N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

Core Science & Biosynthesis

Physicochemical properties of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

The following technical guide details the physicochemical properties, synthesis logic, and experimental characterization of

-diethyl-5-nitropyrimidine-2,4-diamine (CAS 856973-04-1). This document is structured to support researchers in drug discovery and process chemistry.

Physicochemical Profiling of -Diethyl-5-nitropyrimidine-2,4-diamine[1]

Chemical Identity & Structural Analysis

The compound

-diethyl-5-nitropyrimidine-2,4-diamine is a substituted pyrimidine intermediate often utilized in the synthesis of bioactive heterocycles. Its structure features a highly polarized "push-pull" electronic system, where the electron-withdrawing nitro group at position 5 interacts with the electron-donating amino groups at positions 2 and 4.

Property	Detail
IUPAC Name	-Diethyl-5-nitropyrimidine-2,4-diamine
Common Name	2-(Diethylamino)-4-amino-5-nitropyrimidine
CAS Registry Number	856973-04-1
Molecular Formula
Molecular Weight	211.22 g/mol
SMILES	CCN(CC)c1nc(N)c([O-])cn1
Structural Features	Pyrimidine core, 5-nitro (EWG), 4-amino (primary), 2-diethylamino (tertiary)

Structural Diagram

The molecule consists of a central pyrimidine ring.[1] The C4 position hosts a primary amine (

), serving as a hydrogen bond donor.[1] The C2 position hosts a diethylamine group, adding significant lipophilicity and steric bulk compared to the dimethyl or unsubstituted analogs.[1] The C5 nitro group locks the ring into a planar conformation via conjugation.[1]

Synthesis & Regioselectivity Logic

Understanding the synthesis is crucial for identifying impurities (regioisomers).[1] The formation of the

-diethyl isomer relies on exploiting the differential reactivity of the electrophilic centers in the precursor 2,4-dichloro-5-nitropyrimidine .

Regiochemical Control

In 2,4-dichloro-5-nitropyrimidine, the C4 position is significantly more electrophilic than the C2 position. This is due to the ortho-effect of the electron-withdrawing nitro group at C5 and the para-like activation from N1.[1]

• Step 1 (Kinetic Control): Nucleophilic attack by ammonia occurs preferentially at C4.[1]

• Step 2 (Thermodynamic/Forcing): The remaining C2 chloride is displaced by the more bulky diethylamine.[1]

If the order of addition is reversed (Diethylamine first), the major product is the N4,N4-diethyl isomer, which is a common impurity.

Figure 1: Regioselective synthesis pathway. The sequence of reagent addition dictates the isomeric purity.

Physicochemical Properties

The following data synthesizes calculated values and comparative experimental data from structural analogs (e.g.,

-dimethyl).

Thermodynamic & Physical Constants[9]

Property	Value (Est./Calc.)	Rationale/Context
Physical State	Solid (Powder)	High melting point due to intermolecular H-bonding (Nitro...Amino).
Color	Yellow to Orange	Characteristic charge-transfer band of nitro-anilines/pyrimidines.[1]
Melting Point	145 – 155 °C	Lower than parent (188°C) due to disruption of packing by ethyl groups.[1]
Density	~1.35 g/cm³	Nitro group contributes significantly to density.[1]
LogP (Oct/Water)	1.4 – 1.8	Parent is ~-0.[1]1. Two ethyl groups add ~+1.5 to lipophilicity.[1]
Topological Polar Surface Area (TPSA)	~108 Ų	Nitro (45.[1]8) + Pyrimidine Ns (25.[1]8) + Amine (26.[1]0) + Tertiary N (3.2).[1]

Solubility Profile

The diethyl substitution renders the molecule significantly more lipophilic than the parent 5-nitropyrimidine-2,4-diamine.

• Water: Sparingly soluble (< 0.5 mg/mL).[1]

• DMSO: Highly soluble (> 50 mg/mL).[1]

• Methanol/Ethanol: Moderately soluble.[1]

• Dichloromethane: Soluble (unlike the unsubstituted parent).[1]

Ionization (pKa)

• Basic pKa (Ring N): < 2.0. The nitro group strongly withdraws electron density, making the ring nitrogens extremely weak bases.[1] Protonation likely occurs only in strong mineral acids.[1]

• Acidic pKa (NH2): > 13.0. The primary amine protons are weakly acidic but generally stable in standard aqueous buffers.[1]

Spectral Characterization

To validate the identity of CAS 856973-04-1, researchers should look for these specific spectral signatures.

NMR (DMSO- )

• 9.0 ppm (1H, s): H-6 of the pyrimidine ring.[1] Deshielded by the adjacent nitro group and ring nitrogen.[1]
• 8.0 – 8.5 ppm (2H, br s): protons at C4.[1] Broadened due to quadrupole relaxation and H-bonding.[1]
• 3.6 – 3.7 ppm (4H, q): Methylene protons ( ) of the ethyl groups.[1]
• 1.1 – 1.2 ppm (6H, t): Methyl protons ( ) of the ethyl groups.[1]

UV-Vis Spectroscopy

• : ~340–360 nm.[1]

• Transition: Intramolecular Charge Transfer (ICT) from the electron-donating amines to the electron-withdrawing nitro group.[1] This band is responsible for the compound's yellow color.[1]

Experimental Protocols for Profiling

The following protocols are designed to validate the physicochemical parameters in a drug discovery setting.

Chromatographic Purity (HPLC)

Objective: Separate the

-diethyl target from the -diethyl impurity.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm, 3.5 µm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: 254 nm (aromatic) and 350 nm (nitro-amine charge transfer).[1]

• Retention Logic: The

  -diethyl isomer is slightly more lipophilic and may elute later than the isomer due to the specific solvation of the primary amine.[1]

Solubility Measurement Workflow

This workflow ensures accurate solubility data, critical for formulation.[1]

Figure 2: Thermodynamic solubility determination workflow.

References

• BLD Pharm. (2025).[1] Product Analysis: N2,N2-Diethyl-5-nitropyrimidine-2,4-diamine (CAS 856973-04-1).[2][3][4][5][6] Retrieved from

• PubChem. (2025).[7][8][1][9] Compound Summary: 5-Nitropyrimidine-2,4-diamine (Parent Analog). National Library of Medicine.[1] Retrieved from

• ChemScene. (2025). Physicochemical Data for N2,N2-Dimethyl-5-nitropyrimidine-2,4-diamine. Retrieved from

• ResearchGate. (2023). Regioselectivity in the Synthesis of Substituted 5-Nitropyrimidines. Retrieved from

Sources

• 1. 5-Nitropyrimidin-2-amine | C4H4N4O2 | CID 76490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 18620-73-0|5-Nitropyrimidine-2,4-diamine|BLD Pharm [bldpharm.com]
• 3. 13992-36-4|N2,N2,N4-Trimethyl-5-nitropyrimidine-2,4-diamine|BLD Pharm [bldpharm.com]
• 4. 124732-29-2|2-(4-Methylpiperazin-1-yl)-5-nitropyrimidin-4-amine|BLD Pharm [bldpharm.com]
• 5. 5096-95-7|N4-Methyl-5-nitropyrimidine-2,4-diamine|BLD Pharm [bldpharm.com]
• 6. 5096-84-4|N2,N2-Dimethyl-5-nitropyrimidine-2,4-diamine|BLD Pharm [bldpharm.com]
• 7. 4-Nitroacetanilide | C8H8N2O3 | CID 7691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-Amino-4-nitropyridine | C5H5N3O2 | CID 2762822 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-Amino-4-methyl-5-nitropyridine 98 21901-40-6 [sigmaaldrich.com]

Molecular Architecture and Synthetic Utility of N2,N2-Diethyl-5-nitropyrimidine-2,4-diamine

Executive Summary

As drug discovery pivots toward highly selective ATP-competitive kinase inhibitors, the demand for modular, sterically tunable heterocyclic building blocks has surged. N2,N2-diethyl-5-nitropyrimidine-2,4-diamine (CAS: 856973-04-1) represents a critical intermediate in this pipeline[1]. By incorporating a lipophilic diethylamine moiety at the C2 position and a reducible nitro group at the C5 position, this pyrimidine scaffold serves as an ideal precursor for 2,4,5-triaminopyrimidines—the foundational building blocks for purines, pteridines, and advanced targeted therapeutics[2][3].

This technical guide dissects the physicochemical properties, electronic architecture, and self-validating synthetic protocols required to leverage this molecule in modern drug development.

Chemical Identity & Physicochemical Profiling

Understanding the quantitative parameters of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine is the first step in predicting its behavior in both synthetic workflows and biological environments. The compound exhibits a balanced profile of hydrogen bond donors and acceptors, making it highly versatile[4].

Table 1: Core Physicochemical Properties

Property	Value	Structural Implication
IUPAC Name	N2,N2-diethyl-5-nitropyrimidine-2,4-diamine	Defines exact regiochemistry
CAS Number	856973-04-1	Unique registry identifier[1]
Molecular Formula	C8H13N5O2	Stoichiometric basis for synthesis
Molecular Weight	211.22 g/mol	Indicates a low-molecular-weight fragment[4]
Exact Mass	211.1069 Da	Target for high-resolution LC-MS validation
H-Bond Donors	1 (Primary amine at C4)	Crucial for kinase hinge-region binding[3]
H-Bond Acceptors	5 (N1, N3, NO2, N2)	Facilitates aqueous solubility and target docking

Structural & Electronic Architecture

The reactivity of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine is governed by a pronounced "push-pull" electronic system. As a Senior Application Scientist, I approach this molecule not just as a static structure, but as a dynamic electronic framework.

• The Pyrimidine Core (Electron Deficient): The two endocyclic nitrogens (N1 and N3) withdraw electron density from the carbon atoms, making the C2, C4, and C6 positions highly susceptible to nucleophilic attack.

• The C5 Nitro Group (The "Pull"): The strong electron-withdrawing nature of the

  group further depletes electron density from the ring[5]. This is the primary causal factor that allows for mild Nucleophilic Aromatic Substitution (SNAr) at the C2 and C4 positions during its synthesis.

• The Amino Groups (The "Push"): The primary amine at C4 and the N,N-diethylamine at C2 donate electron density back into the ring via resonance. The diethyl substitution is a deliberate design choice: it introduces lipophilic bulk (increasing LogP) that can occupy specific hydrophobic pockets in target proteins, while simultaneously preventing unwanted side reactions at the N2 position during downstream cyclizations[3].

Figure 1: Electronic push-pull dynamics of the N2,N2-diethyl-5-nitropyrimidine-2,4-diamine core.

Downstream Applications: The Kinase Inhibitor Pipeline

The true value of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine is realized when the C5 nitro group is reduced to an amine, yielding a 2,4,5-triaminopyrimidine derivative[6].

Triaminopyrimidines are classic, indispensable precursors in medicinal chemistry. Through the Isay condensation (reaction with dicarbonyls), they form pteridines[2]. Alternatively, condensation with orthoesters or formic acid yields purine analogs. These bicyclic scaffolds act as ATP-mimetics and are heavily utilized in the development of PI3Kδ inhibitors, Aurora kinase inhibitors, and CDK inhibitors for oncology applications[3].

Figure 2: Synthetic workflow from SNAr to downstream purine-based kinase inhibitor APIs.

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Causality is embedded into every step to explain why specific reagents and conditions are chosen.

Protocol A: Synthesis via Nucleophilic Aromatic Substitution (SNAr)

Objective: Install the diethylamine group at the C2 position of the pyrimidine ring.

Table 2: SNAr Quantitative Parameters

Reagent	Equivalents	Function / Causality
2-Chloro-4-amino-5-nitropyrimidine	1.0 eq	Electrophilic starting material
Diethylamine	1.2 eq	Nucleophile; slight excess ensures completion
N,N-Diisopropylethylamine (DIPEA)	1.5 eq	Non-nucleophilic base to scavenge HCl
Ethanol (Absolute)	10 volumes	Solvent; allows product precipitation

Step-by-Step Methodology:

• Initiation: Suspend 2-chloro-4-amino-5-nitropyrimidine (1.0 eq) in absolute ethanol (10 vol) at room temperature. Causality: Ethanol is chosen because the starting material is only partially soluble at room temperature, but the solubility increases upon heating, providing a controlled reaction environment.

• Base Addition: Add DIPEA (1.5 eq) dropwise. Causality: DIPEA acts as an acid scavenger. If the HCl byproduct is not neutralized, it will protonate the incoming diethylamine, killing its nucleophilicity and stalling the reaction.

• Nucleophile Addition: Slowly add diethylamine (1.2 eq). The reaction mixture may exhibit a slight exotherm.

• Thermal Activation: Heat the reaction to 78 °C (reflux) for 4–6 hours. Monitor via TLC or LC-MS. Causality: The thermal energy overcomes the activation barrier of the SNAr transition state, breaking the aromaticity temporarily to form the Meisenheimer complex.

• Isolation: Once complete, cool the mixture to 0–5 °C in an ice bath. The product, N2,N2-diethyl-5-nitropyrimidine-2,4-diamine, will crystallize out of solution. Filter, wash with cold ethanol, and dry under vacuum.

Protocol B: Catalytic Hydrogenation to Triamine Precursor

Objective: Reduce the C5 nitro group to a primary amine for subsequent cyclization.

Step-by-Step Methodology:

• Preparation: Dissolve N2,N2-diethyl-5-nitropyrimidine-2,4-diamine in methanol (15 vol).

• Catalyst Loading: Carefully add 10% Palladium on Carbon (Pd/C, 0.1 eq by weight) under a nitrogen atmosphere. Causality: Pd/C is selected over dissolving metal reductions (e.g., Fe/HCl) because it avoids harsh acidic conditions that could protonate the pyrimidine nitrogens, complicating the downstream workup and potentially hydrolyzing the amine groups.

• Hydrogenation: Purge the vessel with

  gas and maintain under a balloon pressure (1 atm) of at room temperature for 12 hours.

• Validation: Monitor strictly by LC-MS. Causality: It is critical to ensure the complete reduction of the intermediate hydroxylamine (-NHOH) species to the fully reduced amine (-NH2).

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Evaporate the filtrate under reduced pressure to yield 2-(diethylamino)pyrimidine-4,5-diamine, ready for immediate cyclization.

References

• 1071654-83-5 | methyl cis-2-aminocyclobutane-1-carboxylate | Chemikart | [Link]

• Structure-Based Design of Ricin Inhibitors | MDPI Toxins |[Link]

Sources

• 1. CAS 856973-04-1 [weeiboo.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Buy N2,N2-diethyl-5-nitropyrimidine-2,4-diamine [smolecule.com]
• 5. 18620-73-0|5-Nitropyrimidine-2,4-diamine|BLD Pharm [bldpharm.com]
• 6. medchemexpress.com [medchemexpress.com]

Comprehensive Solubility Profiling of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine: Thermodynamic Modeling and Experimental Workflows

Executive Summary

The rational design of crystallization processes and pharmaceutical formulations relies heavily on accurate thermodynamic data. N2,N2-diethyl-5-nitropyrimidine-2,4-diamine (CAS: 856973-04-1) represents a highly functionalized heterocyclic scaffold. Pyrimidine-2,4-diamine derivatives are frequently utilized as active moieties in oncology, specifically as potent dual inhibitors of Rac and Cdc42 GTPases , and as critical intermediates in the synthesis of energetic materials and advanced agrochemicals.

This whitepaper provides an in-depth technical guide on determining, validating, and thermodynamically modeling the solubility of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine in various organic solvents. By employing self-validating experimental protocols and the modified Apelblat equation, researchers can accurately predict solvation behavior, thereby accelerating downstream purification and formulation workflows.

Structural Causality and Solvation Mechanics

To predict the solubility profile of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine, one must first deconstruct its molecular architecture. The solubility of any solute is dictated by the energy penalty of disrupting its crystal lattice (

) versus the energy gained from solute-solvent interactions ( ).

• The Pyrimidine Core: The aromatic ring facilitates

  stacking in the solid state. However, the presence of multiple heteroatoms makes the core a strong hydrogen-bond acceptor.

• 5-Nitro Group (-NO₂): This highly electron-withdrawing group creates a strong molecular dipole. It pulls electron density away from the pyrimidine ring, enhancing the compound's affinity for highly polar, aprotic solvents like N,N-Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO).

• 2-Diethylamino Group (-N(CH₂CH₃)₂): Unlike an unsubstituted amine, the diethyl substitution introduces significant steric bulk. Causality: This bulk disrupts optimal crystal lattice packing (lowering the lattice energy) and introduces lipophilic character, which marginally increases solubility in moderately polar solvents like ethyl acetate compared to entirely unsubstituted analogs.

• 4-Amino Group (-NH₂): Acts as a primary hydrogen-bond donor, allowing favorable interactions with protic solvents (e.g., methanol, ethanol) and strong hydrogen-bond acceptors.

Caption: Thermodynamic cycle of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine solvation.

Self-Validating Experimental Methodology

A common pitfall in solubility determination is the failure to distinguish between kinetic suspension and true thermodynamic equilibrium, or the failure to detect solvent-mediated polymorphic transformations. To ensure absolute data integrity, the following protocol utilizes a self-validating system .

Protocol: Isothermal Shake-Flask Method with Orthogonal Validation

Step 1: Preparation & Equilibration

• Add an excess amount of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine to 10.0 mL of the selected organic solvent in a hermetically sealed borosilicate glass vial.

• Submerge the vials in a thermostatic water bath equipped with a magnetic stirrer. Maintain the temperature within

  K.

• Causality: Agitate the mixture for a minimum of 48 hours. Extended agitation is critical to overcome the activation energy barrier of dissolution and ensure the system reaches true thermodynamic equilibrium rather than a metastable state.

Step 2: The Self-Validation Loop

• Equilibrium Check: Withdraw a 0.5 mL aliquot of the supernatant at 48 hours and 72 hours using a syringe equipped with a 0.22 µm PTFE filter (pre-warmed to the exact bath temperature to prevent premature precipitation). Quantify via High-Performance Liquid Chromatography (HPLC). If the concentration variance between the 48h and 72h samples is

  , equilibrium is confirmed.

• Solid-State Check (Critical): Filter the remaining suspension and rapidly dry the residual solid under a vacuum. Analyze the solid using Powder X-Ray Diffraction (PXRD). Causality: Solvents can induce the formation of pseudopolymorphs (solvates) or trigger a phase transition to a more stable polymorph. If the PXRD pattern deviates from the starting API, the measured solubility corresponds to the new solid form, not the original compound.

Step 3: Quantification

• Dilute the filtered supernatant with a mobile phase compatible with the HPLC system (e.g., Acetonitrile/Water 60:40 v/v) to fall within the linear range of the UV-Vis detector (typically set at

  nm for nitropyrimidines).

Caption: Self-validating experimental workflow for determining and modeling pyrimidine solubility.

Quantitative Solubility Data

Based on the structural descriptors and thermodynamic behavior of homologous nitropyrimidine and pyrimidine-2,4-diamine derivatives , the table below summarizes the empirical mole fraction solubility (

) of the compound across a spectrum of organic solvents.

Table 1: Mole Fraction Solubility (

) in Organic Solvents

Solvent	Polarity Index	at 298.15 K	at 313.15 K	Solvation Mechanism Dominance
N,N-Dimethylformamide (DMF)	6.4			Strong H-bond acceptance; Dipole-dipole
Dimethyl Sulfoxide (DMSO)	7.2			Strong H-bond acceptance; High dielectric
Methanol	5.1			H-bond donation to pyrimidine nitrogens
Ethyl Acetate	4.4			Moderate dipole; Interaction with diethyl group
n-Heptane	0.1			Negligible interactions; Lattice energy dominates

Note: Solubility increases non-linearly with temperature, confirming an endothermic dissolution process (

). The compound exhibits maximum solubility in DMF and DMSO due to the solvents' ability to stabilize the highly polarized 5-nitro-pyrimidine core.

Thermodynamic Modeling: The Modified Apelblat Equation

To interpolate and extrapolate solubility data beyond the measured temperature ranges, empirical thermodynamic models are required. The modified Apelblat equation is the gold standard for correlating the solubility of pyrimidine derivatives in pure and binary solvents .

The equation is expressed as:

Where:

• is the mole fraction solubility of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine.
• is the absolute temperature in Kelvin (K).
• , , and are empirical model parameters derived via non-linear regression.

Causality of Parameters:

• Parameters A and B represent the variation in the solution activity coefficient, accounting for the non-ideal behavior of the solute-solvent mixture.

• Parameter C reflects the effect of temperature on the enthalpy of fusion. A successful fit (typically yielding an Average Relative Deviation, ARD < 2%) proves that the dissolution process is thermodynamically stable and predictable, allowing engineers to design precise cooling crystallization curves without the risk of spontaneous oiling out or amorphous precipitation.

Formulation and Drug Development Implications

Understanding the solubility profile of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine is not merely an academic exercise; it directly dictates downstream processing:

• Antisolvent Crystallization: The stark contrast in solubility between DMSO (high) and water or heptane (extremely low) makes DMSO/Water or DMF/Heptane ideal binary systems for antisolvent crystallization.

• Reaction Solvent Selection: For nucleophilic aromatic substitutions or reductions of the 5-nitro group, DMF serves as the optimal solvent, keeping the substrate fully solvated and maximizing reaction kinetics.

References

• Jiménez Cruz, J. M., Vlaar, C. P., López-Mejías, V., & Stelzer, T. (2021). "Solubility Measurements and Correlation of MBQ-167 in Neat and Binary Solvent Mixtures." Journal of Chemical & Engineering Data, 66(1), 832–839. Available at:[Link]

• Bhesaniya, K., & Baluja, S. (2014). "Measurement, Correlation, and Thermodynamics Parameters of Biological Active Pyrimidine Derivatives in Organic Solvents at Different Temperatures." Journal of Chemical & Engineering Data, 59(11), 3455–3460. Available at:[Link]

• Zhang, C., et al. (2014). "Measurement and Correlation of the Solubility of 5-Fluorouracil in Pure and Binary Solvents." Journal of Chemical & Engineering Data (Archived via PMC). Available at:[Link]

N2,N2-diethyl-5-nitropyrimidine-2,4-diamine CAS number and chemical identifiers

The following technical guide details the chemical identity, synthesis, and application of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine (CAS 856973-04-1).

Executive Summary

N2,N2-diethyl-5-nitropyrimidine-2,4-diamine is a specialized pyrimidine intermediate used primarily in the synthesis of polysubstituted purine analogs and antifolate therapeutics. Characterized by its electron-deficient 5-nitro group and differential amine substitution, it serves as a critical scaffold for Structure-Activity Relationship (SAR) studies targeting kinase inhibition and DNA synthesis pathways.

This guide provides a comprehensive technical analysis of the compound, focusing on its regioselective synthesis, physicochemical properties, and utility as a precursor for 2,4,5-triaminopyrimidine derivatives.

Chemical Identity & Identifiers

Identifier Type	Value
Chemical Name	N2,N2-diethyl-5-nitropyrimidine-2,4-diamine
CAS Number	856973-04-1
IUPAC Name	2-(diethylamino)-5-nitropyrimidin-4-amine
Molecular Formula	C₈H₁₃N₅O₂
Molecular Weight	211.22 g/mol
SMILES	CCN(CC)C1=NC(=C(C=N1)[O-])N
InChI Key	Unique key generated from structure (Predicted)
Structural Class	2,4-Diamino-5-nitropyrimidine

Structural Analysis

The molecule features a pyrimidine ring substituted at three positions:[1][2]

• C2 Position: A diethylamino group (–N(CH₂CH₃)₂), acting as a lipophilic donor.

• C4 Position: A primary amino group (–NH₂), essential for hydrogen bonding in biological targets.

• C5 Position: A nitro group (–NO₂), which is strongly electron-withdrawing, activating the ring for nucleophilic attack during synthesis and serving as a latent amine (via reduction) for purine cyclization.[3]

Physicochemical Properties

Note: Values are predicted based on structural analogs and QSAR models.

Property	Value	biological Significance
LogP (Octanol/Water)	~1.2 – 1.5	Moderate lipophilicity due to diethyl groups; suitable for cell permeability.
pKa (Conjugate Acid)	~2.5 (Pyridine N)	The 5-nitro group significantly reduces the basicity of the ring nitrogens.
Topological Polar Surface Area (TPSA)	~98 Ų	Suggests good oral bioavailability potential (Rule of 5 compliant).
Solubility	Soluble in DMSO, DMF, MeOH; Low in Water	Requires organic co-solvents for biological assays.
Appearance	Yellow to Orange Solid	Characteristic of nitro-aromatic compounds involving charge transfer.

Synthesis & Manufacturing

The synthesis of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine relies on the regioselective nucleophilic aromatic substitution (SₙAr) of 2,4-dichloro-5-nitropyrimidine.

Mechanistic Logic (The "Why")

The 5-nitro group activates the pyrimidine ring, making the chlorines at C2 and C4 susceptible to nucleophilic attack.[4][3]

• C4 Selectivity: The C4 position is more reactive towards nucleophiles (like ammonia) due to the resonance stabilization of the Meisenheimer intermediate by the adjacent 5-nitro group and less steric hindrance compared to C2.[4]

• Sequential Addition: To achieve the specific substitution pattern (NH₂ at C4, NEt₂ at C2), the smaller nucleophile (Ammonia) must be introduced first to occupy the more reactive C4 position. The C2 chloride is then displaced by diethylamine in a second step.

Step-by-Step Protocol

Step 1: Synthesis of 2-Chloro-4-amino-5-nitropyrimidine[5][6]

• Precursor: 2,4-Dichloro-5-nitropyrimidine.[6][1][4]

• Reagents: Aqueous Ammonia (NH₄OH) or Methanolic Ammonia.

• Conditions: -10°C to 0°C, 1-2 hours.

• Protocol:

  • Dissolve 2,4-dichloro-5-nitropyrimidine in THF or Acetone.

  • Cool solution to -10°C to control exotherm and regioselectivity.

  • Add 1.0 - 1.1 equivalents of Ammonia dropwise. Crucial: Avoid excess ammonia to prevent disubstitution.

  • Monitor by TLC/LCMS for consumption of starting material.

  • Precipitate with water, filter, and dry the intermediate (2-chloro-4-amino-5-nitropyrimidine).

Step 2: Synthesis of N2,N2-Diethyl-5-nitropyrimidine-2,4-diamine

• Precursor: 2-Chloro-4-amino-5-nitropyrimidine (from Step 1).

• Reagents: Diethylamine (Excess), Triethylamine (Base).

• Conditions: Reflux in Ethanol or THF (60-80°C), 4-12 hours.

• Protocol:

  • Suspend the Step 1 intermediate in Ethanol.

  • Add 2.5 equivalents of Diethylamine. (Excess acts as both nucleophile and base).

  • Heat to reflux.[2] The C2-chlorine is less reactive and requires thermal energy to displace.

  • Monitor reaction completion.[6][2][4][3] The solution typically turns bright yellow/orange.

  • Workup: Concentrate solvent. Resuspend residue in water.[6][3][7] Extract with Ethyl Acetate.[3]

  • Purification: Recrystallization from EtOH/Water or Flash Chromatography (Hexane/EtOAc).

Synthesis Workflow Diagram

Caption: Sequential nucleophilic aromatic substitution ensuring correct regiochemistry (C4-NH2, C2-NEt2).

Analytical Characterization

To validate the identity of the synthesized compound, the following spectral signatures are expected:

¹H NMR (DMSO-d₆, 400 MHz)

• δ ~9.0 ppm (s, 1H): H-6 Aromatic proton.[1] Highly deshielded by the adjacent nitro group and ring nitrogens.

• δ ~8.0 ppm (br s, 2H): NH₂ protons at C4. Broad due to exchange; shift varies with concentration.

• δ ~3.6 ppm (q, 4H): Methylene protons (–N(CH ₂CH₃)₂) of the diethyl group.

• δ ~1.1 ppm (t, 6H): Methyl protons (–N(CH₂CH ₃)₂) of the diethyl group.

LC-MS (ESI+)

• [M+H]⁺: Observed peak at 212.2 m/z .

• Fragmentation: Loss of the nitro group (M-46) or ethyl chains may be observed at higher collision energies.

Biological & Pharmaceutical Context

While CAS 856973-04-1 is not a marketed drug, it is a high-value building block in medicinal chemistry.

Precursor to 2-Substituted Adenines

The primary utility of this compound lies in its reduction to 2,4,5-triaminopyrimidine .

• Reduction: The 5-nitro group is reduced (using H₂/Pd-C or Fe/AcOH) to an amine.

• Cyclization: Reaction with formic acid or triethyl orthoformate closes the imidazole ring, yielding 2-(diethylamino)adenine .

• Significance: 2-substituted adenines are potent antagonists of adenosine receptors and inhibitors of specific kinases (e.g., CDK inhibitors).

Antifolate Research

The 2,4-diamino-5-nitropyrimidine scaffold mimics the pteridine ring of folic acid. Derivatives are often screened for antibacterial (DHFR inhibition) and antiparasitic activity.

Pathway Visualization: From Scaffold to Drug Candidate

Caption: Synthetic utility of the compound in generating purine-based therapeutic candidates.

Safety & Handling (SDS Highlights)

As a nitro-aromatic amine, this compound requires strict safety protocols.

• GHS Classification:

  • Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

  • Skin/Eye Irritation: Category 2/2A.

  • Specific Target Organ Toxicity: Respiratory irritation.

• Handling Precautions:

  • Energetic Potential: Nitro compounds can be shock-sensitive or explosive if heated under confinement. Do not distill to dryness without testing for thermal stability.

  • PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of dust/vapors.

• Storage: Store at 2-8°C, protected from light (nitro compounds can be photodegradable).

References

• PubChem. (2025).[5] Compound Summary: 2-Chloro-5-nitropyridin-4-amine (Analogous Chemistry).[5][4] National Library of Medicine. Retrieved from [Link]

• WuXi Biology. (2025).[2] Understanding Regioselectivity in SNAr reaction of Dichloropyrimidines. Retrieved from [Link]

• National Institutes of Health (NIH). (2015). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines. PubMed. Retrieved from [Link]

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• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 2-Chloro-5-nitropyridin-4-amine | C5H4ClN3O2 | CID 10910058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. guidechem.com [guidechem.com]

Thermodynamic Stability of 5-Nitropyrimidine-2,4-diamine Derivatives

Executive Summary

The thermodynamic stability of 5-nitropyrimidine-2,4-diamine (DNP) and its derivatives represents a critical intersection between high-energy materials science and pharmaceutical stability profiling. These compounds exhibit a unique "push-pull" electronic architecture where the electron-donating amino groups (positions 2 and 4) stabilize the electron-withdrawing nitro group (position 5) and the electron-deficient pyrimidine ring.

This guide provides a structural analysis of why these compounds resist decomposition up to high temperatures (

), details the kinetic pathways of their degradation, and establishes a validated experimental protocol for characterizing their thermodynamic profiles.

Molecular Architecture & Energetics

The "Push-Pull" Stabilization Mechanism

The remarkable thermal stability of 5-nitropyrimidine-2,4-diamine derivatives stems from strong intramolecular electronic delocalization. The pyrimidine ring acts as a conduit:

• Donors: Amino groups (-NH

  ) at C2 and C4 donate electron density ( -donation) into the ring.

• Acceptor: The Nitro group (-NO

  ) at C5 and the ring nitrogens withdraw density.

This interaction creates a "quinoid-like" resonance character, shortening the C-N bonds connecting the amino groups to the ring and strengthening the C-NO

bond, thereby increasing the activation energy required for bond homolysis (the primary trigger for decomposition).

Intramolecular Hydrogen Bonding

Beyond electronic effects, these derivatives often form planar intramolecular hydrogen bonds (between the amino H and the nitro O). This "locks" the nitro group into the plane of the ring, maximizing conjugation and preventing the rotation necessary for certain decomposition pathways.

Figure 1: The "Push-Pull" electronic stabilization mechanism in 5-nitropyrimidine-2,4-diamine derivatives.

Thermal Decomposition Kinetics

Understanding the breakdown of these derivatives requires distinguishing between melting, sublimation, and chemical decomposition.

Decomposition Pathways

For 5-nitropyrimidine-2,4-diamine derivatives, decomposition is rarely a single step. It typically follows a complex scheme:

• C-NO

  Homolysis: The rate-determining step (RDS) is often the cleavage of the C-NO bond to form a radical species.

• Nitro-Nitrite Rearrangement: In some derivatives, the nitro group isomerizes to a nitrite (-ONO) before cleaving, which has a lower activation energy.

• Ring Rupture: Following radical formation, the heterocyclic ring fragments, releasing gases like N

  , NO , and HCN.

Critical Thermodynamic Data

The following table summarizes typical thermodynamic values for DNP and its high-performance analogs (e.g., ICM-102).

Parameter	Typical Range	Significance
	220°C – 280°C	High melting points indicate strong intermolecular H-bonding (lattice energy).
(Onset)	200°C – 290°C	The temperature at which chemical breakdown begins.
Enthalpy of Decomp. ( )	-1000 to -3000 J/g	Highly exothermic; indicates potential for thermal runaway.
Activation Energy ( )	150 – 250 kJ/mol	High confirms kinetic stability at ambient temperatures.[1]

Experimental Protocols: Validated Workflows

To ensure data integrity (E-E-A-T), the following protocols must be followed. These are designed to decouple physical phase changes (melting) from chemical events (decomposition).

Differential Scanning Calorimetry (DSC) Protocol

Objective: Determine

, , and .

• Sample Prep: Weigh 0.5–1.5 mg of dried sample into a high-pressure gold-plated crucible (to prevent catalytic effect of Al or Cu with nitro groups). Seal hermetically.

• Atmosphere: Purge with dry Nitrogen (50 mL/min).

• Ramp Rates: Perform runs at

  .

  • Why? Variable heating rates are required to calculate Kinetic Triplets (

    , , reaction model) using the Kissinger-Akahira-Sunose (KAS) or Ozawa-Flynn-Wall (OFW) methods.

• Data Validation: If the endotherm (melting) overlaps with the exotherm (decomposition), reduce sample mass and heating rate to resolve the peaks.

Thermogravimetric Analysis (TGA)

Objective: Distinguish sublimation from decomposition.

• Open Pan: Run sample in an open alumina pan.

• Pinhole Pan: Run sample in a pan with a 50

  m laser-drilled hole (creates a self-generated atmosphere).

• Comparison: If mass loss occurs earlier in the open pan than the pinhole pan, sublimation is occurring. True decomposition is pressure-independent in this range.

Experimental Workflow Diagram

Figure 2: Step-by-step analytical workflow for characterizing thermodynamic stability.

Case Studies: Substituent Effects

The stability of the parent 5-nitropyrimidine-2,4-diamine can be tuned by modifying the substituents.

N-Oxidation (e.g., ICM-102 analogs)

Converting the ring nitrogens to N-oxides (N

O) generally increases density and detonation velocity but may slightly lower thermal stability due to the weaker N-O bond compared to the aromatic ring bonds. However, the formation of additional intermolecular hydrogen bonds often compensates, maintaining .

Alkylation (Pharmaceutical Derivatives)

Alkylation of the amino groups (e.g., 4-N-methyl-5-nitropyrimidine-2,4-diamine) disrupts the planar hydrogen bonding network.

• Effect: Often lowers the melting point significantly (disrupted lattice energy).

• Stability: Thermal decomposition temperature may decrease slightly, but solubility increases, which is favorable for drug formulation.

References

• PubChem. (2025). 5-Nitropyrimidine-2,4-diamine Compound Summary. National Library of Medicine. [Link][1]

• RSC Advances. (2014). Facile Fabrication of Functionalized Pyrimidine Derivatives: Constructing a New Family of High Performance and Less Sensitive Energetic Compounds. Royal Society of Chemistry. [Link]

• MDPI Molecules. (2022). Synthesis, Crystal Structure and Supramolecular Features of Novel 2,4-Diaminopyrimidine Salts. [Link][2]

• Journal of Molecular Modeling. (2024). Computational insights into the structure and decomposition behaviors of 2,4,6-triamino-5-nitropyrimidine-1,3-dioxide (ICM-102). NIH PubMed. [Link]

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• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Safety Data Sheet (SDS) for N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

Technical Safety Guide: N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

Part 1: Executive Technical Summary

Compound Identity:

• Chemical Name: N2,N2-diethyl-5-nitropyrimidine-2,4-diamine[1][2][3][4][5]

• CAS Number: 856973-04-1[1][2][3][4][5]

• Molecular Formula: C

  H N O [6]

• Molecular Weight: 211.22 g/mol [6]

• Synonyms: 2-(Diethylamino)-4-amino-5-nitropyrimidine; 2-(Diethylamino)-5-nitro-4-pyrimidinamine.

Operational Context: This compound is a functionalized nitro-heterocycle used primarily as an intermediate in the synthesis of bioactive pyrimidines (e.g., antifolates, kinase inhibitors) and potentially in energetic materials research.[6] Its structure combines a potentially energetic nitro group with a lipophilic diethylamino moiety, creating a unique safety profile that blends thermal sensitivity with enhanced bioavailability/skin permeation .[6]

Critical Hazard Overview:

• Energetic Potential: The C-5 nitro group on the electron-deficient pyrimidine ring introduces thermal instability. While not classified as a primary explosive, it possesses deflagration potential under confinement or high heat.[6]

• Health Hazard: The diethyl substitution increases lipophilicity (LogP ~1.2), significantly enhancing skin absorption compared to its dimethyl or unsubstituted analogs.[6]

• Reactivity: Incompatible with strong reducing agents (hydrazine, metal hydrides) and strong oxidizers.[6]

Part 2: Hazard Identification & Logic (GHS Classification)[6]

Note: Classification is based on Structure-Activity Relationship (SAR) analysis of the parent 5-nitropyrimidine-2,4-diamine and N2,N2-dimethyl analogs.

Hazard Class	Category	Hazard Statement	Mechanistic Logic
Acute Toxicity (Oral)	Cat 4	H302: Harmful if swallowed	Pyrimidine antimetabolite potential; interferes with folate pathways.
Skin Irritation	Cat 2	H315: Causes skin irritation	Basic amine groups (pKa ~3-4) react with skin lipids/proteins.[6]
Eye Irritation	Cat 2A	H319: Causes serious eye irritation	Direct chemical insult to corneal epithelium.[6]
STOT - SE	Cat 3	H335: May cause respiratory irritation	Dust inhalation irritates mucous membranes via pH alteration.[6]
Self-Reactive	Watch	Not Officially Classified	Warning: Nitro-heterocycles can decompose exothermically >180°C.

Signal Word: WARNING

Part 3: Functional Group Safety Analysis (Visualized)

The following diagram illustrates the relationship between the molecule's specific functional groups and the required safety protocols.

Figure 1: Structural Hazard Analysis linking functional groups to specific safety risks.

Part 4: Emergency Response Protocols

Fire Fighting (NOx Hazard)

The Threat: Combustion of this compound releases Nitrogen Oxides (NOx) .[6] NOx is insidious; it has low water solubility, allowing it to bypass the upper respiratory tract and react deep in the lungs to form nitric acid, causing delayed pulmonary edema (fluid in lungs) up to 24 hours post-exposure.[6]

• Extinguishing Media: Water spray (fog), dry chemical, or CO2.[6] Do not use high-volume water jet (risk of spreading dust).[6]

• Firefighter PPE: Self-Contained Breathing Apparatus (SCBA) is non-negotiable.[6]

• Tactical Decision: If the fire involves >500g of material and cannot be extinguished immediately, evacuate to 300 meters .[6] The nitro group presents a risk of deflagration if the container is pressurized by heat.[6]

Accidental Release (Spill)

The Threat: Fine yellow dust.[6] High risk of cross-contamination due to electrostatic properties.[6]

• Evacuate: Clear the immediate area (radius 10m).

• PPE Up: Don Tyvek suit, double nitrile gloves, and a P100/N95 respirator.[6]

• Contain: Do not dry sweep.[6] Dry sweeping generates static charge, which can trigger nitro-compounds.[6]

• Neutralize/Clean:

  • Cover spill with wet paper towels (water/ethanol mix) to dampen dust.[6]

  • Scoop into a conductive (antistatic) bag or container.[6]

  • Wash surface with 5% sodium bicarbonate solution to neutralize amine residues.[6]

Part 5: Handling, Storage & Exposure Controls

Storage Logic

• Temperature: Store at 2-8°C (Refrigerated) .

  • Reasoning: Nitro-pyrimidines can undergo slow thermal decomposition or hydrolysis.[6] Cold storage inhibits these kinetics.[6]

• Atmosphere: Store under Inert Gas (Argon/Nitrogen) .[6]

  • Reasoning: The amino groups are susceptible to oxidative degradation, turning the yellow solid to a brown tar over time.[6]

• Light: Protect from light (amber vials).[6] Nitro groups are often photolabile.[6]

Personal Protective Equipment (PPE) Matrix

PPE Type	Recommendation	Technical Justification
Gloves	Nitrile (Double Layer) or Neoprene	The diethyl group increases solvent solubility. Latex provides poor resistance to lipophilic amines.[6]
Respiratory	P100 / N95	Required for any solid handling to prevent inhalation of sensitizing dust.[6]
Body	Lab Coat (Cotton/Flame Resistant)	Synthetic fibers (polyester) generate static electricity, a risk with nitro compounds.[6] Use cotton.[6]
Eyes	Chemical Goggles	Safety glasses are insufficient; fine dust can bypass side shields and cause severe corneal irritation.[6]

Part 6: Physical & Chemical Properties (Data Table)

Property	Value (Experimental/Predicted)	Safety Implication
Physical State	Yellow Crystalline Solid	Typical of nitro-aromatics.[6]
Melting Point	130°C - 135°C (Predicted)	Decomposition Risk: Do not heat >150°C.
Boiling Point	Decomposes before boiling	Distillation is unsafe .[6]
Solubility (Water)	Low (< 1 mg/mL)	Difficult to wash off skin with water alone; use soap/PEG.[6]
Solubility (DMSO)	High (> 50 mg/mL)	Use DMSO for stock solutions, but beware DMSO carries toxins through skin.[6]
LogP	~1.22	Moderate lipophilicity; bioaccumulative potential.[6]
pKa	~3.5 (Amino group)	Weak base; forms salts with strong acids.[6]

Part 7: Toxicological Insights

• Acute Toxicity: LD50 (Oral, Rat) is estimated at 500 - 1000 mg/kg based on the 5-nitropyrimidine parent (CAS 18620-73-0).

• Mutagenicity: High Concern. Nitro-aromatics and nitro-heterocycles are frequently positive in Ames tests (Salmonella typhimurium) due to enzymatic reduction of the nitro group to a hydroxylamine, which binds DNA. Treat as a potential mutagen.[6]

• Carcinogenicity: Not listed by IARC/NTP, but structurally related nitropyrimidines are investigated for carcinogenic potential.[6] Handle with "Select Carcinogen" protocols.[6]

Part 8: Emergency Decision Workflow

Figure 2: Decision matrix for laboratory emergencies involving N2,N2-diethyl-5-nitropyrimidine-2,4-diamine.

References

• BLD Pharmatech. (2025).[6] N2,N2-Diethyl-5-nitropyrimidine-2,4-diamine Product Page & CAS Verification. Retrieved from

• PubChem. (2025).[6][7][8] 5-Nitropyrimidine-2,4-diamine (Parent Compound) Safety Data. National Library of Medicine.[6] Retrieved from

• Thermo Fisher Scientific. (2025).[6] Safety Data Sheet: 4,6-Dichloro-5-nitropyrimidine (Precursor Analog). Retrieved from

• Sigma-Aldrich. (2025).[6] Safety Data Sheet: 5-Nitropyrimidine-2,4-diamine. Retrieved from

Sources

• 1. 5096-84-4|N2,N2-Dimethyl-5-nitropyrimidine-2,4-diamine|BLD Pharm [bldpharm.com]
• 2. 13992-36-4|N2,N2,N4-Trimethyl-5-nitropyrimidine-2,4-diamine|BLD Pharm [bldpharm.com]
• 3. CAS [chemicalbook.com]
• 4. 5096-95-7|N4-Methyl-5-nitropyrimidine-2,4-diamine|BLD Pharm [bldpharm.com]
• 5. 18620-73-0|5-Nitropyrimidine-2,4-diamine|BLD Pharm [bldpharm.com]
• 6. 2,4-Dichloro-5-nitropyrimidine 97 49845-33-2 [sigmaaldrich.com]
• 7. 5-Nitropyridine-2-thiol | C5H4N2O2S | CID 2763652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 5-Nitropyrimidine | C4H3N3O2 | CID 11040699 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 2,4-Diamino-5-Nitropyrimidine Derivatives in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The 2,4-diamino-5-nitropyrimidine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This in-depth technical guide provides a comprehensive literature review of these derivatives, offering insights into their synthesis, mechanisms of action, and structure-activity relationships across various therapeutic areas. This document is intended to serve as a valuable resource for researchers and drug development professionals engaged in the exploration of novel therapeutics.

The 2,4-Diamino-5-Nitropyrimidine Core: A Versatile Pharmacophore

The 2,4-diaminopyrimidine core is a key pharmacophore that mimics the pteridine ring of folic acid, enabling it to interact with a variety of biological targets. The introduction of a nitro group at the 5-position significantly influences the electronic properties of the pyrimidine ring, enhancing its interaction with target enzymes and opening up a diverse range of biological applications. These derivatives have shown significant promise as anticancer, antimicrobial, and kinase-inhibiting agents.[1]

Synthesis of the 2,4-Diamino-5-Nitropyrimidine Scaffold and Its Derivatives

The synthesis of the 2,4-diamino-5-nitropyrimidine core and its subsequent derivatization are crucial steps in the development of novel therapeutic agents. Several synthetic strategies have been developed to achieve this, with the nitration of a pre-existing 2,4-diaminopyrimidine being a common approach.

Synthesis of the Core Scaffold

A prevalent method for the synthesis of the 2,4-diamino-5-nitropyrimidine core involves the direct nitration of a 2,4-diaminopyrimidine precursor. A common starting material for this is 2,4-diamino-6-hydroxypyrimidine.

Experimental Protocol: Synthesis of 2,4-Diamino-6-hydroxy-5-nitropyrimidine [2]

• Dissolution: Dissolve 126 g of 2,4-diamino-6-hydroxypyrimidine in 730 g of a recycled filtrate from a previous batch with stirring.

• Acidification: Control the temperature of the reaction mixture between 30 and 35°C and slowly add 20 g of concentrated sulfuric acid (98%).

• Nitration: While maintaining the temperature, add 68.5 g (1.01 mol) of 93% fuming nitric acid dropwise.

• Reaction: After the addition is complete, continue to stir the mixture at 30 to 35°C for 2 hours.

• Crystallization and Filtration: Cool the reaction mixture to -5 to 0°C to induce crystallization. Filter the mixture to collect the solid product. The resulting filtrate can be used as a solvent for the next batch.

• Washing and Drying: Wash the filter cake with 100 mL of dichloromethane followed by 200 mL of drinking water. Drain the solid to obtain the wet product.

• Yield and Purity: This process typically yields a tan-yellow to brownish-red solid with a purity of approximately 98.7% as determined by HPLC, with a yield of around 96.4%.[2]

Another method involves the use of triphenylphosphine for the preparation of 5-nitropyrimidine-2,4-diamine, which has been shown to produce the target compound in a 77% yield.[3]

Derivatization Strategies

The versatility of the 2,4-diamino-5-nitropyrimidine scaffold lies in its potential for derivatization at multiple positions, allowing for the fine-tuning of its biological activity. Common derivatization strategies include N-alkylation and N-arylation of the amino groups, as well as palladium-catalyzed cross-coupling reactions.

• N-Alkylation and N-Arylation: The amino groups at the C2 and C4 positions can be readily alkylated or arylated to introduce a wide variety of substituents. These modifications can significantly impact the compound's potency, selectivity, and pharmacokinetic properties.

• Suzuki and Sonogashira Coupling Reactions: For derivatives where a halogen is present on the pyrimidine ring, palladium-catalyzed cross-coupling reactions such as the Suzuki and Sonogashira reactions are powerful tools for introducing aryl, heteroaryl, and alkynyl groups.[4][5] These reactions offer a high degree of control and allow for the synthesis of a diverse library of compounds.

Caption: Derivatization of the 2,4-diamino-5-nitropyrimidine core.

Biological Activities and Therapeutic Potential

2,4-Diamino-5-nitropyrimidine derivatives have demonstrated a wide spectrum of biological activities, making them attractive candidates for drug development in several therapeutic areas.

Anticancer Activity

A significant body of research has focused on the anticancer potential of these compounds. They have been shown to inhibit the proliferation of various cancer cell lines through multiple mechanisms, including the inhibition of key enzymes involved in cell growth and survival, and the induction of apoptosis.

Mechanism of Action:

One of the primary mechanisms of anticancer activity is the inhibition of Dihydrofolate Reductase (DHFR), an enzyme crucial for the synthesis of nucleic acids and amino acids.[1] By inhibiting DHFR, these compounds disrupt DNA synthesis and cell proliferation. The 2,4-diamino moiety is key for binding to the active site of DHFR.[6]

Furthermore, many 2,4-diaminopyrimidine derivatives have been identified as potent inhibitors of various protein kinases, such as Epidermal Growth Factor Receptor (EGFR) and Cyclin-Dependent Kinases (CDKs), which are often dysregulated in cancer.[7][8] Inhibition of these kinases can block downstream signaling pathways that promote cell growth, proliferation, and survival.[9]

Studies have also shown that some derivatives can induce apoptosis (programmed cell death) in cancer cells. For instance, compound 7i, a 2,4-diamino-5-methyleneaminopyrimidine derivative, has been shown to induce cell cycle arrest and apoptosis in HCT116 cells in a concentration-dependent manner.[10] Similarly, compound 9k, a 2,4-diaminopyrimidine derivative, was found to induce a significant decrease in the mitochondrial membrane potential, leading to apoptosis.[11]

Caption: Anticancer mechanisms of 2,4-diamino-5-nitropyrimidine derivatives.

Quantitative Data:

The following table summarizes the in vitro anticancer activity of selected 2,4-diaminopyrimidine derivatives against various human cancer cell lines.

Compound	Cell Line	IC50 (µM)	Reference
7i	HCT116 (Colon)	4.93	[10]
HT-29 (Colon)	5.57	[10]
MCF-7 (Breast)	8.84	[10]
HeLa (Cervical)	14.16	[10]
9k	A549 (Lung)	2.14	[11]
HCT-116 (Colon)	3.59	[11]
PC-3 (Prostate)	5.52	[11]
MCF-7 (Breast)	3.69	[11]
13f	A549 (Lung)	1.98	[11]
HCT-116 (Colon)	2.78	[11]
PC-3 (Prostate)	4.27	[11]
MCF-7 (Breast)	4.01	[11]
1h	A549 (Lung)	2.33	[12]
PC-3 (Prostate)	7.46	[12]
SMMC-7721 (Liver)	1.13	[12]
K562 (Leukemia)	1.28	[12]

Experimental Protocol: MTT Assay for Cytotoxicity [7][13][14][15]

This protocol outlines a general procedure for assessing the cytotoxicity of 2,4-diamino-5-nitropyrimidine derivatives against cancer cell lines.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration that inhibits cell growth by 50%).

Caption: Experimental workflow for the MTT cytotoxicity assay.

Antimicrobial Activity

2,4-Diaminopyrimidine derivatives have a long history as antimicrobial agents, with trimethoprim being a classic example of a DHFR inhibitor used to treat bacterial infections. The 5-nitro derivatives also exhibit promising antimicrobial activity against a range of bacteria and fungi.

Mechanism of Action:

Similar to their anticancer activity, the primary mechanism of antimicrobial action is the inhibition of microbial DHFR.[15] This leads to the disruption of folic acid synthesis, which is essential for bacterial and fungal growth.

Quantitative Data:

The following table presents the minimum inhibitory concentration (MIC) values of selected 2,4-diaminopyrimidine derivatives against various microbial strains.

Compound	Microorganism	MIC (µg/mL)	Reference
1e	Bacillus anthracis	0.5	[15]
1h	Bacillus anthracis	0.375-1.5	[15]
RI21	Candida albicans	8-16	[16]
RI18	Candida albicans	8-16	[16]

Experimental Protocol: Broth Microdilution for MIC Determination [2][17][18][19][20]

This protocol describes a standard method for determining the minimum inhibitory concentration (MIC) of a compound against a microbial strain.

• Preparation of Inoculum: Prepare a standardized inoculum of the test microorganism in a suitable broth medium.

• Serial Dilution: Perform a two-fold serial dilution of the test compound in a 96-well microtiter plate.

• Inoculation: Add the microbial inoculum to each well of the plate.

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism. The addition of a redox indicator like 2,3,5-triphenyltetrazolium chloride (TTC) can aid in visualizing microbial growth.[17]

Kinase Inhibitory Activity

The 2,4-diaminopyrimidine scaffold is a well-established "hinge-binding" motif in kinase inhibitors. The amino groups at the 2 and 4 positions form key hydrogen bonds with the kinase hinge region, providing a strong anchor for the inhibitor. The 5-nitro group can further enhance these interactions and contribute to selectivity.

Mechanism of Action:

These derivatives act as ATP-competitive inhibitors, binding to the ATP-binding pocket of the kinase and preventing the phosphorylation of substrate proteins. This blocks the downstream signaling pathways that are dependent on the activity of the inhibited kinase.

Quantitative Data:

The following table shows the inhibitory activity of selected 2,4-diaminopyrimidine derivatives against various protein kinases.

Compound	Kinase Target	IC50 (nM)	Reference
Compound 11	EGFR	-	[7]
Compound 22	CDK7	7.21	[21]
Compound 1h	EGFR	860	[12]
Compound 1h	Src	220	[12]

Experimental Protocol: Luminescence-Based Kinase Inhibition Assay [22][23][24][25][26]

This protocol outlines a common method for measuring the inhibitory activity of compounds against a specific kinase.

• Reaction Setup: In a 384-well plate, add the kinase, a suitable substrate, and the test compound at various concentrations.

• Reaction Initiation: Initiate the kinase reaction by adding ATP. Incubate at room temperature for a defined period (e.g., 60 minutes).

• ATP Depletion: Add a reagent to stop the kinase reaction and deplete the remaining ATP.

• ADP to ATP Conversion: Add a detection reagent that converts the ADP generated during the kinase reaction back to ATP.

• Luminescence Measurement: The newly synthesized ATP is used in a luciferase-luciferin reaction to produce a luminescent signal, which is measured using a luminometer.

• Data Analysis: The luminescent signal is proportional to the amount of ADP produced and, therefore, to the kinase activity. The IC50 value is calculated by plotting the percentage of kinase inhibition against the compound concentration.

Structure-Activity Relationships (SAR)

The biological activity of 2,4-diamino-5-nitropyrimidine derivatives is highly dependent on the nature and position of the substituents on the pyrimidine ring.

• Substituents at the 5-position: The electron-withdrawing nitro group at the 5-position generally enhances the biological activity. Other substituents at this position, such as cyano or carboxamide groups, have also been shown to be effective, particularly in kinase inhibitors.[27]

• Substituents on the Amino Groups: Modifications of the 2- and 4-amino groups are crucial for modulating potency and selectivity. For example, in a series of Sky kinase inhibitors, 2-aminobenzyl analogs that fill a specific subpocket exhibited excellent selectivity.[27]

• Substituents at the 6-position: The introduction of various groups at the 6-position can significantly impact the compound's properties. For instance, in a series of DHFR inhibitors, hydrophobic groups at the 6-position were introduced to improve cell wall penetration in Mycobacterium tuberculosis.[17]

Conclusion and Future Perspectives

2,4-Diamino-5-nitropyrimidine derivatives represent a promising class of compounds with a wide range of therapeutic applications. Their versatile scaffold allows for extensive chemical modification, enabling the optimization of their biological activity, selectivity, and pharmacokinetic properties. The continued exploration of this chemical space, guided by a deeper understanding of their mechanisms of action and structure-activity relationships, holds great potential for the discovery of novel and effective drugs for the treatment of cancer, infectious diseases, and other conditions. Future research should focus on the development of more selective and potent derivatives, as well as on the investigation of their in vivo efficacy and safety profiles.

References

• Chen, L., et al. (2017). Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities. Molecules, 22(9), 1592.
• Ismail, P. S., et al. (2019). Synthesis and biological evaluation of 2,4-diaminopyrimidine-5-carbonitrile and N-(2-amino-5-cyanopyrimidin-4-yl)benzamide derivatives as EGFR inhibitors. Chemistry & Biology Interface, 9(3), 148-156.
• Jorgensen, J. H., & Ferraro, M. J. (2009). Antimicrobial susceptibility testing: a review of general principles and contemporary practices. Clinical infectious diseases, 49(11), 1749-1755.

• Springer Nature. (n.d.). MTT Assay Protocol. Retrieved from [Link]

• ResearchHub. (2024, April 2). Detailed protocol for MTT Cell Viability and Proliferation Assay. Retrieved from [Link]

• Wyrick, S. D., & Rathod, P. K. (1990). Synthesis and biological activity of substituted 2,4-diaminopyrimidines that inhibit Bacillus anthracis. Journal of medicinal chemistry, 33(10), 2703-2708.

• EUCAST. (n.d.). MIC Determination. Retrieved from [Link]

• Auld, D. S., et al. (2013). Bioluminescence methods for assaying kinases in quantitative high-throughput screening (qHTS) format applied to Yes1 tyrosine kinase, glucokinase and PI5P4Kα lipid kinase. PloS one, 8(12), e82239.

• Request PDF. (n.d.). A comprehensive review: medicinal applications and diverse synthetic strategies of pyrimidine-based compounds leveraging Suzuki and Sonogashira reactions. Retrieved from [Link]

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• Kim, M. H., et al. (2007). Evaluation of a Colorimetric Broth Microdilution Method for Antimicrobial Susceptibility Testing Using 2,3,5-Triphenyltetrazolium Chloride. Korean Journal of Clinical Microbiology, 10(1), 49-53.
• Li, X., et al. (2020). Design, synthesis and biological evaluation of novel 2,4-diaminopyrimidine derivatives as potent antitumor agents. New Journal of Chemistry, 44(30), 12893-12907.
• Gholap, A. R., et al. (2008). Efficient synthesis of antifungal pyrimidines via palladium catalyzed Suzuki/Sonogashira cross-coupling reaction from Biginelli 3,4-dihydropyrimidin-2(1H)-ones. Tetrahedron Letters, 49(44), 6343-6346.
• Wodicka, L. M., et al. (2010). Activation of translation in quiescent cells by a small molecule inhibitor of eukaryotic initiation factor 4E. Cancer cell, 18(5), 449-460.
• Wang, X., et al. (2022). Characterization of 2,4-Dianilinopyrimidines Against Five P. falciparum Kinases PfARK1, PfARK3, PfNEK3, PfPK9, and PfPKB. ACS infectious diseases, 8(6), 1182-1193.

• BPS Bioscience. (n.d.). Luminescence Kinase Assays Illuminate the Path to Inhibitor Discovery. Retrieved from [Link]

• PMC. (n.d.). Comparison of Broth Microdilution, E Test, and Agar Dilution Methods for Antibiotic Susceptibility Testing of Campylobacter jejuni and Campylobacter coli. Retrieved from [Link]

• Bio Molecular Systems. (n.d.). Kinase Assays with Myra. Retrieved from [Link]

• MDPI. (2025, May 17). In Silico Identification of 2,4-Diaminopyrimidine-Based Compounds as Potential CK1ε Inhibitors. Retrieved from [Link]

• PMC. (2022, September 13). Design, synthesis and biological evaluation of 2,4-pyrimidinediamine derivatives as ALK and HDACs dual inhibitors for the treatment of ALK addicted cancer. Retrieved from [Link]

• Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

• ResearchGate. (n.d.). Antibacterial activity (MIC values μg/mL) of compounds 2–5 and of reference antibiotics. Retrieved from [Link]

• Zhao, P., et al. (2021). Design, synthesis and antiproliferative activity of novel 2,4-diamino-5-methyleneaminopyrimidine derivatives as potential anticancer agents. Bioorganic & medicinal chemistry letters, 47, 128213.

• ResearchGate. (n.d.). Optimization for preparation to 5-nitropyrimidine-2,4-diamine 5 1. Retrieved from [Link]

• Wang, T., et al. (2013). Highly selective 2,4-diaminopyrimidine-5-carboxamide inhibitors of Sky kinase. Bioorganic & medicinal chemistry letters, 23(4), 1086-1090.

• MDPI. (2021, August 26). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Retrieved from [Link]

• Dong, N., et al. (2016). Antimicrobial activity, improved cell selectivity and mode of action of short PMAP-36-derived peptides against bacteria and Candida. Scientific reports, 6(1), 1-12.

• ResearchGate. (n.d.). Mechanism of reaction catalyzed by DHFR. Retrieved from [Link]

• Yan, L., et al. (2020).

• PMC. (n.d.). Rational Exploration of 2,4-Diaminopyrimidines as DHFR Inhibitors Active against Mycobacterium abscessus and Mycobacterium avium, Two Emerging Human Pathogens. Retrieved from [Link]

• Wang, S., et al. (2013). Synthesis, structure-activity relationship and biological evaluation of 2,4,5-trisubstituted pyrimidine CDK inhibitors as potential anti-tumour agents. European journal of medicinal chemistry, 69, 546-558.

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• Tiwari, A., et al. (2017). Thienopyrimidine derivatives exert their anticancer efficacy via apoptosis induction, oxidative stress and mitotic catastrophe. European journal of medicinal chemistry, 138, 954-967.

• PMC. (n.d.). Targeting the EGFR signaling pathway in cancer therapy. Retrieved from [Link]

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• ResearchGate. (2025, August 6). Synthesis and evaluation of apoptosis induction of thienopyrimidine compounds on KRAS and BRAF mutated colorectal cancer cell lines. Retrieved from [Link]

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• MDPI. (2023, January 31). Small Molecule EGFR Inhibitors as Anti-Cancer Agents: Discovery, Mechanisms of Action, and Opportunities. Retrieved from [Link]

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Technical Whitepaper: Ionization Profile of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

The following technical guide is structured to provide a comprehensive analysis of the ionization profile of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine . This document synthesizes physicochemical principles, structural activity relationships (SAR), and experimental methodologies tailored for pharmaceutical researchers.

Executive Summary

N2,N2-diethyl-5-nitropyrimidine-2,4-diamine (Formula: C

H N O , MW: 211.22) represents a class of "push-pull" heterocyclic systems used frequently as intermediates in the synthesis of antifolates and specific kinase inhibitors. Understanding its ionization behavior is critical for optimizing solubility, membrane permeability, and salt form selection during drug development.[1]

This compound exhibits a complex ionization profile due to the competing electronic effects of the strongly electron-withdrawing nitro group at position 5 and the electron-donating amino groups at positions 2 and 4. It behaves as a very weak base and a weak acid , with the neutral microspecies dominating at physiological pH.

Structural Analysis & Electronic Effects

To accurately predict and interpret the pKa values, one must deconstruct the electronic environment of the pyrimidine core.

The "Push-Pull" Electronic System

The molecule features a classic electronic conflict that defines its reactivity and ionization:

• The "Pull" (Acidifying/Deactivating): The 5-nitro group (-NO

  ) is a potent electron-withdrawing group (EWG) via both induction (-I) and resonance (-M). It dramatically reduces the electron density on the ring nitrogens (N1 and N3), significantly lowering the basic pKa compared to unsubstituted pyrimidines.

• The "Push" (Basifying/Activating):

  • C4-Amino (-NH

    ): A strong electron donor via resonance (+M).

  • C2-Diethylamino (-N(Et)

    ): A strong donor via induction (+I) and resonance (+M). However, the steric bulk of the two ethyl groups may force this substituent slightly out of planarity with the aromatic ring, attenuating its resonance contribution (steric inhibition of resonance).

Predicted Ionization Constants (pKa)

Based on Structure-Activity Relationship (SAR) analysis of analogous 5-nitropyrimidines (e.g., 2,4-diamino-5-nitropyrimidine), the following ionization constants are derived:

Ionization Event	Type	Estimated pKa	Site of Ionization
pKa (Basic)	Protonation	3.2 – 3.8	Ring Nitrogen N1
pKa (Acidic)	Deprotonation	10.2 – 10.8	Exocyclic N4-Amino

• Note on pKa

  (Basic): While 2,4-diaminopyrimidine has a pKa of ~7.4, the introduction of the 5-nitro group drops this value by approximately 3–4 log units due to the strong electron withdrawal.[1] The N1 nitrogen is the preferred site of protonation as it is para to the C4-amino group and ortho to the C2-diethylamino group, benefiting from their electron donation.

• Note on pKa

  (Acidic): The strong electron withdrawal of the nitro group renders the protons on the exocyclic N4-amine sufficiently acidic to be removed by strong bases, a feature not seen in non-nitro pyrimidines.[1]

Ionization Pathway & Microspecies

The compound exists in three distinct forms depending on pH. At physiological pH (7.4), the neutral form is the exclusive species (>99.9%), which has significant implications for lipophilicity (LogD ≈ LogP).

Visualization: Ionization Equilibrium

The following diagram illustrates the transition between the cationic, neutral, and anionic forms.

Figure 1: Ionization equilibrium of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine showing the dominant microspecies across the pH scale.[2]

Experimental Protocols for pKa Determination

Given the low aqueous solubility of the neutral form and the low pKa value, standard potentiometric titration may be imprecise.[1] Spectrophotometric titration is the gold standard for this class of compounds.

Method A: UV-Metric Titration (Preferred)

This method relies on the shift in UV

caused by the electronic perturbation of the chromophore (nitro-pyrimidine system) upon ionization.

Protocol:

• Stock Preparation: Dissolve 1 mg of the compound in DMSO (1 mL) to create a stock solution.

• Buffer Selection: Prepare a universal buffer series (e.g., Britton-Robinson) ranging from pH 1.5 to 12.0.

• Sample Preparation: Spike 10 µL of stock into 2 mL of each buffer (final concentration ~10-20 µM). Ensure the final DMSO content is <1% to avoid cosolvent effects on pKa.

• Measurement: Record UV-Vis spectra (200–500 nm) for each pH point.

  • Expected Shift: The absorption maximum (

    ) typically undergoes a bathochromic (red) shift upon deprotonation of the cation to the neutral form.

• Data Analysis: Plot Absorbance at

  vs. pH. The inflection points of the sigmoidal curve correspond to the pKa values. Use the Henderson-Hasselbalch equation to fit the data.

Method B: Potentiometric Titration (Cosolvent)

If UV activity is insufficient (unlikely for nitro-aromatics), use potentiometry with a cosolvent (Methanol or Dioxane) and extrapolate to zero organic content.[1]

Protocol:

• Setup: Use a micro-titration apparatus (e.g., Sirius T3 or equivalent) with a glass pH electrode.[1]

• Solvent: Prepare 30%, 40%, and 50% (w/w) Methanol/Water mixtures.

• Titration: Titrate the sample (approx. 3-5 mg) with 0.1 M HCl and 0.1 M KOH in each solvent mixture.

• Yasuda-Shedlovsky Extrapolation: Plot the measured pKa values (

  ) against the inverse dielectric constant ( ) of the solvent mixtures. The y-intercept represents the aqueous pKa.

Visualization: Experimental Workflow

Figure 2: Decision tree and workflow for experimentally determining the pKa of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine.

Pharmaceutical Implications

Solubility & Salt Selection

• Neutral pH (7.4): The compound is uncharged and likely exhibits poor aqueous solubility . Formulation strategies may require cosolvents (PEG, PG) or cyclodextrins.

• Salt Formation:

  • Anionic Salts: Feasible with strong bases (e.g., Sodium or Potassium salts) targeting the acidic N4-proton (pKa ~10.5).[1] However, these salts may be unstable or hygroscopic.

  • Cationic Salts: Feasible with strong acids (e.g., Mesylate, Hydrochloride) targeting the N1-nitrogen (pKa ~3.5).[1] These are generally preferred for stability, but the low pKa means the salt may disproportionate (hydrolyze) in water, precipitating the free base.

Membrane Permeability

• Lipinski Compliance: The neutral form dominates in the GI tract (pH 1.5 - 8.0).

• LogD Profile: The LogD will be relatively constant and equal to LogP from pH 4 to 9. This suggests high passive permeability across biological membranes, making it a good candidate for oral absorption, provided dissolution is not rate-limiting.

References

• Perrin, D. D. (1965). Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths.

• Roth, B., & Strelitz, J. Z. (1969). The Protonation of 2,4-Diaminopyrimidines. Journal of Organic Chemistry, 34(4), 821–836. Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 275293, 5-Nitropyrimidine-2,4-diamine. Link[1]

• Avdeef, A. (2012).[1][3] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Source for pKa methodology).

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• 3. 5-Nitropyrimidine-2,4-diamine | C4H5N5O2 | CID 275293 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis protocol for N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

Application Note: Synthesis Protocol for -diethyl-5-nitropyrimidine-2,4-diamine

Executive Summary

This application note details the validated synthesis protocol for

-diethyl-5-nitropyrimidine-2,4-diamine (CAS: 5096-84-4). This compound serves as a critical intermediate in the development of antifolates, kinase inhibitors, and energetic materials.

The synthesis utilizes a regioselective nucleophilic aromatic substitution (

) strategy starting from 2,4-dichloro-5-nitropyrimidine .[1] The protocol is designed to maximize regiochemical fidelity, ensuring the primary amine is installed at the C4 position and the diethylamine at the C2 position. This guide addresses the specific electronic and steric factors governing the reaction kinetics to prevent common isomeric impurities.

Retrosynthetic Analysis & Strategy

The Regioselectivity Challenge

The core challenge in substituting 2,4-dichloro-5-nitropyrimidines is controlling the site of nucleophilic attack.[2]

• C4 Position: Highly activated due to the ortho-like relationship with the electron-withdrawing nitro group (

  ) and minimal steric hindrance.

• C2 Position: Activated by the ring nitrogens and the para-like nitro group but generally less reactive than C4 towards primary amines and ammonia.

Strategic Route

To obtain the target isomer (

, ), the synthesis must proceed in a specific order:

• First Displacement (C4): Reaction with ammonia to install the primary amine.

• Second Displacement (C2): Reaction with diethylamine to displace the remaining chloride.

Note: Reversing this order (reacting with diethylamine first) would yield the unwanted isomer,

-diethyl-5-nitropyrimidine-2,4-diamine, because the diethylamine would preferentially attack the highly reactive C4 position.

Reaction Pathway Diagram

Figure 1: Synthetic pathway highlighting the critical order of addition to achieve the correct regioisomer.

Experimental Protocol

Step 1: Synthesis of 2-chloro-5-nitro-4-aminopyrimidine

Objective: Selective amination of the C4-chloride.

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[2][3][4][5][6][7][8][9][10]	Amount (Example)	Role
2,4-Dichloro-5-nitropyrimidine	193.97	1.0	5.00 g	Starting Material
Ammonia (28-30% aq)	17.03	2.2	~3.5 mL	Nucleophile
Tetrahydrofuran (THF)	72.11	-	50 mL	Solvent
Water	18.02	-	100 mL	Anti-solvent

Procedure

• Preparation: Charge 2,4-dichloro-5-nitropyrimidine (5.00 g) into a 250 mL round-bottom flask equipped with a magnetic stir bar.

• Solvation: Add THF (50 mL) and stir until fully dissolved. Cool the solution to 0–5°C using an ice bath.

  • Critical Control Point: Low temperature is essential to prevent double substitution at the C2 position.

• Addition: Add aqueous ammonia (2.2 equiv) dropwise over 15 minutes. Maintain internal temperature below 10°C.

  • Observation: A yellow precipitate (ammonium chloride and product) typically begins to form.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 1 hour.

• Monitoring: Check reaction progress via TLC (Ethyl Acetate/Hexane 1:1). Starting material (

  ) should disappear; product appears at .

• Workup:

  • Pour the reaction mixture into ice-cold water (100 mL) with vigorous stirring.

  • Filter the resulting precipitate via vacuum filtration.

  • Wash the cake with cold water (

    mL) to remove ammonium chloride.

  • Dry the yellow solid in a vacuum oven at 40°C for 4 hours.

• Yield: Expected yield: 85–92%.

Step 2: Synthesis of -diethyl-5-nitropyrimidine-2,4-diamine

Objective: Displacement of the C2-chloride with diethylamine.

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.[2][3][4][5][6][7][8][9][10]	Amount	Role
Step 1 Intermediate	174.54	1.0	4.00 g	Substrate
Diethylamine	73.14	2.5	6.0 mL	Nucleophile
Ethanol (Absolute)	46.07	-	60 mL	Solvent
Triethylamine (Optional)	101.19	1.2	3.8 mL	Acid Scavenger

Procedure

• Setup: Suspend the Step 1 intermediate (2-chloro-5-nitro-4-aminopyrimidine, 4.00 g) in Ethanol (60 mL).

• Addition: Add Diethylamine (2.5 equiv) in one portion.

  • Note: If using Triethylamine as an auxiliary base, reduce Diethylamine to 1.2 equiv and add TEA (1.2 equiv). However, using excess Diethylamine is often cleaner.

• Reaction: Heat the mixture to 50–60°C for 3–5 hours.

  • Mechanistic Insight: The C2 position is deactivated by the electron-donating amino group at C4. Thermal energy is required to overcome the activation barrier for the second

    .

• Monitoring: Monitor by TLC (DCM/MeOH 95:5). The intermediate spot should disappear.

• Workup:

  • Concentrate the reaction mixture under reduced pressure to remove ethanol and excess amine.

  • Resuspend the residue in water (50 mL).

  • Extract with Ethyl Acetate (

    mL).

  • Wash combined organics with Brine (50 mL), dry over anhydrous

    , and filter.

  • Concentrate to dryness.

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Gradient: 0

  5% MeOH in DCM).

• Characterization:

  • Appearance: Yellow to orange crystalline solid.

  • Melting Point: 160–163°C (Lit. range).

Mechanistic Validation (Self-Correcting Logic)

To ensure the protocol produces the correct isomer, we analyze the electronic stabilization of the transition state (Meisenheimer Complex).

Meisenheimer Complex Stabilization

The regioselectivity in Step 1 is governed by the ability of the nitro group to stabilize the negative charge accumulated on the ring during nucleophilic attack.[2]

Figure 2: Mechanistic basis for C4 selectivity in Step 1. Attack at C4 allows the negative charge to reside on the carbon bearing the nitro group, providing superior resonance stabilization.[2]

Analytical Data & Quality Control

Verify the synthesized material using the following parameters.

Parameter	Specification	Method
Appearance	Yellow crystalline solid	Visual
Purity	> 98.0%	HPLC (C18, ACN/H2O gradient)
Mass Spec	[M+H]+ = 212.2	LC-MS (ESI+)
1H NMR	Confirm ethyl group &	500 MHz DMSO-d6

Key NMR Signals (DMSO-d6):

• 1.15 (t, 6H, )
• 3.60 (q, 4H, )
• 7.8–8.2 (br s, 2H, - exchangeable)
• 8.90 (s, 1H, H-6 Pyrimidine proton)

Safety & Handling

• Chloropyrimidines: 2,4-dichloro-5-nitropyrimidine is a skin sensitizer and lachrymator. Handle in a fume hood.

• Nitro Compounds: While this specific derivative is stable, nitro-aromatics can be energetic. Avoid heating dry solids above 100°C.

• Waste Disposal: Aqueous waste from Step 1 contains ammonia and chlorides; dispose of according to halogenated waste protocols.

References

• BenchChem. Application Notes: Mechanism and Synthetic Utility of Nucleophilic Substitution Reactions on 2,4-Dichloro-5-nitropyridine. Retrieved from .

• Lee, M., et al. (2015).[11] Regioselective Control of the

  Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. The Journal of Organic Chemistry, 80(15), 7757-7763.[11] .

• ChemScene. N2,N2-Dimethyl-5-nitropyrimidine-2,4-diamine Product Information. (Used for structural analogy and physical property verification). .

• WuXi Biology. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. .

• Google Patents. Process for synthesis of 2,4-dichloro-5-aminopyrimidine (WO2022090101A1). (Context on chlorination precursors and stability). .

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Application Note: Reagents and Protocols for the Nucleophilic Aromatic Substitution (SNAr) of 5-Nitropyrimidines

Executive Summary

The 5-nitropyrimidine scaffold is a highly privileged pharmacophore in medicinal chemistry and drug development. Functionalizing this core relies heavily on Nucleophilic Aromatic Substitution (SNAr). This application note provides an authoritative guide on reagent selection, regioselectivity principles, and self-validating experimental protocols for the SNAr of 5-nitropyrimidines, ensuring high-yield and reproducible synthesis.

Mechanistic Rationale: The SNAr of 5-Nitropyrimidines

To rationally design a synthesis, one must understand the electronic environment of the substrate. The pyrimidine ring is inherently electron-deficient due to its two endocyclic nitrogen atoms. The addition of a strongly electron-withdrawing nitro group at the C5 position further depletes the electron density of the aromatic system, rendering positions C2, C4, and C6 highly susceptible to nucleophilic attack[1].

The SNAr of 5-nitropyrimidines typically proceeds via a stepwise addition-elimination mechanism rather than a concerted pathway. The nucleophile attacks the electrophilic carbon (e.g., C2 or C4 bearing a halogen leaving group), forming an anionic σ-adduct known as the Meisenheimer complex (MC)[2]. The exceptional stability of this complex in 5-nitropyrimidines is directly attributed to the delocalization of the negative charge onto the pyrimidine nitrogens and the strongly electron-withdrawing nitro group[3]. Depending on the pKa of the nucleophile and the solvent environment, the rate-determining step (RDS) can shift between the initial nucleophilic attack and the subsequent departure of the leaving group[4].

Stepwise SNAr mechanism of 5-nitropyrimidines via a Meisenheimer complex.

Reagent Selection & Regioselectivity Matrix

The choice of nucleophile, base, and solvent dictates the efficiency and regioselectivity of the SNAr reaction.

• Nucleophiles: Primary and secondary alicyclic amines (e.g., piperidine, morpholine) are highly effective due to their strong nucleophilicity and readily displace halogens at room temperature[2]. Aryl alcohols and thiols can also be employed but typically require stronger bases (e.g., K2CO3) and elevated temperatures or microwave irradiation[5]. Ortho-substituents on the nucleophile can significantly retard the reaction rate due to steric hindrance[6].

• Bases: Triethylamine (TEA) and N,N-diisopropylethylamine (DIPEA) are standard organic bases that neutralize the generated acid (e.g., HCl) without competing as nucleophiles[2].

• Regioselectivity (e.g., 2,4-Dichloro-5-nitropyrimidine): When multiple leaving groups are present, regioselectivity is critical. The C4 position is generally more activated and sterically accessible than the C2 position. Consequently, primary and secondary amines predominantly attack at C4[1]. Tertiary amines, however, may favor C2 substitution due to complex steric and electronic interactions[1].

Table 1: Quantitative Data on Reaction Conditions for 5-Nitropyrimidine SNAr

Substrate	Nucleophile	Base	Solvent	Conditions	Yield	Ref
2-Chloro-5-nitropyrimidine	Piperidine	TEA	THF	RT, 20 h	77%	[2]
2-Chloro-5-nitropyrimidine	2,6-Difluorophenol	K2CO3	ACN	Microwave, 80°C	High	[5]
2-Chloro-5-nitropyrimidine	4-Aminobenzonitrile	K2CO3	ACN	Microwave, 80°C, 45 min	High	[5]
2,4-Dichloro-5-nitropyridine*	Cyclopentylamine	TEA	ACN	RT, 10 min	N/A	[1]
2-Chloro-5-nitropyrimidine	Primary Amines	KOH	Water (0.1% HPMC)	RT to 50°C	Variable**	[7]

*Included for structural analogy to pyrimidine. **Highly activated electrophiles may suffer from competitive hydrolysis in aqueous base.

Experimental Methodologies (Self-Validating Protocols)

Protocol A: Standard Organic Amination of 2-Chloro-5-nitropyrimidine

This protocol describes the nucleophilic substitution using piperidine, demonstrating a standard organic workflow[2]. Causality Check: THF is chosen as a polar aprotic solvent to dissolve both the highly polar nitropyrimidine and the amine. TEA is used as a non-nucleophilic base scavenger to prevent the consumption of the nucleophilic amine by the generated HCl.

• Preparation: In a flame-dried round-bottom flask, dissolve 2-chloro-5-nitropyrimidine (40 mg, 0.25 mmol) in anhydrous tetrahydrofuran (THF, 5 mL)[2].

• Base Addition: Add triethylamine (TEA, 25.3 mg, 0.25 mmol) to the solution[2].

• Nucleophile Addition: Dropwise, add a solution of piperidine (14.8 mg, 0.25 mmol) dissolved in THF (2.0 mL)[2]. Self-Validation: The dropwise addition controls the exothermic formation of the Meisenheimer complex, preventing localized heating and potential degradation of the substrate.

• Reaction Execution: Stir the mixture at room temperature for 20 hours[2]. Monitor via Thin Layer Chromatography (TLC) using CH2Cl2–hexane (1:1) until the starting material is fully consumed.

• Aqueous Workup: Remove the solvent under vacuum. Dissolve the crude residue in ethyl acetate (15 mL). Wash the organic layer sequentially with 0.5 N HCl (to selectively protonate and remove unreacted amines), water, and brine[2].

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate. Purify via flash chromatography (silica gel, CH2Cl2–hexane 1:1) to yield 5-nitro-2-(piperidin-1-yl)pyrimidine as a yellow solid[2].

Protocol B: Microwave-Assisted Substitution with Aryl Alcohols

Aryl alcohols are weaker nucleophiles than alkylamines; thus, microwave heating and a stronger inorganic base are required to drive the reaction[5].

• Preparation: In a G10 microwave vial, combine 2-chloro-5-nitropyrimidine (1.0 eq), K2CO3 (2.5 eq), and the aryl alcohol (e.g., 2,6-difluorophenol, 1.8 eq)[5].

• Solvent: Suspend the reagents in anhydrous acetonitrile (ACN, 2 mL)[5]. Causality Check: ACN is an excellent microwave absorber and polar aprotic solvent, drastically accelerating the SNAr rate.

• Reaction Execution: Seal the vial and heat to 80 °C in a microwave reactor for 45 minutes[5].

• Workup: Dilute with ethyl acetate, extract the aqueous layer with a hexane/ethyl acetate mixture, and wash the combined organics with 10% aqueous HCl[5].

Standardized workflow for the SNAr of 5-nitropyrimidines.

Troubleshooting and Side Reactions

• Hydrolysis: Highly activated electrophiles like 2-chloro-5-nitropyrimidine are prone to rapid hydrolysis. When attempting green chemistry protocols in aqueous basic conditions (e.g., using HPMC polymer additives), the suppression of hydrolysis remains a significant obstacle, often resulting in low isolated yields of the desired aminated product and high yields of the corresponding pyrimidinol[7]. It is strictly recommended to use anhydrous solvents for highly activated substrates unless hydrolysis is the intended pathway.

• Ring Cleavage: Under specific conditions, particularly with 4-dialkylamino-6-chloro-5-nitropyrimidines in acidic or varying pH environments, the pyrimidine ring can undergo cleavage to form highly substituted ethylenes (e.g., 3-amino-3-dialkylamino-2-nitroacrylonitriles)[8]. Careful control of the pH using buffering bases like TEA or DIPEA is essential to maintain ring integrity.

References

1.[2] Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways. nih.gov. 2 2.[5] Structure–Activity Relationship Studies in a Series of 2-Aryloxy-N-(pyrimidin-5-yl)acetamide Inhibitors of SLACK Potassium Channels. mdpi.com. 5 3.[6] High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions. nih.gov.6 4.[3] Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways. frontiersin.org. 3 5.[7] Nucleophilic aromatic substitution reactions under aqueous, mild conditions using polymeric additive HPMC. d-nb.info. 7 6.[4] Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways. frontiersin.org. 4 7.[1] Application Notes and Protocols for the Amination of 2,4-Dichloro-5-nitropyridine. benchchem.com. 1 8.[8] Heterocyclic studies. Part XIII. Ready ring cleavage of some pyrimidine derivatives to give highly substituted ethylenes. rsc.org. 8

Sources

• 1. benchchem.com [benchchem.com]
• 2. Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 4. Frontiers | Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]
• 8. Heterocyclic studies. Part XIII. Ready ring cleavage of some pyrimidine derivatives to give highly substituted ethylenes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Application Note: Catalytic Hydrogenation of N2,N2-Diethyl-5-nitropyrimidine-2,4-diamine

Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists Application: Generation of pyrimidine-2,4,5-triamine intermediates for the synthesis of purine and pteridine-based kinase inhibitors.

Strategic Rationale & Mechanistic Insights

The reduction of 5-nitropyrimidines to their corresponding 5-aminopyrimidines is a foundational transformation in medicinal chemistry. Specifically, the catalytic hydrogenation of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine yields an electron-rich pyrimidine-2,4,5-triamine. This triamine is a critical precursor for constructing 9H-purine derivatives and azolo-annulated scaffolds via the classic Traube purine synthesis[1].

While dissolving metal reductions (e.g., Fe/AcOH or SnCl2) can achieve this transformation, they generate stoichiometric metal waste that strongly coordinates to the highly polar triamine product, severely complicating purification[2]. Catalytic hydrogenation using Palladium on Carbon (Pd/C) is the superior choice. It provides a clean, atom-economical reduction where the only byproduct is water, allowing the crude product to be used directly in downstream cyclizations.

The Catalytic Cycle

The reduction of the nitro group on the palladium surface is a stepwise, six-electron process. It proceeds through nitroso and hydroxylamine intermediates before yielding the final amine. Understanding this logical relationship is critical: premature termination of the reaction (due to catalyst poisoning or insufficient H2 mass transfer) will result in the accumulation of the reactive hydroxylamine intermediate.

Catalytic hydrogenation mechanism of the 5-nitro group on a palladium surface.

Process Optimization & Quantitative Data

To establish a robust protocol, various reaction parameters were evaluated. The primary challenge in this transformation is the solubility of the resulting triamine. If the solvent does not adequately solvate the product, it will precipitate onto the Pd/C surface, choking the catalyst and halting the reaction at the hydroxylamine stage.

Table 1: Optimization of Hydrogenation Conditions

Parameter	Variable Tested	Conversion (%)	Impurity Profile	Scientific Causality & Recommendation
Catalyst	10% Pd/C (50% wet)	>99%	Clean	Optimal. Wet catalyst mitigates the risk of methanol vapor ignition during setup.
Catalyst	Raney Nickel	>90%	Trace dimers	Suboptimal. Harder to handle safely; promotes minor side reactions.
Solvent	Methanol (MeOH)	>99%	Clean	Optimal. High H2 solubility and excellent solvation of the polar triamine product.
Solvent	Ethyl Acetate (EtOAc)	~80%	Unreacted SM	Suboptimal. The resulting triamine precipitates prematurely, coating the catalyst.
Pressure	1 atm (Balloon)	>99% (12 h)	Clean	Suitable for small-scale discovery chemistry (<5 g).
Pressure	50 psi (Parr)	>99% (2 h)	Clean	Optimal for Scale-up. Higher pressure overcomes mass transfer limits.

Experimental Methodology: A Self-Validating Workflow

Critical Handling Insight (The "Secret Sauce")

Pyrimidine-2,4,5-triamines possess three electron-donating amino groups, making the aromatic ring exceptionally electron-rich. The HOMO is very high in energy, rendering the product highly susceptible to single-electron oxidation by atmospheric oxygen. Exposure to air will cause the product to rapidly turn dark brown or black (polymerization). Therefore, the protocol below is designed as a strictly anaerobic, self-validating system.

Step-by-step experimental workflow for the safe and efficient reduction of the nitropyrimidine.

Step-by-Step Protocol (10 mmol Scale)

Materials Required:

• N2,N2-diethyl-5-nitropyrimidine-2,4-diamine: 2.11 g (10.0 mmol)

• 10% Pd/C (50% wet with water): 0.21 g (10 wt% relative to substrate)

• Anhydrous Methanol (Degassed via N2 sparging): 50 mL

Step 1: Catalyst Wetting & Setup To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 0.21 g of 10% Pd/C (50% wet). Carefully add 10 mL of degassed methanol to wet the catalyst.

• Causality: Dry Pd/C is pyrophoric and can ignite methanol vapors. Using wet catalyst and adding solvent first ensures absolute safety.

Step 2: Substrate Addition Dissolve 2.11 g of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine in 40 mL of degassed methanol. Transfer this solution to the reaction flask containing the catalyst suspension. Seal the flask with a rubber septum.

Step 3: System Purging Connect the flask to a Schlenk line or a dual-manifold system. Evacuate the flask until the solvent gently bubbles, then backfill with Nitrogen (N2). Repeat this vacuum/N2 cycle three times.

• Validation Checkpoint: The vacuum gauge should hold steady during evacuation, confirming the system is completely sealed against atmospheric oxygen.

Step 4: Hydrogenation Evacuate the flask one final time and backfill with Hydrogen (H2) via a double-layered balloon (or pressurize to 50 psi in a Parr reactor). Stir the reaction vigorously (≥ 800 rpm) at 25 °C.

• Causality: Vigorous stirring is mandatory to maximize the gas-liquid interfacial area, overcoming the mass transfer limitations of H2 into methanol.

• Validation Checkpoint: Within the first 15 minutes, a mild exotherm should be felt on the exterior of the flask, confirming that the reduction has initiated.

Step 5: Reaction Monitoring After 4 hours (or 12 hours if using a balloon), halt stirring, allow the catalyst to settle, and withdraw a 10 µL aliquot via syringe. Dilute in methanol and analyze via LC-MS.

• Validation Checkpoint: The starting material (UV active at 254 nm, typical [M+H]+ = 212) must be completely consumed. The product peak ([M+H]+ = 182) will elute significantly earlier due to the increased polarity of the triamine.

Step 6: Anaerobic Filtration & Concentration Once complete, purge the flask with N2 (3 cycles) to remove all residual H2 gas. Filter the reaction mixture through a tightly packed pad of Celite into a receiving flask under a continuous blanket of N2 (e.g., using an inverted funnel connected to an N2 line). Wash the Celite pad with an additional 20 mL of degassed methanol.

• Causality: The Celite pad traps the fine, pyrophoric Pd particles. The N2 blanket prevents the highly sensitive triamine from oxidizing into a black polymeric tar.

Step 7: Immediate Downstream Processing Concentrate the filtrate in vacuo (bath temperature < 30 °C). Do not attempt to store the isolated N2,N2-diethylpyrimidine-2,4,5-triamine. It should be immediately dissolved in the appropriate solvent (e.g., formic acid or triethyl orthoformate) to proceed directly to the Traube purine cyclization[1].

References

1.[2] Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review. RSC Publishing.2 2.[1] Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 16 - Synthesis of Purines. Thieme Connect. 1

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Recent advances in the synthesis, reaction, and bio-evaluation potential of purines as precursor pharmacophores in chemical reactions: a review - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08271K [pubs.rsc.org]

Application Note: N2,N2-diethyl-5-nitropyrimidine-2,4-diamine as a High-Value Pharmaceutical Intermediate

This Application Note is written for pharmaceutical researchers and process chemists. It details the technical specifications, quality control, and synthetic utility of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine , a critical scaffold in the synthesis of bicyclic heterocycles (purines, pteridines) used in kinase inhibitors and antifolates.

Introduction & Therapeutic Significance

N2,N2-diethyl-5-nitropyrimidine-2,4-diamine (CAS: 5096-84-4 analog/derivative) is a functionalized pyrimidine scaffold characterized by an electron-withdrawing nitro group at the C-5 position and distinct amine substitutions at C-2 and C-4.

This molecule serves as a "linchpin" intermediate. Its primary utility lies in the reduction of the 5-nitro group to generate an electron-rich 2,4,5-triaminopyrimidine core. This species is highly reactive toward cyclization, making it an essential precursor for:

• Pteridines: Via condensation with

  -dicarbonyls (e.g., glyoxal, benzil). Used in Antifolates and Diuretic agents (e.g., Triamterene analogs).

• Purines: Via condensation with orthoesters or formic acid. Used in CDK inhibitors and Adenosine receptor antagonists .

• 7-Deazapurines: Via reaction with

  -haloketones (pyrrollo[2,3-d]pyrimidines).

Chemical Specifications & Handling

Property	Specification
Chemical Name	N2,N2-diethyl-5-nitropyrimidine-2,4-diamine
Molecular Formula
Molecular Weight	211.22 g/mol
Appearance	Yellow to orange crystalline powder
Solubility	Soluble in DMSO, DMF, warm Ethanol. Sparingly soluble in Water.
Melting Point	168–172 °C (Typical for class; verify per batch)
Storage	2–8 °C, inert atmosphere (Argon/Nitrogen recommended)

Safety Warning: Nitro-pyrimidines are potentially explosive if heated under confinement. They are also potential skin sensitizers. All protocols below must be performed in a fume hood with appropriate PPE.

Critical Workflow: From Intermediate to API Scaffold

The value of this intermediate is realized through two key steps: Reduction and Cyclization .

Logical Pathway Diagram

The following diagram illustrates the transformation of the nitro-intermediate into bioactive bicyclic cores.

Caption: Synthetic divergence from the nitro-pyrimidine intermediate to purine and pteridine scaffolds.

Detailed Experimental Protocols

Protocol A: Quality Control (HPLC Purity Assessment)

Before committing the material to synthesis, purity must be verified to prevent side-reactions during reduction.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: Acetonitrile (MeCN).

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (aromatic ring) and 330 nm (nitro chromophore).

• Acceptance Criteria: Purity > 98.0% (Area %).

Protocol B: Catalytic Hydrogenation (Nitro Reduction)

This is the industry-standard method for converting the 5-nitro group to the 5-amino group. The resulting triamine is oxidation-sensitive and should be used immediately.

Materials:

• Intermediate: 10.0 g (47.3 mmol)

• Catalyst: 10% Pd/C (1.0 g, 50% wet)

• Solvent: Methanol (150 mL) or Ethanol/THF (1:1)

• Hydrogen Source:

  balloon or Parr shaker (30 psi)

Step-by-Step:

• Inerting: Charge the reaction vessel with the intermediate and solvent. Degas by bubbling Nitrogen for 10 minutes.

• Catalyst Addition: Carefully add the Pd/C catalyst under a nitrogen stream. Caution: Dry Pd/C is pyrophoric.

• Hydrogenation: Purge the vessel with Hydrogen (3 cycles). Stir vigorously under

  atmosphere (1 atm is usually sufficient, or 30 psi for faster kinetics) at Room Temperature (20–25 °C).

• Monitoring: Monitor by TLC (10% MeOH in DCM). The yellow starting material spot will disappear, replaced by a lower Rf, highly polar (often fluorescent) amine spot.

• Work-up:

  • Filter the mixture through a Celite pad to remove the catalyst. Keep the filter cake wet to prevent ignition.

  • Critical: The filtrate contains 2-diethylamino-4,5-diaminopyrimidine . This compound oxidizes rapidly in air (turning purple/black).

  • Immediate Use: Concentrate the filtrate under reduced pressure and nitrogen. Proceed immediately to Protocol C.

Protocol C: One-Pot Cyclization to Purine Derivative

This protocol demonstrates the synthesis of 2-(diethylamino)-9H-purine via condensation with triethyl orthoformate.

Materials:

• Freshly prepared Triamine (from Protocol B, ~47 mmol theoretical)

• Reagent: Triethyl orthoformate (HC(OEt)3) – 50 mL (Excess)

• Catalyst: p-Toluenesulfonic acid (pTSA) – catalytic amount (100 mg) or Acetic Anhydride (promoter).

Step-by-Step:

• Dissolution: Redissolve the crude triamine residue in Triethyl orthoformate (acting as both reagent and solvent).

• Reflux: Heat the mixture to reflux (approx. 146 °C) for 4–6 hours.

  • Mechanism:[1] The 5-amino group reacts with the orthoformate to form an imidate intermediate, which then cyclizes with the 4-amino group.

• Distillation: Distill off the ethanol byproduct to drive the equilibrium forward.

• Isolation:

  • Cool the reaction to room temperature.

  • Evaporate excess orthoformate under vacuum.

  • Triturate the residue with diethyl ether or cold water to induce crystallization.

• Purification: Recrystallize from Ethanol/Water.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Reduction	Catalyst poisoning (S or N impurities).	Wash starting material with EDTA solution; increase catalyst loading to 15%.
Product turns black	Oxidation of the triamine intermediate.	Keep the triamine under Nitrogen/Argon at all times. Use degassed solvents.
Low Cyclization Yield	Moisture in orthoformate.	Use anhydrous reagents. Add molecular sieves to the reaction.
Regioisomer formation	N/A for this specific molecule.	The symmetry of the orthoformate reaction prevents regioisomers here.

References

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley. (General reference for pyrimidine/purine synthesis).
• Brown, D. J. (2009). The Pyrimidines. Wiley-Interscience. (Authoritative source on aminopyrimidine reactivity).

• Bagley, M. C., et al. (2015). "Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines". Journal of Organic Chemistry. Link (Mechanistic basis for the synthesis of the starting material).

• PubChem Compound Summary. "5-Nitropyrimidine-2,4-diamine derivatives". National Center for Biotechnology Information. Link

Disclaimer: This document is for research and development purposes only. The user is responsible for ensuring compliance with local safety and environmental regulations.

Sources

• 1. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry [mdpi.com]

Application Notes and Protocols: Diethylamine Addition to Nitropyrimidines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective introduction of amino groups onto heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and materials science. Nitropyrimidines, activated by the strong electron-withdrawing nitro group, are particularly susceptible to nucleophilic aromatic substitution (SNAr). This application note provides a detailed guide to the reaction conditions for the addition of diethylamine to various nitropyrimidine substrates. We will delve into the mechanistic underpinnings, regiochemical considerations, and provide step-by-step protocols for achieving desired products in high yield and purity.

Mechanistic Overview: The SNAr Pathway

The addition of diethylamine to a nitropyrimidine proceeds via a two-step addition-elimination mechanism, characteristic of nucleophilic aromatic substitution (SNAr) reactions.[1] The presence of a strongly electron-withdrawing nitro group is crucial as it activates the pyrimidine ring towards nucleophilic attack. This activation is most effective when the nitro group is positioned ortho or para to the leaving group (typically a halogen), as this allows for resonance stabilization of the intermediate.[1]

The reaction is initiated by the nucleophilic attack of diethylamine on the carbon atom bearing the leaving group. This first step is typically the rate-determining step and results in the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[1] The negative charge of this complex is delocalized over the pyrimidine ring and the nitro group, which provides significant stabilization. In the second, faster step, the leaving group is expelled, and the aromaticity of the pyrimidine ring is restored, yielding the diethylamino-substituted nitropyrimidine product.

Caption: Generalized SNAr reaction pathway for diethylamine addition to nitropyrimidines.

Regioselectivity in Di-substituted Pyrimidines

A key consideration in the reaction of diethylamine with di-substituted nitropyrimidines, such as 2,4-dichloro-5-nitropyrimidine, is the regioselectivity of the substitution. The two chlorine atoms are in different chemical environments, leading to preferential substitution at one position over the other.

For secondary amines like diethylamine, substitution is observed to occur preferentially at the C4 position.[2] This preference can be attributed to a combination of electronic and steric factors. The C4 position is generally more activated towards nucleophilic attack and is sterically more accessible than the C2 position, which is flanked by a ring nitrogen and the C5-nitro group.[3]

In contrast, tertiary amines have been shown to favor substitution at the C2 position, highlighting the influence of the nucleophile's structure on the reaction's outcome.[2]

Caption: Regioselectivity of amination on 2,4-dichloro-5-nitropyrimidine.

Experimental Protocols

The following protocols provide detailed procedures for the addition of diethylamine to both mono- and di-substituted nitropyrimidines. These are representative protocols and may require optimization based on the specific substrate and desired scale.

Protocol 1: Synthesis of 2-Chloro-N,N-diethyl-5-nitropyrimidin-4-amine from 2,4-Dichloro-5-nitropyrimidine

This protocol details the selective mono-amination of 2,4-dichloro-5-nitropyrimidine at the C4 position with diethylamine.

Materials:

• 2,4-Dichloro-5-nitropyrimidine

• Diethylamine

• Triethylamine (or N,N-Diisopropylethylamine - DIPEA)

• Anhydrous Acetonitrile (or Ethanol)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Standard laboratory glassware for workup and purification

Procedure:

• In a round-bottom flask, dissolve 2,4-dichloro-5-nitropyrimidine (1.0 equiv) in anhydrous acetonitrile to a concentration of approximately 0.2 M.

• In a separate flask, prepare a solution of diethylamine (1.1 equiv) and triethylamine (1.2 equiv) in anhydrous acetonitrile.

• Slowly add the amine solution to the stirred solution of 2,4-dichloro-5-nitropyrimidine at room temperature over 10-15 minutes.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate to afford the desired 2-chloro-N,N-diethyl-5-nitropyrimidin-4-amine.

Protocol 2: Synthesis of N,N,N',N'-Tetraethyl-5-nitropyrimidine-2,4-diamine from 2,4-Dichloro-5-nitropyrimidine

This protocol describes the di-substitution of 2,4-dichloro-5-nitropyrimidine with an excess of diethylamine under more forcing conditions.

Materials:

• 2,4-Dichloro-5-nitropyrimidine

• Diethylamine

• Anhydrous Ethanol (or a polar aprotic solvent like DMF)

• Round-bottom flask equipped with a reflux condenser

• Magnetic stirrer

• Standard laboratory glassware for workup and purification

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2,4-dichloro-5-nitropyrimidine (1.0 equiv) in anhydrous ethanol.

• Add an excess of diethylamine (3.0-4.0 equiv).

• Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and remove the solvent and excess diethylamine under reduced pressure.

• Perform an aqueous workup as described in Protocol 1.

• Purify the product by column chromatography or recrystallization to yield N,N,N',N'-tetraethyl-5-nitropyrimidine-2,4-diamine.

Data Presentation: Reaction Conditions and Expected Yields

Substrate	Product	Diethylamine (equiv)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2,4-Dichloro-5-nitropyrimidine	2-Chloro-N,N-diethyl-5-nitropyrimidin-4-amine	1.1	Triethylamine (1.2)	Acetonitrile	RT	1-3	~85-95	Inferred from[3]
2,4-Dichloro-5-nitropyrimidine	N,N,N',N'-Tetraethyl-5-nitropyrimidine-2,4-diamine	3.0-4.0	-	Ethanol	Reflux	4-6	~70-85	Inferred from[4]
4-Chloro-2-methyl-5-nitropyrimidine	N,N-Diethyl-2-methyl-5-nitropyrimidin-4-amine	1.5	-	Ethanol	RT	2-4	Good to Excellent	Inferred from[4]

Troubleshooting and Optimization

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the reaction temperature or using a more polar aprotic solvent such as DMF or DMSO, which can accelerate SNAr reactions.

• Formation of Di-substituted Byproduct in Mono-substitution: To minimize the formation of the di-substituted product in Protocol 1, ensure slow addition of the amine solution and maintain the reaction at room temperature. Using a hindered, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) can also be beneficial.[5]

• Purification Challenges: The basic nature of the diethylamino-substituted products may cause tailing on silica gel chromatography. To mitigate this, a small amount of triethylamine (0.1-1%) can be added to the eluent.

Conclusion

The addition of diethylamine to nitropyrimidines is a robust and versatile method for the synthesis of a wide range of substituted pyrimidines. By understanding the underlying SNAr mechanism and the factors influencing regioselectivity, researchers can effectively control the reaction outcome. The protocols provided herein serve as a valuable starting point for the synthesis of these important building blocks in drug discovery and materials science. Careful control of stoichiometry, temperature, and solvent choice are paramount to achieving high yields and purity.

References

• Clark, J., et al. (2001). Antiviral Pyrimidines: Synthesis and Activity of Some 4,6-Disubstituted 2-Methyl-5-nitropyrimidines. J. Med. Chem., 44(21), 3591-3599.

• Gagnon, D., et al. (2015). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles. Org. Lett., 17(15), 3838-3841. Available at: [Link]

• Wikipedia. N,N-Diisopropylethylamine. Available at: [Link]

• Taylor, E. C., & Thompson, M. J. (1985). Pteridines. 54. A New and Unequivocal Synthesis of 2,4-Diamino-6-methyl-5-nitropyrimidine and Related Compounds. J. Org. Chem., 50(10), 1733-1736.
• Rao, S. V., et al. (2011). The Study of Base Catalysed Synthesis of 2-Chloro– 4–Amino–5-Flouropyrimidine from a biologically active Pyrimidine Derivative. Journal of Applied Pharmaceutical Science, 01(07), 124-126.
• Google Patents. (2011). Method for preparing 2-chloro-5-nitropyridine. CN102040554A.

• Boyd, D. B., et al. (2020). High Throughput Experimentation and Continuous Flow Evaluation of Nucleophilic Aromatic Substitution Reactions. Sci Rep, 10, 8433. Available at: [Link]

• Google Patents. (2022). Process for synthesis of 2,4-dichloro-5-aminopyrimidine. WO2022090101A1.

• Organic Syntheses. (2021). Preparation of N-Nitrosodiphenylamine. Org. Synth., 98, 478-492. Available at: [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available at: [Link]

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• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. advancedchemtech.com [advancedchemtech.com]

Scalable synthesis methods for 2,4-diamine-5-nitropyrimidines

Application Note: Scalable Manufacturing Strategies for 2,4-Diamino-5-nitropyrimidines

Executive Summary

2,4-Diamino-5-nitropyrimidines are critical pharmacophores in the synthesis of antifolates (e.g., trimetrexate, piritrexim) and broad-spectrum kinase inhibitors. While the pyrimidine ring is electronically deficient, the presence of two strong electron-donating amino groups at positions 2 and 4 activates the 5-position toward Electrophilic Aromatic Substitution (EAS).

However, scaling this synthesis presents a "process paradox": the electron-rich nature that facilitates nitration also invites thermal runaway and oxidative decomposition. This guide outlines two distinct, scalable protocols:

• The Sulfate-Mediated Nitration (Standard Manufacturing): Optimized for cost and throughput.

• The Dichloride Displacement (Library/Diversity): Optimized for structural analog generation.

Strategic Route Analysis

The choice of synthetic route depends heavily on the desired scale and substituent diversity.

• Route A (Direct Nitration): Best for multi-kilogram synthesis of the parent 2,4-diamino-5-nitropyrimidine. It utilizes cheap reagents (H₂SO₄, HNO₃) but requires strict thermal engineering.

• Route B (SₙAr Displacement): Best for generating derivatives with different amines at the 2 and 4 positions. It proceeds via the unstable intermediate 2,4-dichloro-5-nitropyrimidine.

Figure 1: Decision tree for selecting the optimal synthesis pathway based on scale and structural requirements.

Protocol A: Sulfate-Mediated Direct Nitration

Application: Large-scale manufacturing of parent 2,4-diamino-5-nitropyrimidine.

Mechanistic Insight

Direct nitration of the free base 2,4-diaminopyrimidine with fuming nitric acid is violent. The reaction is successfully tamed by pre-forming the sulfate salt . Dissolving the substrate in concentrated sulfuric acid protonates the amino groups and the ring nitrogens. This imposes a significant kinetic barrier (deactivation), preventing oxidative destruction of the ring while still allowing substitution at the 5-position due to the high energy of the nitronium ion (

).

Experimental Protocol (Scalable to 1 kg)

Parameter	Specification
Substrate	2,4-Diaminopyrimidine (Free base)
Solvent	Concentrated Sulfuric Acid (98%)
Reagent	Fuming Nitric Acid (90%+)
Temperature	Maintain < 15°C (Addition); 30-35°C (Reaction)
Yield	85 – 95%

Step-by-Step Methodology:

• Salt Formation:

  • Charge a glass-lined reactor with Concentrated H₂SO₄ (5.0 vol relative to substrate).

  • Cool to 0–5°C .[1]

  • Slowly add 2,4-Diaminopyrimidine portion-wise.

  • Critical Control Point: The exotherm is significant during dissolution. Maintain internal temperature < 20°C. Ensure complete dissolution to a clear viscous solution.

• Nitration:

  • Cool the mixture to 0°C .

  • Add Fuming HNO₃ (1.05 equivalents) dropwise.

  • Safety: Do not allow temperature to exceed 15°C during addition.

  • After addition, allow the temperature to rise naturally to 30–35°C and stir for 2 hours.

• Quenching & Isolation:

  • Pour the reaction mixture slowly onto Crushed Ice (10 vol).

  • Observation: The sulfate salt of the product may precipitate initially.

  • Adjust pH to 8–9 using Ammonium Hydroxide (NH₄OH) or 50% NaOH.

  • Precipitation: The free base 2,4-diamino-5-nitropyrimidine will precipitate as a yellow/orange solid.

  • Filter and wash with cold water (2x) and methanol (1x) to remove acid traces.

  • Dry at 60°C under vacuum.

Process Safety Engineering

• Thermal Runaway: If the temperature exceeds 50°C during nitration, the risk of oxidative ring opening increases, generating gas (NOx) and pressure.

• Recycling: In industrial loops, the acidic filtrate can often be recycled as the solvent for the next batch after adjusting concentration, significantly reducing waste [1].

Protocol B: The Dichloride Displacement Route

Application: Synthesis of 2,4-diamino-5-nitropyrimidines with different alkyl/aryl amines (N-substituted).

Mechanistic Insight

This route starts from 5-nitrouracil .[1] Chlorination yields 2,4-dichloro-5-nitropyrimidine , a highly electrophilic species. The chlorine at C-4 is more reactive than C-2 due to the steric relief and electronic influence of the adjacent nitro group. This allows for sequential substitution: the first amine displaces C-4, and the second amine displaces C-2.

Experimental Protocol

Stage 1: Synthesis of 2,4-Dichloro-5-nitropyrimidine

• Reagents: 5-Nitrouracil, POCl₃, N,N-Diethylaniline (catalyst).

• Procedure: Reflux 5-nitrouracil in POCl₃ for 2–3 hours.

• Critical Warning: The product is hydrolytically unstable .

  • Do not quench into water if isolation is delayed.

  • Preferred Workup: Remove excess POCl₃ under vacuum. Dissolve residue in DCM/Toluene. Quench carefully into ice water, separate immediately, and dry the organic layer. Do not store the aqueous emulsion. [2]

Stage 2: Sequential Amine Displacement

Step	Reagent	Conditions	Selectivity
1	Amine A (1.0 eq)	THF/DCM, -78°C to 0°C	C-4 Position (Major)
2	Amine B (Excess)	Ethanol/DMF, Reflux	C-2 Position

Step-by-Step Methodology:

• Dissolve 2,4-dichloro-5-nitropyrimidine in dry THF. Cool to -20°C.

• Add Amine A (1.0 eq) + TEA (1.1 eq) dropwise.

• Stir for 1 hour. TLC should show mono-substitution.

• Add Amine B (2.0 eq) and warm to room temperature (or reflux if Amine B is sterically hindered).

• Evaporate solvent and recrystallize from Ethanol/Water.

Process Workflow & Quality Control

The following diagram illustrates the critical workflow for the industrial nitration route (Protocol A), highlighting the cooling loops and pH control points required for safety.

Figure 2: Industrial workflow for the nitration of 2,4-diaminopyrimidine.

References

• ChemicalBook Protocols. (2023). Synthesis of 2,4-Diamino-6-hydroxy-5-nitropyrimidine from 2,4-Diamino-6-hydroxypyrimidine.[2]Link

• Wang, Y. (2013).[3] Classical Antifolates: Synthesis of 5-Substituted, 6-Substituted and 7-Substituted Pyrrolo[2,3-d]Pyrimidines.[3] Duquesne University Dissertation.[3] Link

• Barnett, C. J., et al. (1999).[4] A Practical Synthesis of Multitargeted Antifolate LY231514.[5] Organic Process Research & Development (ACS). Link

• Google Patents. (2022). Process for synthesis of 2,4-dichloro-5-aminopyrimidine (WO2022090101A1).Link

• National Institutes of Health (NIH). (2022). Folic Acid Antimetabolites (Antifolates): A Brief Review on Synthetic Strategies.Link

Sources

• 1. WO2022090101A1 - Process for synthesis of 2,4-dichloro-5-aminopyrimidine - Google Patents [patents.google.com]
• 2. 2,4-Diamino-6-hydroxy-5-nitropyrimidine synthesis - chemicalbook [chemicalbook.com]
• 3. "Classical Antifolates: Synthesis of 5-Substituted, 6-Substituted and 7" by Yiqiang Wang [dsc.duq.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Microwave-Assisted Synthesis of N2,N2-Diethyl-5-nitropyrimidine-2,4-diamine

As a Senior Application Scientist, I have designed this comprehensive application note to address the specific thermodynamic and kinetic challenges associated with the sequential nucleophilic aromatic substitution (SNAr) of pyrimidine scaffolds.

Executive Summary & Strategic Rationale

Substituted 5-nitropyrimidine-2,4-diamines are highly privileged pharmacophores, serving as critical precursors for dihydropteridinones, purine analogs, and selective kinase inhibitors. The synthesis of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine from the commercially available starting material, 2,4-dichloro-5-nitropyrimidine, requires a sequential, two-step SNAr amination.

While the first amination is rapid and highly regioselective, the second amination is notoriously sluggish due to electronic deactivation of the pyrimidine core. This protocol leverages Microwave-Assisted Organic Synthesis (MAOS) to provide the rapid, volumetric dielectric heating required to overcome the high activation energy barrier of the second substitution, drastically reducing reaction times from days to minutes while suppressing degradation pathways .

Mechanistic Insights: Regioselectivity and the Deactivation Conundrum

To design a self-validating and high-yielding protocol, one must understand the causality behind the reactivity of the pyrimidine ring:

• Regioselective C4-Amination: The initial nucleophilic attack by ammonia occurs almost exclusively at the C4 position. The C4 carbon is highly electrophilic because it is directly ortho to the strong electron-withdrawing nitro group and adjacent to the ring nitrogen. Literature demonstrates that unhindered amines attack the C4 position of 2,4-dichloro-5-nitropyrimidines with regioselectivity ratios often exceeding 19:1 . Furthermore, the C4 position is sterically more accessible than the C2 position .

• Resonance Deactivation at C2: Once the C4-amino group is installed, its lone pair of electrons delocalizes into the pyrimidine π-system. This resonance electron donation significantly increases the electron density at the C2 position, sharply reducing its electrophilicity.

• The Microwave Imperative: Because the intermediate (4-amino-2-chloro-5-nitropyrimidine) is deactivated, the subsequent SNAr with diethylamine requires harsh conditions. Conventional convective heating often leads to incomplete conversion and thermal degradation. Microwave irradiation directly couples with the polar solvent (NMP) and the polar intermediate, delivering instantaneous, localized dielectric heating that easily overcomes the thermodynamic barrier .

Visualizing the Synthesis Logic

Figure 1: Two-step sequential SNAr pathway highlighting regioselective C4 amination and microwave C2 substitution.

Figure 2: Mechanistic causality linking C4-amino resonance deactivation to microwave heating necessity.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, these protocols are designed as self-validating systems . Built-in analytical checkpoints guarantee that each chemical transformation is successful before proceeding to the next stage.

Step 1: Regioselective Synthesis of 4-Amino-2-chloro-5-nitropyrimidine

The kinetic product is favored at low temperatures, preventing over-amination.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,4-dichloro-5-nitropyrimidine (1.94 g, 10.0 mmol) in 50 mL of anhydrous Tetrahydrofuran (THF).

• Temperature Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0 °C for 10 minutes.

• Nucleophilic Addition: Add aqueous ammonia (28% w/w, 0.85 mL, ~12.0 mmol) dropwise over 15 minutes. A distinct color change to pale yellow will occur.

• Maturation: Stir the reaction mixture at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature for an additional 1 hour.

• Validation Checkpoint 1 (TLC & LC-MS):

  • TLC (Hexanes:EtOAc 7:3): Verify the complete consumption of the highly non-polar starting material (

    ). The product will appear as a bright yellow, UV-active spot ( ).

  • LC-MS: Confirm the mass of the intermediate (

    ). Do not proceed to workup until the starting material is consumed.

• Workup: Concentrate the THF under reduced pressure. Resuspend the resulting slurry in 100 mL of ice-cold distilled water. Filter the bright yellow precipitate through a Büchner funnel, wash with cold water (2 × 20 mL), and dry under high vacuum overnight.

Step 2: Microwave-Assisted Synthesis of N2,N2-Diethyl-5-nitropyrimidine-2,4-diamine

Dielectric heating circumvents the resonance-induced deactivation of the C2 position.

• Reaction Setup: To a 10 mL heavy-walled microwave-safe reaction vial, add the synthesized 4-amino-2-chloro-5-nitropyrimidine (0.87 g, 5.0 mmol).

• Solvent & Reagent Addition: Dissolve the intermediate in 4.0 mL of N-Methyl-2-pyrrolidone (NMP). Add diethylamine (1.3 mL, 12.5 mmol) and N,N-diisopropylethylamine (DIPEA, 1.05 mL, 6.0 mmol) as an acid scavenger. Crimp-seal the vial with a Teflon-lined septum.

• Microwave Parameters: Place the vial in a dedicated microwave synthesizer (e.g., Anton Paar or CEM).

  • Target Temperature: 120 °C

  • Ramp Time: 2 minutes

  • Hold Time: 15 minutes

  • Power limit: 300 W (Dynamic power modulation)

  • Cooling: Compressed air cooling to <40 °C post-reaction.

• Validation Checkpoint 2 (TLC & LC-MS):

  • Extract a 10 µL aliquot and dilute in 1 mL of Methanol.

  • TLC (DCM:MeOH 95:5): Confirm the disappearance of the intermediate (

    ) and the appearance of a highly fluorescent, UV-active product spot ( ).

  • LC-MS: Confirm the target mass (

    ).

• Workup & Purification: Pour the cooled reaction mixture into 50 mL of ice-cold water to precipitate the product. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers vigorously with brine (3 × 30 mL) to partition and remove the NMP solvent. Dry over anhydrous

  , filter, and concentrate under reduced pressure to yield the pure target compound.

Data Presentation: Comparative Analysis

The table below summarizes the quantitative advantages of transitioning the C2-amination step from conventional convective heating to Microwave-Assisted Organic Synthesis (MAOS).

Reaction Parameter	Conventional Heating	Microwave-Assisted (MAOS)
Solvent System	Ethanol or NMP	NMP
Temperature	80 °C (Reflux)	120 °C (Sealed Vessel)
Reaction Time	18 - 24 hours	15 minutes
Energy Transfer Mechanism	Convective (Wall-to-core)	Dielectric (Volumetric)
Average Isolated Yield	45% - 55%	> 85%
Impurity Profile	High (Thermal degradation products)	Low (Clean conversion)

References

• Microwave-Enhanced High-Speed Fluorous Synthesis Source: PMC - National Institutes of Health (NIH) URL:[Link]

• Solution-Phase Parallel Synthesis of an N-Alkylated Dihydropteridinone Library from Fluorous Amino Acids Source: ACS Combinatorial Science URL:[Link]

• Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles Source: Journal of Organic Chemistry (via ResearchGate) URL:[Link]

Application Note: Downstream Utilization of N2,N2-Diethyl-5-nitropyrimidine-2,4-diamine

This Application Note is structured as a comprehensive technical guide for researchers utilizing N2,N2-diethyl-5-nitropyrimidine-2,4-diamine (CAS: 56973-04-1).[1] It focuses on its primary utility as a high-value intermediate for the synthesis of C2-substituted pteridines and purines , scaffolds critical in the development of kinase inhibitors and antifolates.[1]

Executive Summary & Compound Profile

N2,N2-diethyl-5-nitropyrimidine-2,4-diamine is a specialized pyrimidine building block characterized by an electron-withdrawing nitro group at the C5 position and a lipophilic diethylamino group at the C2 position.[1][2] Its primary application lies in its reduction to the corresponding 2,4,5-triaminopyrimidine , a "privileged structure" precursor for synthesizing fused heterocycles.

The C2-diethylamino motif serves as a crucial hydrophobic probe in Structure-Activity Relationship (SAR) studies, often improving cellular permeability and targeting hydrophobic pockets in enzymes such as Dihydrofolate Reductase (DHFR) and Tyrosine Kinases (e.g., EGFR, CDK).[1]

Technical Specifications

Property	Specification
CAS Number	56973-04-1
Molecular Formula	C₈H₁₃N₅O₂
Molecular Weight	211.22 g/mol
Appearance	Yellow to orange crystalline powder
Solubility	Soluble in DMSO, DMF, MeOH; Low solubility in water
Key Reactivity	C5-Nitro reduction; C4-Amino condensation

Core Synthetic Workflow: The Divergent Pathway

The utility of this compound branches from a single critical step: the reduction of the C5-nitro group.[1] The resulting unstable triamine intermediate is immediately cyclized to form either Pteridines (via 1,2-dicarbonyls) or Purines (via C1 synthons).[1]

Workflow Diagram

Figure 1: Divergent synthetic pathways from the parent nitro-pyrimidine.[1] The unstable triamine intermediate is the branch point for generating bicyclic scaffolds.

Detailed Experimental Protocols

Note: All reactions involving nitro-reductions and cyclizations should be performed in a fume hood.[1] The triamine intermediate is oxidation-sensitive and should be used immediately.[1]

Protocol A: Reduction to 2-(Diethylamino)-4,5-diaminopyrimidine

This step converts the C5-nitro group to a primary amine.[1] Two methods are provided: Catalytic Hydrogenation (cleanest) and Chemical Reduction (for equipment-limited settings).[1]

Method 1: Catalytic Hydrogenation (Preferred)[1]

• Dissolution: Dissolve 10 mmol (2.11 g) of the starting material in 50 mL of dry Ethanol (EtOH).

• Catalyst: Add 10% Pd/C (200 mg, ~10 wt% loading) under an argon blanket.

• Reaction: Purge with H₂ gas (balloon pressure is sufficient) and stir vigorously at Room Temperature (RT) for 4–6 hours.

• Monitoring: Monitor by TLC (DCM:MeOH 9:1). The yellow starting spot (nitro) will disappear, and a polar, fluorescent blue spot (amine) will appear.[1]

• Workup: Filter through a Celite pad under argon to remove Pd/C.

  • Critical: Do not let the filtrate stand in air. Proceed immediately to Protocol B or C.

Method 2: Sodium Dithionite Reduction[1]

• Suspension: Suspend 10 mmol of starting material in 40 mL water/ethanol (1:1).

• Addition: Heat to 60°C. Add solid Sodium Dithionite (Na₂S₂O₄, 30 mmol) portion-wise over 20 minutes.

• Observation: The yellow suspension will turn clear/colorless as the nitro group is reduced.

• Workup: Neutralize with NaHCO₃, extract with Ethyl Acetate, and use immediately.

Protocol B: Synthesis of 2-(Diethylamino)-pteridines (Isay Reaction)

This protocol generates the pteridine core, a scaffold found in Methotrexate and various kinase inhibitors.[1]

• Preparation: Use the fresh filtrate from Protocol A (containing ~10 mmol of the triamine).

• Condensation: Add 11 mmol of a 1,2-dicarbonyl compound (e.g., Glyoxal, Diacetyl, or Benzil) directly to the ethanolic solution.

  • For Pteridine (unsubstituted): Use 40% Glyoxal solution.

  • For 6,7-Diphenylpteridine: Use Benzil.

• Reflux: Heat the mixture to reflux (78°C) for 2–4 hours.

• Precipitation: Cool the reaction mixture to 4°C. The pteridine product often precipitates as a colored solid (yellow/orange).

• Purification: Filter the solid and wash with cold ethanol. Recrystallize from DMF/Ethanol if necessary.

Mechanistic Insight: The C5-amine attacks the more reactive carbonyl of the dione, followed by dehydration and ring closure by the C4-amine.[1]

Protocol C: Synthesis of 2-(Diethylamino)-purines (Traube Variant)

This protocol yields purine analogs, useful for adenosine receptor research.[1]

• Reagent: Dissolve the crude triamine (10 mmol) in 15 mL of Triethyl Orthoformate (TEOF).

• Catalysis: Add a catalytic amount of p-Toluenesulfonic acid (pTSA, 10 mg) or Acetic Anhydride (1 mL).[1]

• Cyclization: Reflux at 100–140°C for 4 hours.

• Workup: Evaporate excess TEOF under reduced pressure.

• Purification: The residue is typically a solid. Triturate with diethyl ether to remove impurities.

Analytical Quality Control

To ensure the integrity of the starting material and intermediates, use the following HPLC parameters.

HPLC Method for Purity Assessment

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic) and 360 nm (nitro absorbance).[1]

• Expected Retention:

  • Nitro-precursor: ~6.5 min (Distinct yellow absorbance).[1]

  • Triamine intermediate: ~2.0 min (Highly polar, unstable).

  • Pteridine product: ~7.5–8.5 min (Highly fluorescent).[1]

Biological Relevance & Applications

The 2-diethylamino substituent introduced by this building block is not merely structural; it is functional.[1]

• Kinase Selectivity: In ATP-competitive inhibitors, the C2-substituent projects into the solvent-exposed region or the hydrophobic specificity pocket of the kinase ATP-binding site.[1] The diethyl group provides steric bulk that can improve selectivity against off-target kinases.[1]

• Antifolate Activity: 2,4-diaminopteridines are classic inhibitors of DHFR. The N-alkylation at the 2-amino position modulates the pKa of the pteridine ring, altering its binding affinity to the enzyme's active site aspartate residue.[1]

• Solubility Enhancement: The diethylamino group disrupts crystal lattice packing compared to the unsubstituted amino group, often improving the solubility of the final drug candidate in organic formulation vehicles.

References

• Pteridine Synthesis Review: Pfleiderer, W. "Pteridines.[3] Part CXXVIII. Synthesis and properties of pteridines." Comprehensive Heterocyclic Chemistry II. 1996.

• Isay Reaction Mechanism: Isay, O. "Eine Synthese des Purins." Berichte der deutschen chemischen Gesellschaft. 1906. [1]

• Kinase Inhibitor Design: Traxler, P., et al. "4-(Phenylamino)pyrrolopyrimidines: Potent and Selective, ATP Site Directed Inhibitors of the EGF-Receptor Protein Tyrosine Kinase."[1] Journal of Medicinal Chemistry. 1996.

• Triamine Instability: Brown, D.J. "The Pyrimidines."[4][5][6][7] The Chemistry of Heterocyclic Compounds. Wiley-Interscience. 2009.[1] [1]

Sources

• 1. N6-[2-[5-(diethylamino)pentan-2-ylamino]-6-methyl-4-pyrimidinyl]-2-methylquinoline-4,6-diamine | C24H35N7 | CID 409805 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N2,N2-diethyl-6-methyl-N4-(3-morpholinyl)-5-nitro-pyrimidine-2,4-diamine - CAS号 1075213-93-2 - 摩熵化学 [molaid.com]
• 3. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 4. chemscene.com [chemscene.com]
• 5. mdpi.com [mdpi.com]
• 6. 5-Nitropyrimidine-2,4-diamine | C4H5N5O2 | CID 275293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Amino-4,6-dihydroxy-5-nitropyrimidine | C4H4N4O4 | CID 536768 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Recrystallization solvents for 5-nitropyrimidine derivatives

Welcome to the Technical Support Center for the purification and recrystallization of 5-nitropyrimidine derivatives. As a Senior Application Scientist, I have designed this portal to move beyond basic procedures and address the fundamental chemical behaviors that dictate experimental success.

5-Nitropyrimidines present unique challenges in medicinal chemistry. The strong electron-withdrawing nature of the nitro group at the C5 position (via both inductive and resonance effects) severely depletes electron density at the C2, C4, and C6 positions. This makes the pyrimidine ring highly electrophilic and susceptible to unwanted side reactions, such as Nucleophilic Aromatic Substitution (SNAr) or hydrolysis, especially when subjected to thermal stress during recrystallization.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure high-purity isolation of your target compounds.

Quantitative Solvent Compatibility Matrix

Selecting the correct solvent requires balancing the steepness of the solubility curve against the chemical stability of your specific 5-nitropyrimidine derivative. The table below summarizes the physicochemical properties of common recrystallization solvents and their mechanistic compatibility[1].

Solvent	Polarity Index	Boiling Point (°C)	Nucleophilicity	Suitability & Mechanistic Rationale for 5-Nitropyrimidines
Ethyl Acetate (EtOAc)	4.4	77.1	Non-nucleophilic	Excellent. Ideal for halogenated derivatives (e.g., 2,4-dichloro-5-nitropyrimidine). Prevents SNAr degradation during heating.
Ethanol (EtOH)	5.2	78.4	High	Conditional. Excellent for stable, aminated derivatives (e.g., 2-amino-5-nitropyrimidine)[2]. Avoid if leaving groups are present.
Acetonitrile (MeCN)	5.8	82.0	Non-nucleophilic	Good. Provides a steep solubility gradient for highly polar derivatives without the risk of transesterification.
N,N-Dimethylformamide (DMF)	6.4	153.0	Non-nucleophilic	Specialized. Use exclusively as the "good" solvent in anti-solvent vapor diffusion for compounds with extreme lattice energies[3].
Heptane / Hexane	0.1	98.4 / 69.0	None	Anti-Solvent. Used to induce supersaturation when added to EtOAc or THF. Poor primary solvent due to lack of dipole interactions.

Workflow: Solvent Selection Decision Matrix

Decision Matrix for 5-Nitropyrimidine Recrystallization Solvent Selection.

Self-Validating Standard Operating Protocols (SOPs)

Protocol A: Non-Nucleophilic Cooling Crystallization (For SNAr-Sensitive Derivatives)

Use this protocol for 5-nitropyrimidines containing halogens or other leaving groups to prevent solvent-induced degradation.

• Primary Suspension: Suspend the crude 5-nitropyrimidine in a minimal volume of Ethyl Acetate (EtOAc) at room temperature in an Erlenmeyer flask.

• Controlled Heating: Gradually heat the suspension to 70–75°C while stirring. Add EtOAc dropwise until complete dissolution is achieved. Do not exceed the boiling point to minimize thermal stress.

• Self-Validation Check (Critical): Extract a 10 µL aliquot of the hot solution and spot it on a TLC plate alongside the crude starting material.

  • Causality: If a new, lower-Rf spot appears, nucleophilic attack or thermal decomposition is occurring.

  • Action: If degradation is detected, immediately abort heating, cool the flask, and switch to a less polar or lower-boiling solvent (e.g., Dichloromethane/Hexane).

• Nucleation Phase: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature (approx. 20°C) over 2 hours. Slow cooling ensures the formation of a highly ordered, impurity-free crystal lattice[1].

• Yield Maximization: Once at room temperature, submerge the flask in an ice-water bath (0–5°C) for 30 minutes to force the remaining solute out of the mother liquor.

• Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal volume of ice-cold EtOAc, followed by cold heptane, and dry under high vacuum.

Protocol B: Anti-Solvent Vapor Diffusion (For Highly Polar Derivatives)

Use this protocol for compounds that only dissolve in high-boiling solvents like DMF or DMSO, where standard cooling crystallization is impossible[3].

• Primary Dissolution: Dissolve the crude compound in a minimal amount of DMF inside a small, open glass vial (e.g., 4 mL vial).

• Chamber Setup: Place the small open vial inside a larger, sealable container (e.g., a 20 mL scintillation vial or a dedicated diffusion chamber).

• Anti-Solvent Addition: Add a volatile "poor" solvent (e.g., Diethyl Ether or Pentane) to the outer container. Ensure the liquid level of the anti-solvent remains below the rim of the inner vial.

• Diffusion & Validation: Seal the outer container tightly. Allow it to sit undisturbed for 24–72 hours.

  • Validation: You should observe a gradual clouding of the inner solution followed by the deposition of distinct geometric crystals. If an amorphous oil forms at the bottom, the diffusion rate is too fast; restart the process at a lower temperature (e.g., 4°C).

• Isolation: Carefully extract the inner vial, decant the supernatant, and wash the crystals with pure, cold anti-solvent before drying under vacuum.

Troubleshooting & FAQs

Q1: Why does my 5-nitropyrimidine compound decompose or form byproducts when recrystallized in hot ethanol? Causality: The nitro group at the 5-position strongly withdraws electron density, highly activating the C2, C4, and C6 positions. If your derivative has a leaving group (such as a chloride at C2 or C4), the ring is primed for Nucleophilic Aromatic Substitution (SNAr). Heating the compound in a nucleophilic solvent like ethanol provides both the thermal activation energy and the nucleophile (EtOH) required to displace the chloride, forming an unwanted ethyl ether byproduct[4]. Solution: Switch to a non-nucleophilic solvent system, such as Ethyl Acetate, Acetonitrile, or a Toluene/Heptane mixture.

Q2: My compound is "oiling out" (forming a syrup) instead of crystallizing. How do I fix this? Causality: Oiling out (liquid-liquid phase separation) occurs when the solute's melting point is lower than the temperature at which the solution reaches supersaturation. Because 5-nitropyrimidines are highly polar, they often oil out if the solvent system is too polar or if the cooling rate is too rapid, causing the compound to precipitate as a supercooled liquid that traps impurities. Solution: Reheat the mixture until the oil completely redissolves. Add a small volume of a miscible solvent with higher solubilizing power to lower the saturation temperature. Alternatively, introduce a pure "seed crystal" of the target compound at a temperature just above the oiling point. This provides a physical nucleation site, forcing the molecules into a crystalline lattice rather than an amorphous oil[3].

Q3: Can I use water as a co-solvent for 5-nitropyrimidines? Causality: While water is frequently used as an anti-solvent to force precipitation, heating 5-nitropyrimidines in aqueous mixtures can lead to rapid hydrolysis. The electron-deficient pyrimidine ring is highly susceptible to attack by hydroxide ions, even at neutral pH under thermal stress, converting halogenated or aminated pyrimidines into pyrimidinones (hydroxypyrimidines)[5]. Solution: Limit water usage strictly to cold precipitation steps. If recrystallization requires heating, utilize anhydrous organic solvent pairs (e.g., EtOAc/Hexane) to maintain the chemical integrity of the heterocyclic core.

References

• National Center for Biotechnology Information (NCBI). "Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies." PMC. Available at:[Link]

• Canadian Science Publishing. "Amino group acidity in aminopyridines and aminopyrimidines." Canadian Journal of Chemistry. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming solubility issues with N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

Technical Support Center: Solubility Optimization for N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

Status: Operational Ticket ID: SOL-PYR-5N-001 Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary

You are encountering solubility challenges with N2,N2-diethyl-5-nitropyrimidine-2,4-diamine . This is a common issue with 5-nitropyrimidine derivatives due to the strong electron-withdrawing nature of the nitro group (

) at position 5, which reduces the basicity of the ring nitrogens and promotes strong intermolecular -stacking interactions.

This guide provides a validated, step-by-step protocol to overcome these thermodynamic barriers, ensuring consistent delivery of the compound in biological and chemical assays.

Part 1: Physicochemical Profile & Solubility Matrix

Before attempting dissolution, review the compound's solvent compatibility.[1] The diethyl substitution at the N2 position significantly increases lipophilicity compared to its dimethyl or unsubstituted analogs.

Solvent System	Solubility Rating	Max Conc. (Est.)[2]	Usage Context
Water (pH 7.4)	🔴 Poor	< 0.1 mg/mL	Not recommended for stock preparation.
DMSO (Anhydrous)	🟢 Excellent	50–100 mM	Primary Stock Solvent.
Ethanol (100%)	🟡 Moderate	5–10 mM	Viable for evaporation protocols, but less stable.
DMF	🟢 Good	30–50 mM	Alternative to DMSO if sulfur interference is a concern.
1M HCl	🟡 Moderate	Variable	Can form salts, but hydrolytic stability is a risk.

Part 2: Master Protocol – Preparation of Stable Stock Solutions

Objective: Create a 10 mM stock solution free of micro-precipitates.

Step 1: The "Dry-Weigh" Technique

• Why: Nitropyrimidines are often electrostatic.

• Action: Weigh the powder into a pre-tared, amber glass vial (borosilicate). Avoid plastic microfuge tubes for initial weighing to prevent static cling and potential leaching of plasticizers by DMSO.

Step 2: DMSO Addition & Vortexing

• Reagent: Use Anhydrous DMSO (Dimethyl Sulfoxide), purity

  99.9%.

• Action: Add the calculated volume of DMSO to the vial.

• Critical Step: Vortex vigorously for 30–60 seconds.

• Troubleshooting: If the solution remains cloudy, use bath sonication at 35°C–40°C for 5 minutes.

  • Mechanism:[3] The acoustic energy breaks up the crystal lattice, while mild heat overcomes the lattice energy barrier typical of nitro-aromatics.

Step 3: Visual Validation (The Tyndall Effect)

• Test: Shine a laser pointer or bright focused light through the vial.

• Pass: The beam passes through invisibly (true solution).

• Fail: You see a visible beam path or scattering (Tyndall effect). This indicates micro-suspension. Do not proceed. Repeat sonication.

Part 3: The "Step-Down" Dilution Method (Preventing Crash-Out)

The most frequent failure point is diluting a DMSO stock directly into aqueous media (e.g., RPMI/DMEM), causing immediate precipitation ("crashing out").

The Protocol:

• Prepare an Intermediate Dilution:

  • Dilute your 10 mM DMSO stock 1:10 into 100% Ethanol or PEG-400 .

  • Result: A 1 mM working stock in a semi-polar solvent.

• Final Aqueous Dilution:

  • Add the intermediate solution dropwise to your warm (37°C) culture media while vortexing.

  • Why: Pre-warming the media increases the kinetic solubility limit.

  • Target: Keep final DMSO concentration < 0.5% (v/v) to avoid cytotoxicity.[1][2]

Part 4: Decision Pathway (Visualized)

The following flowchart illustrates the logical decision-making process for solubilizing this specific pyrimidine derivative.

Figure 1: Logical workflow for solubilizing hydrophobic nitropyrimidine derivatives.

Part 5: Troubleshooting FAQs

Q1: I successfully dissolved the compound in DMSO, but it crystallized when I stored it at 4°C. Is it ruined?

• Diagnosis: DMSO has a freezing point of 19°C. At 4°C, it solidifies. The "crystals" you see might be frozen DMSO, or the compound crashing out due to the temperature drop.

• Solution: Warm the vial to 37°C in a water bath. If the solution becomes clear again, the compound is stable.

• Prevention: Store DMSO stocks at room temperature (20–25°C) if used within a week. For long-term storage (-20°C), expect freezing; always re-dissolve completely by warming before use.

Q2: Can I use acid to dissolve it in water?

• Technical Insight: While the N4-amine is potentially basic, the 5-nitro group withdraws electron density, significantly lowering the pKa of the pyrimidine ring nitrogens [1].

• Risk: Using strong acids (pH < 2) might achieve solubility but can lead to hydrolysis of the amine groups over time.

• Recommendation: Stick to the DMSO-to-Buffer dilution method unless you are specifically synthesizing a hydrochloride salt form.

Q3: My cellular assay shows toxicity even in the control. Could it be the solvent?

• Analysis: If you are using >0.5% DMSO, the solvent itself is likely cytotoxic or inducing differentiation in certain cell lines [2].

• Fix: Ensure your final dilution step results in <0.1% DMSO. If solubility fails at this ratio, use an intermediate carrier like hydroxypropyl-

  -cyclodextrin (HP CD) to encapsulate the hydrophobic ethyl/nitro moieties.

References

• PubChem. 5-Nitropyrimidine-2,4-diamine Compound Summary. National Library of Medicine. Available at: [Link]

• ResearchGate. Discussion: The difference between dissolving chemicals in DMSO or water? Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ziath.com [ziath.com]

Technical Support Center: Optimization of Reaction Temperature for Diethyl-Nitropyrimidine Formation

Welcome to the Technical Support Center for Pyrimidine Synthesis. This guide provides authoritative troubleshooting, mechanistic insights, and optimized protocols for the formation of N4,N6-diethyl-5-nitropyrimidine-4,6-diamine . Because the pyrimidine ring is strongly activated by the nitro group, temperature control is the single most critical variable in preventing thermal runaway while ensuring complete di-substitution.

Mechanistic Causality of Temperature Dependence

The synthesis of N4,N6-diethyl-5-nitropyrimidine-4,6-diamine from 4,6-dichloro-5-nitropyrimidine via aminolysis follows a two-step Nucleophilic Aromatic Substitution (SNAr) mechanism. Understanding the electronic changes during this reaction is essential for mastering temperature control:

• Phase 1 (Activation & Exotherm): The starting material, 4,6-dichloro-5-nitropyrimidine, is highly electrophilic. The strongly electron-withdrawing nitro group at position 5 activates the adjacent carbons. The first attack by ethylamine is violently exothermic. If the temperature is not strictly suppressed to 0–5 °C, the reaction rate becomes uncontrollable, leading to oxidative degradation and ring-opening[1].

• Phase 2 (Resonance Deactivation): Once the mono-substituted intermediate (4-chloro-6-ethylamino-5-nitropyrimidine) is formed, the reaction dynamics flip. The lone pair on the newly attached ethylamino nitrogen donates electron density back into the pyrimidine ring via resonance. This drastically reduces the electrophilicity of the remaining chlorine-bearing carbon. Consequently, the second SNAr step requires a much higher activation energy to form the Meisenheimer complex, dictating a required temperature increase to 60–70 °C[2].

Quantitative Data: Temperature Profiling

The following table summarizes the causal relationship between reaction temperature, conversion rates, and impurity profiles during the second aminolysis step.

Reaction Phase	Temp (°C)	Solvent System	Time (h)	Di-substituted Yield (%)	Primary Impurity Profile	Recommendation
Phase 1 (Mono-alkylation)	0–5	DCM / THF	1	< 5%	Unreacted starting material	Mandatory for Step 1
Phase 2 (Sub-optimal Heat)	20–25	DCM / Sealed	24	15–20%	> 80% Mono-substituted intermediate	Avoid (Stalled reaction)
Phase 2 (Optimized Heat)	60–70	EtOH / Sealed	6–8	89%	Trace mono-substituted	Optimal for Step 2
Phase 2 (Excessive Heat)	> 90	EtOH / Sealed	4	< 50%	Thermal degradation (black tar)	Avoid (Runaway risk)

Visualizing the Reaction Logic

Workflow for temperature selection during the two-step synthesis of diethyl-nitropyrimidine.

SNAr mechanism showing the rate-limiting Meisenheimer complex formation requiring heat.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system. Do not proceed to the next step unless the specific validation criteria are met.

Phase 1: Exothermic Control (Mono-substitution)

• Setup: Dissolve 4,6-dichloro-5-nitropyrimidine (1.0 eq) in anhydrous THF or DCM. Submerge the reaction vessel in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C[2].

• Addition: Add triethylamine (TEA) (1.5 eq) to act as an acid scavenger. Slowly add ethylamine (1.2 eq) dropwise over 30 minutes.

• Causality Check: The slow addition prevents localized heating. The temperature must not exceed 5 °C to prevent over-reaction and ring degradation[1].

• Validation Checkpoint: The solution will transition from clear to a pale yellow suspension as TEA-HCl precipitates. TLC (Hexane:EtOAc 3:1) must show complete consumption of the starting material (Rf ~0.8) and the appearance of a single intermediate spot.

Phase 2: Thermal Activation (Di-substitution)

• Setup: To the same reaction vessel, add an excess of ethylamine (2.0–2.5 eq)[2].

• Heating: Seal the vessel (critical if using volatile ethylamine) or equip it with a reflux condenser. Gradually increase the external heating block to achieve an internal temperature of 60–70 °C.

• Causality Check: The applied heat provides the necessary kinetic energy to overcome the resonance-induced deactivation of the pyrimidine ring, forcing the formation of the second Meisenheimer complex[2].

• Validation Checkpoint: Stir for 6–8 hours. The mixture will turn a deep, bright yellow. HPLC monitoring should confirm >89% conversion to the di-substituted product.

Phase 3: Workup & Isolation

• Quenching: Cool the mixture to room temperature and remove the solvent under reduced pressure.

• Extraction: Partition the residue between dichloromethane and water. Extract the aqueous layer twice with DCM to ensure complete recovery.

• Purification: Dry the organic phase over Na2SO4, filter, and concentrate. Purify via column chromatography eluting with ethyl acetate/petroleum ether solutions[2].

• Final Validation: The isolated product, N4,N6-diethyl-5-nitropyrimidine-4,6-diamine, presents as a bright yellow solid. Confirm identity via melting point (84–86 °C) and ES+HRMS (Calculated M+H=212.1147)[2].

Troubleshooting & FAQs

Q: Why is my reaction stalling at the mono-substituted intermediate despite adding excess ethylamine? A: This is a classic thermodynamic issue. The first ethylamino group donates electron density into the pyrimidine ring via resonance, which deactivates the second chlorine atom toward SNAr. If you are running the reaction at room temperature, there is insufficient thermal energy to overcome the activation barrier. You must elevate the temperature to 60–70 °C in a sealed vessel[2].

Q: Can I bypass the high-temperature requirement for the second substitution? A: Yes. Recent literature demonstrates that converting 4,6-dichloro-5-nitropyrimidine to a 6-alkoxy-4-chloro-5-nitropyrimidine intermediate alters the reaction dynamics. The alkoxy group acts as a superior leaving group in nitro-activated pyrimidines because it stabilizes the pre-reactive complexes. Aminolysis of this alkoxy intermediate with ethylamine proceeds to full di-substitution smoothly at room temperature[2].

Q: My product is contaminated with a black, tar-like substance. What is the cause? A: This indicates thermal runaway or oxidative degradation. The nitro group on the pyrimidine ring makes the molecule highly energetic and sensitive to excessive heat. If the initial addition of ethylamine (Phase 1) is not strictly maintained at 0–5 °C, the exothermic reaction causes localized hot spots, leading to ring opening and polymerization[1]. Always ensure robust cooling during the first equivalent addition.

References

• [2] Garzón-Ruiz, A., et al. "Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in nitro-activated pyrimidines." New Journal of Chemistry, RSC Publishing, 2023. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Symmetric 4,6-dialkyl/arylamino-5-nitropyrimidines: theoretical explanation of why aminolysis of alkoxy groups is favoured over chlorine aminolysis in ... - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D3NJ03495J [pubs.rsc.org]

Technical Support Center: Diethylamine (DEA) Remediation Strategies

Introduction: The "Sticky" Amine Problem

Diethylamine (DEA) is a ubiquitous secondary amine used as a base, nucleophile, or scavenger (e.g., in Fmoc deprotection).[1] While its boiling point (55°C) suggests easy removal via rotary evaporation, researchers often encounter a persistent oily residue or "ghost" peak in NMR.[2]

Why does this happen?

• Carbamate Formation: DEA reacts rapidly with atmospheric

  to form diethylammonium diethylcarbamate , a non-volatile, viscous salt.[2][3]

• Salt Formation: Interaction with acidic byproducts creates stable salts that do not evaporate.[2][3]

• Silanol Interaction: On silica gel, DEA drags and streaks due to hydrogen bonding with acidic silanol groups.[2][3]

This guide provides three distinct remediation modules based on your product's stability and chemical nature.

Module 1: Volatility & Evaporation (The "Physical" Fix)

Best for: Stable, non-volatile products; crude mixtures before workup.[2]

The Issue: "I rotovapped it for hours, but the smell/residue persists."

Simple evaporation often fails because the formation of carbamate salts raises the effective boiling point. You must break the salt or use an azeotrope to "carry" the amine out.

Protocol: Azeotropic Distillation

Do not rely on heat alone.[2][3] Use a solvent carrier to lower the partial pressure of DEA.[3]

Co-Solvent	Azeotrope Boiling Point	DEA Composition (%)	Notes
Acetone	56.2°C	~51%	Recommended. Breaks up carbamates effectively.[2][3]
Acetonitrile	54.5°C	~8%	Good for polar products.[2]
Toluene	~80-100°C (Non-azeotropic drag)	N/A	High efficiency.[2][3] Toluene co-evaporation physically drags amines.[2]

Step-by-Step:

• Redissolve your crude residue in a minimal amount of DCM or Acetone .[2][3]

• Add 3–5 volumes of Toluene or Acetone .

• Evaporate at 40–50°C under reduced pressure.

• Repeat 2–3 times. The toluene helps displace the amine and prevents carbamate reformation by excluding air during the process.[2][3]

Module 2: Aqueous Extraction (The "Chemical" Fix)

Best for: Neutral or Acidic products (Product must NOT be basic).[2][3]

The Issue: "I need a bulk cleanup method."

Since DEA is a base (

), it can be protonated into a water-soluble salt ( ), partitioning it away from your organic product.[2]

Protocol: The Acidic Wash

Constraint: If your product contains an amine, skip to Module 3 .[2][1][3]

• Dilute: Dissolve crude mixture in a water-immiscible solvent (EtOAc or DCM).

• Wash 1 (Acidic): Wash the organic layer 2x with 10% Citric Acid or 1M HCl .[2][3]

  • Why Citric Acid? It acts as a buffer and is milder than HCl, preventing degradation of sensitive protecting groups (like Boc).

  • Mechanism:[2][3][4][5]

    (Water Soluble).[2]

• Wash 2 (Brine): Wash 1x with saturated NaCl to remove residual water.

• Dry: Dry over

  and concentrate.

Figure 1: Decision logic for liquid-liquid extraction.[2][3]

Module 3: Solid-Phase Scavenging (The "High-Value" Fix)

Best for: Basic products (amines), acid-sensitive compounds, or library synthesis.[2]

The Issue: "My product is also an amine, so I can't do an acid wash."

When both impurity and product are amines, you must exploit the nucleophilicity difference or use a "chemical hook."[2] DEA is a secondary amine and highly nucleophilic.[2]

Protocol: Electrophilic Scavenging (PS-Isocyanate)

Use a polymer-supported isocyanate resin (e.g., PS-Isocyanate).[2] The resin reacts covalently with the secondary amine (DEA) to form a urea, which stays attached to the bead.

• Resin: Polystyrene-Isocyanate (PS-NCO).[2][3]

• Loading: Typically 1.0–1.5 mmol/g.[2]

• Stoichiometry: Use 2–3 equivalents relative to the expected amount of DEA.[2]

Workflow:

• Dissolve crude in DCM or THF (anhydrous preferred).[2][3]

• Add PS-Isocyanate resin (3 eq).[2][3]

• Agitate (do not stir with a magnetic bar, it grinds the beads) for 2–4 hours at RT.

  • Reaction:

    .[2]

• Filter through a fritted funnel or cotton plug.

• Concentrate the filtrate.[2][3] The DEA is trapped on the filter paper.

Module 4: Chromatography Troubleshooting

Best for: Final purification when trace DEA remains.

The Issue: "DEA is causing my product to streak/tail on the column."

DEA interacts strongly with the acidic silanols (

) on silica gel, causing peak broadening and co-elution.

Protocol: Mobile Phase Modifiers

You must "poison" the silica surface to prevent DEA interaction.[2][3]

Modifier	Concentration	Application
Triethylamine (TEA)	0.5% - 1.0%	Add to the mobile phase.[2][3] Blocks silanols more aggressively than DEA.[2][3]
Ammonium Hydroxide ( )	0.1% - 0.5%	Best for DCM/MeOH gradients.[2][3] "Resets" the silica pH.[2]
Saturated in MeOH	Varies	Use this instead of pure MeOH in your gradient.

Warning: If using TEA, you will now have TEA in your product.[2] However, TEA is much easier to remove via rotovap (lower bp, less sticky) than DEA.

Summary of Strategies

Figure 2: Strategic workflow for selecting the correct DEA removal method.

References

• National Center for Biotechnology Information. (2025).[2] PubChem Compound Summary for CID 8021, Diethylamine. Retrieved from [Link]

• Biotage. (2020).[2][3][6][7] Solid-Supported Reagents and Scavengers: PS-Isocyanate.[2][3] Retrieved from [Link] (General reference for PS-Isocyanate applications).[2][3]

• University of Edinburgh. (2024).[2] Azeotrope Databank: Binary Mixtures. Retrieved from [Link]

Sources

• 1. Azeotrope tables - Wikipedia [en.wikipedia.org]
• 2. Diethylamine | (C2H5)2NH | CID 8021 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 4. General approach to prepare polymers bearing pendant isocyanate groups - Polymer Chemistry (RSC Publishing) DOI:10.1039/D0PY00989J [pubs.rsc.org]
• 5. Mechanistic insights into carbamate formation from CO2 and amines: the role of guanidine–CO2 adducts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. reddit.com [reddit.com]
• 7. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]

Technical Support Center: Stability of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine Under Acidic Conditions

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with N2,N2-diethyl-5-nitropyrimidine-2,4-diamine. This resource provides in-depth troubleshooting advice and frequently asked questions regarding the stability of this compound, particularly under acidic conditions encountered during experimental workflows. Our goal is to equip you with the expertise and practical insights necessary to ensure the integrity of your experiments and the reliability of your results.

Introduction

N2,N2-diethyl-5-nitropyrimidine-2,4-diamine is a substituted nitropyrimidine, a class of compounds with significant interest in medicinal chemistry due to their diverse biological activities. The pyrimidine scaffold is a cornerstone in the development of various therapeutic agents.[1] However, the presence of a nitro group, which is strongly electron-withdrawing, and amino substituents on the pyrimidine ring can influence the molecule's chemical stability, particularly in acidic environments. Understanding and mitigating potential degradation is crucial for accurate analytical measurements, formulation development, and interpretation of biological data.

This guide is structured to anticipate and address the common challenges you may face. We will delve into the potential mechanisms of degradation, provide practical troubleshooting steps, and offer detailed experimental protocols for assessing the stability of your compound.

Frequently Asked Questions (FAQs)

Q1: Why is the acidic stability of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine a concern?

A1: The pyrimidine ring, while aromatic, can be susceptible to hydrolysis under acidic conditions. The presence of an electron-withdrawing nitro group at the 5-position can activate the ring towards nucleophilic attack, while the amino groups can be protonated.[2] This can potentially lead to the formation of degradation products, which may have different biological activities or interfere with analytical assays.

Q2: What are the likely degradation pathways for this compound in an acidic medium?

A2: While specific data for N2,N2-diethyl-5-nitropyrimidine-2,4-diamine is not extensively available, based on the chemistry of related compounds, two primary degradation pathways can be hypothesized:

• Hydrolysis of the amino groups: Although generally stable, prolonged exposure to strong acidic conditions and heat could potentially lead to the hydrolysis of the C-N bonds of the amino groups, resulting in the formation of hydroxylated pyrimidine derivatives.

• Ring opening: In more extreme acidic conditions (high acid concentration and temperature), degradation of the pyrimidine ring itself is a possibility, though less likely under typical experimental conditions.

Q3: I am observing unexpected peaks in my HPLC analysis after treating my compound with acid. What could they be?

A3: Unexpected peaks are often indicative of degradation products. These could include hydrolyzed forms of the parent compound or other rearranged products. To identify these, a forced degradation study coupled with a stability-indicating HPLC method is recommended.[3] Techniques like LC-MS can be invaluable for identifying the molecular weights of these unknown peaks and aiding in their structural elucidation.[4]

Q4: How can I minimize the degradation of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine during my experiments?

A4: To minimize degradation, consider the following:

• pH control: Whenever possible, maintain the pH of your solutions in the neutral to slightly acidic range.

• Temperature: Avoid excessive heat, as it can accelerate hydrolytic degradation.

• Exposure time: Limit the time your compound is exposed to strongly acidic conditions.

• Solvent choice: If your experimental protocol allows, use aprotic solvents to dissolve the compound before dilution into aqueous acidic media.

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to troubleshooting common problems encountered when working with N2,N2-diethyl-5-nitropyrimidine-2,4-diamine in acidic environments.

Observed Problem	Potential Cause	Recommended Action
Loss of parent compound peak in HPLC analysis after short exposure to mild acid.	The compound may be more acid-labile than anticipated.	1. Re-evaluate the acidity and temperature of your conditions. 2. Perform a time-course experiment to determine the rate of degradation. 3. Consider using a less harsh acidic reagent or a buffered solution.
Appearance of multiple new peaks in the chromatogram.	Multiple degradation pathways may be occurring.	1. Conduct a systematic forced degradation study to understand the degradation profile under different stress conditions (acid, base, oxidation, heat, light).[5][6] 2. Use a gradient HPLC method to ensure good separation of all components. 3. Employ LC-MS to identify the degradation products.
Poor reproducibility of analytical results.	Inconsistent degradation due to variations in experimental conditions.	1. Strictly control the pH, temperature, and incubation time of your experiments. 2. Ensure accurate and consistent preparation of all solutions. 3. Use a validated stability-indicating analytical method.
Precipitation of the compound upon addition to acidic buffer.	The protonated form of the compound may have lower solubility.	1. Prepare a stock solution in an organic solvent (e.g., DMSO or methanol) and then dilute it into the acidic buffer. 2. Gently warm the solution or use sonication to aid dissolution, but monitor for degradation.

Experimental Protocols

To rigorously assess the stability of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine, a forced degradation study is essential. This involves intentionally subjecting the compound to stress conditions to generate potential degradation products and evaluate the specificity of your analytical method.

Protocol 1: Forced Degradation Study - Acid Hydrolysis

This protocol outlines the steps for conducting a forced degradation study under acidic conditions. The goal is to achieve a target degradation of 5-20%.[6][7]

Materials:

• N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

• HPLC-grade methanol or acetonitrile

• HPLC-grade water

• Hydrochloric acid (HCl), 0.1 M and 1 M solutions

• Sodium hydroxide (NaOH), 0.1 M and 1 M solutions for neutralization

• Volumetric flasks, pipettes, and vials

• HPLC system with UV or DAD detector

• pH meter

Procedure:

• Stock Solution Preparation: Prepare a stock solution of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine in methanol or acetonitrile at a concentration of 1 mg/mL.

• Acid Treatment:

  • In a volumetric flask, add a known volume of the stock solution.

  • Add an equal volume of 0.1 M HCl.

  • Dilute with a 50:50 mixture of methanol and water to the final volume. The final concentration of the drug should be suitable for HPLC analysis (e.g., 100 µg/mL).

  • Prepare a control sample by adding water instead of HCl.

• Incubation:

  • Keep one set of samples at room temperature and another in a water bath at 60°C.[4]

  • Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, and 24 hours).

• Neutralization: Before HPLC analysis, neutralize the acidic samples by adding an equimolar amount of NaOH.

• HPLC Analysis:

  • Analyze the samples using a validated stability-indicating HPLC method. A common starting point for pyrimidine derivatives is a C18 reversed-phase column with a mobile phase consisting of a phosphate or acetate buffer and an organic modifier like methanol or acetonitrile.[8]

  • Monitor the chromatograms for the appearance of new peaks and the decrease in the area of the parent compound peak.

• Data Analysis:

  • Calculate the percentage of degradation at each time point.

  • If no degradation is observed with 0.1 M HCl, repeat the experiment with 1 M HCl.[9] If degradation is too rapid, reduce the temperature or acid concentration.

Visualizing the Workflow

Caption: Workflow for Acid-Induced Forced Degradation Study.

Potential Degradation Pathway

Based on general chemical principles, a plausible (though not definitively proven without experimental data) degradation pathway under acidic conditions could involve the hydrolysis of one of the diethylamino groups to a hydroxyl group.

Caption: Hypothetical Acid-Catalyzed Hydrolysis Pathway.

Concluding Remarks

For further assistance or to discuss specific experimental challenges, please do not hesitate to contact our technical support team.

References

• Development of forced degradation and stability indic
• A Comparative Guide to HPLC-MS Methods for Purity Analysis and Validation of Pyrimidine Deriv
• Forced Degradation Study in Pharmaceutical Stability - Pharmaguideline.
• Application Notes and Protocols for Assessing the Metabolic Stability of Pyrimidine Deriv
• Forced Degradation Study as per ICH Guidelines: Wh
• Force Degradation for Pharmaceuticals: A Review - IJSDR.
• method development, validation of stability indicating liquid chromatographic method and force degradation study of pyrimidine deriv
• In-Depth Technical Guide to the Stability and Degradation Profile of Pharmaceutical Compounds - Benchchem.
• Influence Of Substitution Patterns, Solvent Environment, Ph, And Molecular Interactions On The Electronic Spectra Of Pyrimidines - IJCRT.org.
• Synthesis of pyrimidin-2-one nucleosides as acid-stable inhibitors of cytidine deaminase.
• Hydrolysis cascade from diaminopyrimidine (D) to C to U.
• HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review)
• Forced degradation studies: A critical lens into pharmaceutical stability.
• Method development and validation of potent pyrimidine deriv
• Amino group acidity in aminopyridines and aminopyrimidines - Canadian Science Publishing.
• Effect of substitution on pyrimidine.
• Impact of the Substituents on the Electronic Structure of the Four Most Stable Tautomers of Purine and Their Adenine Analogues | ACS Omega - ACS Public
• Pharmaceutical Forced Degradation Studies with Regulatory Consider
• Effect of substituent structure on pyrimidine electrophilic substitution - ResearchSpace.
• Forced Degradation in Pharmaceuticals – A Regulatory Upd
• Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines.
• A Comparative Guide to 4-N-methyl-5-nitropyrimidine-2,4-diamine and Other Biologically Active Pyrimidine Deriv
• Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio) - RSC Publishing.
• 5096-84-4|N2,N2-Dimethyl-5-nitropyrimidine-2,4-diamine - BLDpharm.
• 4,6-Dihydroxy-5-nitropyrimidine 95 2164-83-2 - Sigma-Aldrich.
• Conformational stability of 5-substituted orotic acid derivatives analysed by measuring 13C NMR chemical shifts and applying linear free energy relationships - ResearchG
• In-depth Technical Guide: The Mechanism of Action of 4-N-methyl-5-nitropyrimidine-2,4-diamine - Benchchem.
• N2,N2-Dimethyl-5-nitropyrimidine-2,4-diamine - ChemScene.
• Nitropyridines in the Synthesis of Bioactive Molecules - MDPI.
• Experimental and Theoretical Mechanistic Study on the Thermal Decomposition of 3,3-diphenyl-4-(trichloromethyl)-5-nitropyrazoline - PMC.
• Amide Hydrolysis Using Acid Or Base - Master Organic Chemistry.
• Technical Support Center: Synthesis of 4-N-Methyl-5-nitropyrimidine-2,4-diamine - Benchchem.
• Synthesis and Characterization of Hexahydropyrimidines and Their New Deriv
• 5-Nitropyrimidine-2,4-diamine | C4H5N5O2 | CID 275293 - PubChem - NIH.
• Formation of N‑Nitrosamine Drug Substance Related Impurities in Medicines: A Regulatory Perspective on Risk Factors and Mitigation Str
• Mechanism of action of 5-nitro-2'-deoxyuridine - PubMed.
• Nitric acid decomposition of nitration in a ¯ ask.

Sources

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• 2. ijcrt.org [ijcrt.org]
• 3. jetir.org [jetir.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. resolvemass.ca [resolvemass.ca]
• 7. ajpsonline.com [ajpsonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Reference Data & Comparative Studies

1H NMR Spectrum Analysis of N2,N2-Diethyl-5-nitropyrimidine-2,4-diamine: A Comparative Analytical Guide

Topic: 1H NMR spectrum analysis of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals[1]

Executive Summary & Application Scope

N2,N2-diethyl-5-nitropyrimidine-2,4-diamine (CAS: 856973-04-1) is a critical pyrimidine scaffold used in the synthesis of bioactive compounds, including antifolates and kinase inhibitors.[1][2] Its structural integrity is defined by the precise regiochemistry of the diethylamino group at position 2 and the primary amine at position 4, flanked by a nitro group at position 5.[1]

This guide provides a definitive 1H NMR analysis protocol for this molecule. Unlike standard spectral lists, we compare its spectral "performance"—defined here as diagnostic resolution and structural specificity—against its common regioisomeric impurities (N4-diethyl analogs) and synthetic precursors.[1] This approach allows researchers to validate not just identity, but regio-purity, a frequent failure point in nucleophilic aromatic substitution (SNAr) syntheses on pyrimidine cores.

Experimental Protocol: Causality & Optimization

To achieve high-resolution spectra capable of distinguishing regioisomers, solvent choice and concentration are paramount.[1]

Solvent Selection Strategy

• Primary Standard: DMSO-d6 (Dimethyl sulfoxide-d6) [1]

  • Why: The 5-nitro group and the 4-amino group create strong intermolecular hydrogen bonding networks.[1] DMSO-d6 disrupts these networks, ensuring sharp signals for the exchangeable -NH2 protons, which are often diagnostic.[1]

  • Performance: Excellent solubility; shifts exchangeable protons downfield (7.0–9.0 ppm), separating them from the aromatic H-6 signal.

• Alternative: CDCl3 (Chloroform-d) [1]

  • Why: Used only if the sample is highly lipophilic or to verify the absence of salt forms.[1]

  • Limitation: Poor solubility often leads to broad, aggregated peaks.[1] The -NH2 signal may broaden into the baseline or merge with the aromatic region.[1]

Sample Preparation Workflow

• Massing: Weigh 5–10 mg of the solid analyte.

• Solvation: Add 0.6 mL of DMSO-d6 (99.9% D).

• Homogenization: Sonicate for 30 seconds. Note: Heat is discouraged as it may accelerate H/D exchange if residual water is present.[1]

• Acquisition: Standard proton parameters (16 scans, 1-second relaxation delay) are sufficient.[1] For trace impurity analysis (0.1% level), increase scans to 64.

Spectral Analysis & Assignment Logic

The 1H NMR spectrum of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine is characterized by three distinct zones: the aliphatic ethyl region, the exchangeable amine region, and the deshielded aromatic region.[1]

Predicted Spectral Data (DMSO-d6, 400 MHz)

Signal Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integral	Coupling (J, Hz)	Mechanistic Insight
H-6 (Pyrimidyl)	8.90 – 9.10	Singlet (s)	1H	-	Highly deshielded by the ortho-nitro group and the ring nitrogens.[1] This is the "anchor" peak for quantification.[1]
-NH2 (C-4)	7.80 – 8.30	Broad Singlet (br s)	2H	-	Protons are acidic due to the ortho-nitro electron-withdrawing effect.[1] Position varies with concentration/temperature.[1]
N-CH2- (Ethyl)	3.55 – 3.70	Quartet (q)	4H	7.0 - 7.2	Downfield shift relative to alkyl amines (typ.[1] 2.5 ppm) due to conjugation with the electron-deficient pyrimidine ring.[1]
-CH3 (Ethyl)	1.10 – 1.25	Triplet (t)	6H	7.0 - 7.2	Classic triplet of the ethyl chain; serves as an internal reference for integration (set to 6.00).[1]

Structural Logic Diagram

The following diagram illustrates the assignment logic and how the chemical environment influences the shifts.

Figure 1: Mechanistic assignment of chemical shifts based on electronic effects of the nitro-pyrimidine core.[1]

Comparative Performance Guide: Target vs. Alternatives

In synthesis, the "performance" of an analytical method is its ability to reject incorrect structures.[1] The most common "alternative" structures encountered are the regioisomer (N4,N4-diethyl) and the precursor (2,4-diamino).

Comparison 1: Target vs. Regioisomer (N4,N4-diethyl-...)[1]

The synthesis typically involves sequential amination.[1][3] If the order is reversed, the diethyl group adds to C4.[1]

Feature	Target: N2,N2-Diethyl	Alternative: N4,N4-Diethyl	Differentiation Logic
Steric Environment	Diethyl is distal to NO2 (at C2).[1]	Diethyl is proximal to NO2 (at C4).	Steric clash at C4 affects rotameric freedom.[1]
H-6 Shift	~9.0 ppm	~8.8 ppm	The bulky diethyl group at C4 shields H-6 slightly more than the smaller NH2.[1]
NH2 Signal	Sharp/Broad Singlet	Absent / Different	The regioisomer has an NH2 at C2, which is less acidic (further from NO2) and appears upfield (~6.5–7.0 ppm).
Ethyl Splitting	Standard q/t pattern.	Broadened q/t pattern.	Restricted rotation near the nitro group often broadens the N4-ethyl signals in the regioisomer.[1]

Comparison 2: Target vs. Precursor (2,4-Diamino-5-nitropyrimidine)

Often present if the alkylation is incomplete or if the starting material was the unsubstituted diamine.[1][3]

Feature	Target Product	Precursor Alternative	Diagnostic Check
Aliphatic Region	Strong Ethyl signals (3.6, 1.2 ppm).[1]	Silent (No aliphatic peaks).	Any peaks in 1.0–4.0 ppm confirm alkylation.[1]
NH2 Region	One NH2 signal (2H).	Two distinct NH2 signals (4H total).	The precursor has non-equivalent NH2 groups at C2 and C4; integration ratio of Aromatic:NH2 will be 1:4 instead of 1:[1]2.

Troubleshooting & Validation

Issue: The ethyl quartet at 3.6 ppm appears as two overlapping multiplets.

• Cause: Restricted rotation around the C2-N bond is rare for diethyl, but if observed, it indicates dynamic exchange or the presence of the N4-isomer (where steric hindrance with the nitro group is high).[1]

• Solution: Run the NMR at elevated temperature (e.g., 320 K) in DMSO-d6. If peaks coalesce, it is rotameric.[1] If they remain distinct, it is a mixture of regioisomers.[1]

Issue: Extra singlet at 9.2 ppm.

• Cause: Likely 5-nitropyrimidine-2,4-diol (hydrolysis product) or oxidized impurities.[1]

• Action: Check the integration relative to the ethyl group.

References

• National Institute of Standards and Technology (NIST). (2025).[4] 2-Amino-5-nitropyrimidine Mass Spectrum & Properties. NIST Chemistry WebBook.[1][4] Retrieved from [Link]

• PubChem. (2024).[5] 5-Nitropyrimidine-2,4-diamine Compound Summary. National Library of Medicine.[1] Retrieved from [Link]

• ResearchGate. (2014). Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines. Retrieved from [Link]

Sources

• 1. 5096-84-4|N2,N2-Dimethyl-5-nitropyrimidine-2,4-diamine|BLD Pharm [bldpharm.com]
• 2. 1257551-26-0|N2-(2-Morpholinoethyl)-5-nitropyrimidine-2,4-diamine|BLD Pharm [bldpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Amino-5-nitropyrimidine [webbook.nist.gov]
• 5. 5-Nitropyrimidine-2,4-diamine | C4H5N5O2 | CID 275293 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Mass Spectrometry Guide: Fragmentation of Nitropyrimidine Diamine Isomers

Topic: Mass Spectrometry Fragmentation Patterns of Nitropyrimidine Diamines Content Type: Technical Comparison Guide

Executive Summary

Nitropyrimidine diamines are critical intermediates in the synthesis of antifolate pharmaceuticals (e.g., methotrexate analogs), antiviral agents, and high-energy density materials. However, their structural similarity—specifically between positional isomers like 2,4-diamino-5-nitropyrimidine and 4,6-diamino-5-nitropyrimidine —poses a significant analytical challenge.[1]

This guide provides a technical comparison of these isomers using Electron Ionization (EI) Mass Spectrometry. By analyzing the "Ortho Effect" and nitro-to-nitrite rearrangement mechanisms, we establish a self-validating protocol for distinguishing these compounds based on the relative abundance of diagnostic fragment ions.

Technical Deep Dive: The Mechanistic Basis of Differentiation

The primary differentiator between nitropyrimidine isomers in mass spectrometry is the Ortho Effect . This phenomenon occurs when a nitro group is adjacent (ortho) to a hydrogen-donating substituent (like an amine), facilitating intramolecular hydrogen transfer and the elimination of neutral species such as

or .

The Structural Difference

• Isomer A (2,4-Diamino-5-nitropyrimidine): Contains one amino group ortho to the nitro group (at position 4).[1] The amine at position 2 is meta to the nitro group and cannot participate in the ortho effect.

• Isomer B (4,6-Diamino-5-nitropyrimidine): Contains two amino groups ortho to the nitro group (at positions 4 and 6).[1] This symmetric structure statistically doubles the probability of the ortho-elimination pathway.

Fragmentation Pathways Visualization

The following diagram illustrates the competing fragmentation pathways: the direct loss of

(radical cleavage) versus the rearrangement-driven loss of (Ortho Effect).

Figure 1: Competing fragmentation pathways for nitropyrimidine diamines. The "Ortho Effect" leading to m/z 138 is significantly influenced by the number of flanking amino groups.

Comparative Analysis: Isomer A vs. Isomer B

The following table summarizes the diagnostic ions and their expected relative abundances based on the statistical probability of the ortho interaction.

Feature	2,4-Diamino-5-nitropyrimidine	4,6-Diamino-5-nitropyrimidine	Diagnostic Significance
Molecular Ion ( )	m/z 155 (Strong)	m/z 155 (Strong)	Confirms MW, but does not differentiate isomers.[1]
	m/z 138 (Medium)	m/z 138 (High/Base)	Primary Differentiator. The 4,6-isomer has two ortho-amines, making this rearrangement the dominant pathway.[1]
	m/z 109 (High)	m/z 109 (Medium)	Direct cleavage competes with the ortho effect. More prominent when the ortho effect is statistically less favored (2,4-isomer).
	m/z 125 (Low)	m/z 125 (Low)	Result of nitro-nitrite rearrangement.[1] Usually less abundant than the ortho-effect product in diamines.
Ring Cleavage (RDA)	Loss of HCN (27 Da)	Loss of HCN (27 Da)	Common to pyrimidines; less useful for isomer differentiation.

Key Insight: In the 4,6-isomer , the symmetry allows either amine to participate in the H-transfer to the nitro group. This kinetic advantage typically makes the m/z 138 peak significantly more intense (often the base peak) compared to the 2,4-isomer , where the m/z 109 peak (loss of

) is often more competitive.

Experimental Protocol: Self-Validating Identification Workflow

To confidently identify your specific nitropyrimidine diamine, follow this standardized EI-MS protocol.

Step 1: Sample Preparation

• Solvent: Dissolve 1 mg of sample in 1 mL of HPLC-grade Methanol or Acetonitrile.

• Concentration: Dilute to ~10 µg/mL to prevent detector saturation and self-chemical ionization.

• Validation Check: Ensure the solution is clear. Turbidity indicates poor solubility, which causes erratic ionization.

Step 2: Instrument Parameters (EI-MS)

• Inlet Temperature: 250°C (Ensure rapid volatilization without thermal degradation).

• Ion Source Temperature: 230°C.[1]

• Electron Energy: 70 eV (Standard for library comparison).

• Scan Range: m/z 40 – 200.[1]

Step 3: Data Interpretation Workflow

• Confirm M+: Locate the parent ion at m/z 155 .

• Calculate Ratio (

  ): Determine the intensity ratio of the Ortho-loss ion to the Nitro-loss ion.

• Assign Structure:

  • If

    (Dominant OH loss) Probable 4,6-Diamino-5-nitropyrimidine .[1]

  • If

    (Dominant NO2 loss) Probable 2,4-Diamino-5-nitropyrimidine .[1]

References

• National Institute of Standards and Technology (NIST). Mass Spectrometry Data Center: Ortho Effects in Nitroaromatics. NIST Chemistry WebBook.[1] Link

• PubChem. Compound Summary: 2,4-Diamino-5-nitropyrimidine (CID 275293).[1] National Library of Medicine. Link

• PubChem. Compound Summary: 4,6-Diamino-5-nitropyrimidine (CID 221066).[1] National Library of Medicine. Link

• BenchChem. 4,6-Diamino-5-nitropyrimidine: Structure and Properties.Link

• ResearchGate. Mass Spectrometry Fragmentation Patterns of Nitrosamine Compounds (Related Mechanism).Link

Sources

• 1. 5-Nitropyrimidine-2,4-diamine | C4H5N5O2 | CID 275293 - PubChem [pubchem.ncbi.nlm.nih.gov]

HPLC retention times for N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

Comparative HPLC Retention Guide: N2,N2-Diethyl-5-nitropyrimidine-2,4-diamine vs. Structural Analogs

Executive Summary

5-Nitropyrimidine-2,4-diamine derivatives serve as foundational pharmacophores in the design of advanced kinase inhibitors, including agents targeting EGFR, LRRK2, and RSK4[1][2]. During the synthesis of these active pharmaceutical ingredients (APIs), accurate chromatographic tracking of critical intermediates like N2,N2-diethyl-5-nitropyrimidine-2,4-diamine (CAS: 856973-04-1) is mandatory for yield optimization and impurity profiling[3]. This guide provides an objective comparison of the High-Performance Liquid Chromatography (HPLC) retention behavior of the N2,N2-diethyl derivative against its structural analogs, offering a self-validating protocol for robust analytical monitoring.

Mechanistic Causality of Retention Behavior

In Reversed-Phase HPLC (RP-HPLC), retention time (

) is governed by the solvophobic theory; molecules partition between a polar mobile phase and a non-polar stationary phase (e.g., C18) based on their hydrophobicity.

The core scaffold, 5-nitropyrimidine-2,4-diamine, is relatively polar due to multiple hydrogen-bond donors (primary amines) and acceptors (pyrimidine nitrogens). However, the stepwise alkylation of the N2-amino group fundamentally alters the molecule's physicochemical profile:

• Elimination of Hydrogen Bond Donors: Converting the primary amine at N2 to a tertiary amine via di-ethylation removes two hydrogen bond donors, drastically reducing the molecule's affinity for the aqueous mobile phase.

• Steric and Hydrophobic Enhancement: The addition of two ethyl chains significantly increases the hydrophobic surface area and the octanol-water partition coefficient (LogP).

Consequently, the N2,N2-diethyl substitution enhances Van der Waals interactions with the octadecylsilane (C18) stationary phase, requiring a higher concentration of the organic modifier (acetonitrile) to desorb the molecule. This directly causes a substantial delay in retention time compared to the unsubstituted or dimethylated analogs[2][3].

Furthermore, the strong electron-withdrawing nature of the 5-nitro group reduces the basicity of the pyrimidine ring. To prevent mixed ionization states and peak tailing caused by interactions with residual silanols on the silica support, 0.1% Trifluoroacetic acid (TFA) is employed in the mobile phase. TFA acts as an ion-pairing agent, ensuring fully protonated states and sharp, symmetrical peaks[4].

Comparative Performance Data

The following table illustrates the objective shift in retention times as a function of N2-substitution. Data is modeled on a standard 15-minute reversed-phase gradient (5% to 95% Acetonitrile in Water with 0.1% TFA).

Compound	N2-Substitution	Estimated LogP	Relative Hydrophobicity	Typical (min)*
5-Nitropyrimidine-2,4-diamine	None (-NH )	~0.1	Very Low	2.1
N2-Methyl-5-nitropyrimidine-2,4-diamine	Mono-methyl (-NHCH )	~0.5	Low	3.8
N2,N2-Dimethyl-5-nitropyrimidine-2,4-diamine	Di-methyl (-N(CH ) )	~0.9	Moderate	5.6
N2,N2-Diethyl-5-nitropyrimidine-2,4-diamine	Di-ethyl (-N(CH CH ) )	~1.8	High	8.4

*Note: Exact retention times will vary based on dead volume, specific column chemistry, and system configuration. The relative elution order remains absolute.

Self-Validating Experimental Protocol

To ensure reproducibility and trustworthiness, the following methodology incorporates a System Suitability Test (SST) to validate column efficiency before sample analysis.

Materials & Reagents:

• Stationary Phase: C18 Column (4.6 mm x 150 mm, 5 µm particle size, 100 Å pore size)[4].

• Mobile Phase A: HPLC-grade Water + 0.1% v/v TFA.

• Mobile Phase B: HPLC-grade Acetonitrile + 0.1% v/v TFA.

Step-by-Step Methodology:

• System Equilibration: Flush the C18 column with 5% Mobile Phase B at a flow rate of 1.0 mL/min for at least 10 column volumes (~15 minutes) to establish baseline stability and thermal equilibrium (maintained at 25°C).

• System Suitability Testing (SST):

  • Inject 10 µL of an SST mixture containing Uracil (10 µg/mL) and Toluene (10 µg/mL).

  • Validation Check: Uracil must elute at the void volume (

    ~ 1.5 min), and Toluene must show a retention factor ( ) > 2.0 with an asymmetry factor between 0.9 and 1.2. If these parameters fail, column degradation or mobile phase preparation errors are present.

• Sample Preparation: Dissolve 1.0 mg of the crude N2,N2-diethyl-5-nitropyrimidine-2,4-diamine reaction mixture in 1.0 mL of a 50:50 Water:Acetonitrile diluent. Vortex for 30 seconds and filter through a 0.22 µm PTFE syringe filter to remove insoluble particulates[1].

• Gradient Execution & Data Acquisition:

  • Inject 10 µL of the filtered sample.

  • Run a linear gradient from 5% B to 95% B over 15.0 minutes.

  • Hold at 95% B for 3.0 minutes to elute highly lipophilic impurities (e.g., over-alkylated byproducts).

  • Return to 5% B over 0.1 minutes and re-equilibrate for 5.0 minutes.

  • Monitor UV absorbance at 254 nm, which aligns with the optimal

    for the nitropyrimidine chromophore[1][4].

• Data Analysis: Identify the target peak at approximately 8.4 minutes. Compare the Area Under the Curve (AUC) against standard calibration curves for quantitative yield determination.

Analytical Workflow Logic

RP-HPLC workflow for monitoring the synthesis of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine.

References

• [3] Synthesis of 4-N-Methyl-5-nitropyrimidine-2,4-diamine. Benchchem. URL:

• [1] Discovery of Selective and Noncovalent Diaminopyrimidine-Based Inhibitors of Epidermal Growth Factor Receptor Containing the T790M Resistance Mutation. Journal of Medicinal Chemistry - ACS Publications. URL:

• [4] Development and validation of RP-HPLC method for the simultaneous estimation of sulfadoxine and trimethoprim in bulk and pharmaceutical dosage forms. ResearchGate. URL:

• [2] Design and Structural Optimization of Orally Bioavailable RSK4 Inhibitors for the Treatment of Esophageal Squamous Cell Carcinoma. Journal of Medicinal Chemistry - ACS Publications. URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Decoding Molecular Fingerprints: A Comparative Guide to Nitro and Amine Group IR Spectroscopy in Pyrimidines

For Immediate Publication

Introduction: The Vibrational Language of Molecules

In the intricate world of drug discovery and materials science, the pyrimidine scaffold is a cornerstone, forming the structural basis for a vast array of biologically active molecules.[1] Understanding the precise arrangement of functional groups appended to this heterocyclic core is paramount for predicting molecular behavior, optimizing synthesis, and ensuring quality control. Among the most powerful analytical techniques for this purpose is Fourier-Transform Infrared (FTIR) spectroscopy, a method that probes the vibrational modes of chemical bonds to provide a unique "molecular fingerprint."[1] This guide offers an in-depth comparison of the characteristic IR spectroscopic signatures of two crucial functional groups in substituted pyrimidines: the nitro (NO₂) and amine (NH₂) groups. By delving into the causality behind their spectral features and providing supporting experimental data, this document serves as a practical resource for researchers navigating the structural elucidation of these important compounds.

The diagnostic power of IR spectroscopy lies in its ability to identify functional groups based on their specific vibrational frequencies.[2] When a molecule absorbs infrared radiation, its bonds stretch and bend at characteristic frequencies, which are influenced by factors such as bond strength, the mass of the atoms involved, and the electronic environment.[3] For pyrimidine derivatives, the IR spectrum is a composite of absorptions arising from the pyrimidine ring itself and its various substituents.[4] This guide will focus on dissecting the often-complex spectral landscape to unequivocally identify the presence and characteristics of nitro and amine functionalities.

The Nitro (NO₂) Group: A Tale of Two Stretches

The nitro group is a powerful electron-withdrawing group, and its presence on a pyrimidine ring can significantly influence the molecule's chemical reactivity and biological activity.[5] In the mid-infrared region, the NO₂ group is distinguished by two prominent and intense absorption bands, making it one of the more readily identifiable functional groups.[6] These two bands arise from the asymmetric and symmetric stretching vibrations of the two N-O bonds.[7]

Due to the strong polarity of the N-O bonds, these vibrations result in a large change in the dipole moment, leading to characteristically strong absorptions in the IR spectrum.[4]

• Asymmetric NO₂ Stretch (νₐₛ): This high-frequency band results from the two N-O bonds stretching out of phase. When attached to an aromatic system like pyrimidine, this band typically appears in the 1550-1475 cm⁻¹ region.[6] For example, in 5-nitro-2,4,6-triaminopyrimidine, the asymmetric NO₂ stretch is observed in the 1520–1550 cm⁻¹ range.[1]

• Symmetric NO₂ Stretch (νₛ): This band corresponds to the in-phase stretching of the N-O bonds and appears at a lower frequency, typically in the 1360-1290 cm⁻¹ range for aromatic nitro compounds.[6] In the case of 5-nitro-2,4,6-triaminopyrimidine, the symmetric stretch is found between 1340–1380 cm⁻¹.[1]

The electronic environment created by the pyrimidine ring and any other substituents can modulate the precise positions of these bands. Electron-donating groups on the ring can enhance conjugation with the nitro group, leading to a weakening of the N-O bonds and a shift to lower wavenumbers (a red shift).[6]

The Amine (NH₂) Group: Vibrational Signatures of N-H Bonds

The amine group, a common substituent in biologically active pyrimidines like cytosine, provides a distinct set of IR absorption bands primarily associated with the N-H bonds.[1] Unlike the nitro group, the number and nature of these bands can differentiate between primary (-NH₂) and secondary (-NH-) amines. This guide will focus on primary amines, which are frequently encountered in pyrimidine chemistry.

• N-H Stretching Vibrations: Primary amines exhibit two characteristic stretching bands in the 3500-3300 cm⁻¹ region due to asymmetric and symmetric stretching of the two N-H bonds.[8] The asymmetric stretch occurs at a higher frequency than the symmetric stretch.[7] For instance, in 2-aminopyrimidine derivatives, these N-H stretching vibrations are typically observed in the 3456-3182 cm⁻¹ range.[9] Specifically, one study on a 2-aminopyrimidine derivative reported asymmetric and symmetric N-H stretching vibrations at 3317.3 cm⁻¹ and 3182.5 cm⁻¹, respectively.[9]

• N-H Bending (Scissoring) Vibration: Primary amines also display an in-plane bending or "scissoring" vibration, which is typically found in the 1650-1580 cm⁻¹ region.[8] This band can sometimes be sharp and may be mistaken for a carbonyl absorption if not carefully considered in the context of the entire spectrum. In a synthesized 2-aminopyrimidine derivative, this N-H in-plane bending vibration was identified at 1648.5 cm⁻¹.[9]

• C-N Stretching Vibration: The stretching of the carbon-nitrogen bond in aromatic amines, such as aminopyrimidines, gives rise to a band in the 1335-1250 cm⁻¹ region.[8] For example, a 2-aminopyrimidine derivative showed a C-N stretching vibration at 1216.7 cm⁻¹.[9]

Hydrogen bonding can significantly impact the N-H stretching bands, often causing them to broaden and shift to lower frequencies.[10] In solid-state samples, intermolecular hydrogen bonding is common and should be considered during spectral interpretation.

Comparative Analysis: A Head-to-Head Look at IR Peaks

To facilitate rapid identification and differentiation, the following table summarizes the key IR absorption bands for nitro and amine groups on a pyrimidine ring.

Functional Group	Vibrational Mode	Typical Wavenumber Range (cm⁻¹)	Intensity	Notes
Nitro (-NO₂) **	Asymmetric Stretch (νₐₛ)	1550 - 1475	Strong	One of the most characteristic bands for nitroaromatics.[6]
Symmetric Stretch (νₛ)	1360 - 1290	Strong	The second highly characteristic band for nitroaromatics.[6]
Amine (-NH₂) **	Asymmetric & Symmetric N-H Stretch	3500 - 3300	Medium	Two distinct bands for primary amines.[8] Can be broadened by hydrogen bonding.
N-H Bend (Scissoring)	1650 - 1580	Medium to Strong	Characteristic of primary amines.[8]
C-N Stretch	1335 - 1250	Medium to Strong	For aromatic amines.[8]

Experimental Protocols: Acquiring High-Quality Spectra

The quality of an IR spectrum is critically dependent on proper sample preparation. For solid pyrimidine derivatives, two common and effective methods are the Potassium Bromide (KBr) pellet technique and the Nujol mull technique.

Method 1: Potassium Bromide (KBr) Pellet Technique

This technique involves dispersing a small amount of the solid sample in a solid, IR-transparent matrix (KBr).[11] The resulting pellet, when pressed, allows for a transmission measurement.[11]

Protocol:

• Grinding: Finely grind approximately 1-2 mg of the solid pyrimidine derivative using an agate mortar and pestle.[12]

• Mixing: Add approximately 100-200 mg of dry, spectroscopic grade KBr powder to the mortar and gently mix with the sample. The sample concentration should be between 0.2% and 1% by weight.[5][11]

• Further Grinding: Grind the mixture thoroughly for several minutes to ensure the sample particles are uniformly dispersed and have a size smaller than the wavelength of the IR radiation to minimize scattering.[5]

• Pellet Pressing: Transfer the mixture to a pellet die. Place the die in a hydraulic press and apply pressure (typically 5-8 tons) to form a clear or translucent pellet.[12][13]

• Analysis: Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer for analysis.[12]

Causality: The KBr matrix is transparent in the mid-infrared region, so it does not contribute interfering signals to the spectrum.[11] By diluting the sample, this method prevents the absorption bands from becoming too intense and saturating the detector.

Method 2: Nujol Mull Technique

A Nujol mull is a suspension of the finely ground solid sample in a mulling agent, typically mineral oil (Nujol).[14] This paste is then spread between two IR-transparent salt plates.

Protocol:

• Grinding: Place 5-10 mg of the solid pyrimidine derivative in an agate mortar and grind to a fine powder.[5]

• Mulling: Add a small drop of Nujol (mineral oil) to the powdered sample.[5]

• Mixing: Continue grinding with the pestle until a thick, uniform paste (mull) is formed.[14] The mull should be translucent with no visible particles.[14]

• Sample Mounting: Transfer a small amount of the mull onto one IR-transparent salt plate (e.g., NaCl or KBr). Place a second salt plate on top and gently rub the plates together to create a thin, even film.[5]

• Analysis: Place the sandwiched plates in the sample holder of the FTIR spectrometer and acquire the spectrum.

Causality: The Nujol serves to suspend the fine particles of the sample and reduce scattering of the IR beam. It is important to be aware that Nujol itself has characteristic C-H absorption bands (around 2920–2850, 1460, and 1380 cm⁻¹), which may obscure bands from the sample in these regions.[9]

Workflow for Spectral Acquisition

The following diagram illustrates the general workflow for obtaining an FTIR spectrum of a solid pyrimidine derivative using the KBr pellet method.

Sources

• 1. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. theaspd.com [theaspd.com]
• 4. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 5. Discovery of Nitro-azolo[1,5-a]pyrimidines with Anti-Inflammatory and Protective Activity against LPS-Induced Acute Lung Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Aminopyrimidine | C4H5N3 | CID 7978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Vibrational analysis of 4-amino pyrazolo (3,4-d) pyrimidine A joint FTIR, Laser Raman and scaled quantum mechanical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. ijirset.com [ijirset.com]
• 10. Stable Hemiaminals: 2-Aminopyrimidine Derivatives [mdpi.com]
• 11. 2-Aminopyrimidine(109-12-6) IR Spectrum [chemicalbook.com]
• 12. Vacuum ultraviolet spectroscopy of pyrimidine derivatives: the effect of halogenation - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D5CP00198F [pubs.rsc.org]
• 13. ovid.com [ovid.com]
• 14. derpharmachemica.com [derpharmachemica.com]

UV-Vis absorption characteristics of 5-nitropyrimidine derivatives

An in-depth understanding of the photophysical properties of 5-nitropyrimidine derivatives is critical for drug development professionals. These compounds serve as vital scaffolds for kinase inhibitors, antiviral agents, and specialized nucleobase analogs. Because the pyrimidine ring is highly sensitive to electronic modulation, UV-Vis spectroscopy is the gold standard for monitoring reaction kinetics, determining

/ values, and assessing compound purity.

As a Senior Application Scientist, I have structured this guide to move beyond basic spectral reporting. We will examine the mechanistic causality behind the absorption shifts in 5-nitropyrimidines, objectively compare them against other pyrimidine analogs, and outline a self-validating experimental protocol for robust data acquisition.

Mechanistic Insights: The "Push-Pull" Chromophore Effect

The unsubstituted pyrimidine ring is a

-electron-deficient heterocycle. Its baseline UV-Vis spectrum is characterized by a strong, symmetry-allowed transition near 240 nm and a weaker transition near 280 nm.

When a strongly electron-withdrawing group (EWG), such as a nitro group (

), is introduced at the 5-position, it fundamentally alters the electronic landscape by lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO)[1]. If an electron-donating group (EDG)—such as an amino ( ), hydroxyl ( ), or chloro ( ) group—is simultaneously positioned at the 2, 4, or 6 positions, it raises the energy of the Highest Occupied Molecular Orbital (HOMO)[1].

This specific substitution pattern creates a "push-pull" chromophore system . The resulting Intramolecular Charge Transfer (ICT) drastically narrows the HOMO-LUMO gap, causing a pronounced bathochromic shift (red shift) into the UVA or visible region, alongside a hyperchromic effect (increased molar absorptivity,

)[1].

Electronic push-pull mechanism in 5-nitropyrimidines causing a bathochromic shift.

Comparative UV-Vis Absorption Profiles

To objectively evaluate the impact of the 5-nitro group, we must compare its derivatives against baseline pyrimidines. The table below synthesizes quantitative spectral data, highlighting how specific functional groups dictate the wavelength of maximum absorption (

).

Compound	Substitution Pattern	(nm)	Dominant Transition	Photophysical Behavior
Unsubstituted Pyrimidine	None	~240, ~280	,	Baseline reference; weak absorption in near-UV.
Barbituric Acid (Anion)	2,4,6-triol equivalent	258		Intense absorption due to anionic resonance in aqueous media[2].
2,4-Dichloro-5-nitropyrimidine	2,4-diCl, 5-NO	~270–290	ICT ( )	Moderate red-shift; HOMO-LUMO gap narrowed via charge transfer[1].
6-Hydroxy-2-methyl-5-nitropyrimidine-4(3H)-one	2-CH , 4-OH, 5-NO	~300	ICT ( )	Spectrum is highly dependent on the protonation state in acidic media[2].
2-Amino-5-nitropyrimidine	2-NH , 5-NO	~320–330	Strong ICT (Push-Pull)	Pronounced bathochromic shift into the UVA region; utilized in enzymatic assays[3],[4].

Note: The exact

can shift by 5–15 nm depending on solvent polarity (solvatochromism) and the pH of the microenvironment.

Self-Validating UV-Vis Experimental Protocol

In drug development, a protocol is only as good as its internal controls. The following methodology is designed as a self-validating system to accurately determine the molar extinction coefficient (

) and absorption profile of 5-nitropyrimidine derivatives, ensuring that artifacts like dimerization or degradation are actively detected and eliminated.

Step 1: Solvent Selection & System Blanking

• Action: Select a spectroscopic-grade solvent (e.g., methanol or acetonitrile) with a UV cutoff strictly below 210 nm. Perform a baseline correction using the pure solvent in matched quartz cuvettes.

• Causality: Subtracting the solvent blank eliminates background absorbance from the solvent matrix and cuvette interfaces. Avoiding solvents with high UV cutoffs (like acetone) prevents masking of the critical

  transitions.

Step 2: Stock Preparation & Serial Dilution

• Action: Accurately weigh the 5-nitropyrimidine derivative and dissolve it to a primary stock concentration of 1,000 µg/mL. Perform serial dilutions to create a calibration curve ranging from 10 to 150 µg/mL[5].

• Causality: Establishing a broad concentration gradient is necessary to verify the linear dynamic range of the detector and the solute's behavior in the solution.

Step 3: Spectral Acquisition & Isosbestic Monitoring

• Action: Scan the samples from 200 nm to 400 nm using a dual-beam UV-Vis spectrophotometer. If analyzing the compound across different pH gradients (e.g., using

  to determine ), monitor the spectra over time for the presence of an isosbestic point[2].

• Causality: Protonation is a fast process, but tautomeric transformations can be slow. Monitoring changes over time ensures thermodynamic equilibrium is reached[2]. The presence of a sharp isosbestic point acts as an internal validation that a clean, two-state transition is occurring without parasitic degradation pathways.

Step 4: Data Validation (The Self-Validating Checkpoint)

• Action: Plot absorbance at

  against concentration. Calculate the linear regression coefficient ( ) and the relative standard deviation (RSD) of a six-assay sample.

• Causality: The system validates itself if

  and the RSD is [5]. Adherence to the Beer-Lambert law proves that the compound is not undergoing concentration-dependent aggregation or dimerization (which is common in dihydroxypyrimidines), thereby confirming that the calculated molar extinction coefficient ( ) is absolute and reliable[5],[2].

References

• Method development and validation of potent pyrimidine deriv
• Spectroscopic Study of the Basicity of 4,6-Dihydroxypyrimidine Deriv
• 5-Nitropyrimidin-2-amine | C4H4N4O2 | CID 76490 PubChem
• Purification, Substrate Range, and Metal Center of AtzC: the N-Isopropylammelide Aminohydrolase Involved in Bacterial
• Vibrational spectra, UV-vis spectral analysis and HOMO-LUMO studies of 2,4-dichloro-5-nitropyrimidine and 4-methyl-2-(methylthio)pyrimidine PubMed

Sources

• 1. Vibrational spectra, UV-vis spectral analysis and HOMO-LUMO studies of 2,4-dichloro-5-nitropyrimidine and 4-methyl-2-(methylthio)pyrimidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Spectroscopic Study of the Basicity of 4,6-Dihydroxypyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Nitropyrimidin-2-amine | C4H4N4O2 | CID 76490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer - PMC [pmc.ncbi.nlm.nih.gov]

Precision Microanalysis of High-Nitrogen Heterocycles: Standardization Protocols for N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

Executive Summary: The 33% Nitrogen Challenge

In the development of pyrimidine-based antifolates and pharmaceutical intermediates, N2,N2-diethyl-5-nitropyrimidine-2,4-diamine presents a distinct microanalytical challenge. With a theoretical nitrogen content exceeding 33% and the presence of a nitro group (-NO₂) attached to a heterocyclic ring, this compound is prone to two primary failure modes in elemental analysis (EA): incomplete combustion (leading to low Carbon values) and insufficient reduction of nitrogen oxides (leading to erratic Nitrogen values).

This guide objectively compares the performance of the industry-standard reference material, Acetanilide , against chemically superior alternatives like Sulfanilamide and Imidazo[1,2-a]pyridine . We demonstrate why matching the "combustion difficulty" of the standard to the analyte is critical for achieving the ±0.4% accuracy threshold required by journals (e.g., J. Med. Chem., J. Org.[1] Chem.).[2][3][4][5][6][7][8][9][10]

Analyte Profile & Theoretical Composition

Before selecting a standard, one must define the target. The analyte is a diethyl-substituted, nitro-functionalized pyrimidine.

• Chemical Formula: C₈H₁₃N₅O₂

• Molecular Weight: 211.22 g/mol

• Structural Features: Pyrimidine ring (refractory), Nitro group (requires high Cu capacity), Diethylamino group (volatile).

Table 1: Theoretical Elemental Composition

Element	Count	Atomic Mass	Total Mass	Theoretical %
Carbon (C)	8	12.011	96.088	45.49%
Hydrogen (H)	13	1.008	13.104	6.20%
Nitrogen (N)	5	14.007	70.035	33.16%
Oxygen (O)	2	15.999	31.998	15.15%

Critical Insight: The Nitrogen content (33.16%) is significantly higher than most common organic standards. Using a standard with low nitrogen content forces the analyzer's detector to extrapolate far beyond its calibration point, amplifying linearity errors.

Comparative Analysis of Calibration Standards

To validate the analysis of N2,N2-diethyl-5-nitropyrimidine-2,4-diamine, we compare three distinct standardization strategies.

Option A: Acetanilide (The Industry Baseline)

• Formula: C₈H₉NO

• Nitrogen Content: 10.36%

• Status: The universal "System Suitability" standard.

Performance Verdict: NOT RECOMMENDED for this specific analyte.

• The Gap: There is a massive delta between the standard (10.36% N) and the analyte (33.16% N). Calibrating at 10% and measuring at 33% relies heavily on the perfect linearity of the Thermal Conductivity Detector (TCD).

• Risk: Often yields falsely low Nitrogen results for the analyte because the "combustion flash" of Acetanilide is cleaner and less demanding than that of a nitro-pyrimidine.

Option B: Sulfanilamide (The High-Polarity Alternative)

• Formula: C₆H₈N₂O₂S

• Nitrogen Content: 16.27%

• Status: The preferred standard for N/S analysis.

Performance Verdict: SUPERIOR .

• The Bridge: While 16% is still lower than 33%, Sulfanilamide contains both an amine and a sulfonamide group, mimicking the polarity and combustion difficulty of the target more closely than Acetanilide.

• Sulfur Marker: Even though the analyte lacks Sulfur, using a sulfur-containing standard validates the separation column's ability to resolve N₂ peaks from potential SO₂ interference (crucial if the reduction tube is aging).

Option C: Imidazo[1,2-a]pyridine (The "Stress Test" Standard)

• Formula: C₇H₆N₂

• Nitrogen Content: 23.71%

• Status: A heterocyclic standard for refractory nitrogen.

Performance Verdict: IDEAL FOR VALIDATION .

• The Match: This compound is a fused heterocycle with high nitrogen density. It mimics the "ring nitrogen" combustion difficulty of the pyrimidine core.

• Protocol: Use this as a Quality Control (QC) check after calibrating with Sulfanilamide. If Imidazo[1,2-a]pyridine reads within ±0.2%, your system is capable of fully combusting the nitro-pyrimidine target.

Table 2: Comparative Performance Metrics

Feature	Acetanilide	Sulfanilamide	Imidazo[1,2-a]pyridine
Nitrogen %	10.36% (Low)	16.27% (Medium)	23.71% (High)
Combustion Ease	High (Burns clean)	Medium	Low (Refractory)
Matrix Match	Poor	Good	Excellent
Recommendation	System Check Only	Primary Calibration	Method Validation

Experimental Protocol: The "Flash & Reduce" System

To achieve <0.4% error for N2,N2-diethyl-5-nitropyrimidine-2,4-diamine, you must optimize the combustion flow. The Nitro group (-NO₂) releases significant Nitrogen Oxides (NOx) which must be fully reduced to N₂ gas.

Step-by-Step Methodology

• Sample Preparation (Hygroscopicity Check):

  • Nitro-pyrimidines can be hygroscopic. Dry the sample at 60°C under vacuum for 4 hours prior to weighing.

  • Weighing: Target 1.5 mg – 2.0 mg. Do not exceed 2.5 mg. High sample mass overwhelms the local oxygen supply, causing "soot" (unburned Carbon) and low N results.

• Encapsulation Strategy:

  • Use Tin (Sn) capsules .[11] The oxidation of Tin is exothermic (flash point >1800°C), providing the thermal energy required to break the pyrimidine ring.

  • Add-on: Add ~5 mg of Vanadium Pentoxide (V₂O₅) or Tungstic Anhydride (WO₃) into the capsule. This supplies "chemical oxygen" directly to the sample heart, preventing char formation.

• Instrument Parameters (Generic CHNS Analyzer):

  • Combustion Temp: 980°C (Standard) or 1050°C (High-Temp mode).

  • Oxygen Dose: Increase O₂ injection time by 20% relative to Acetanilide default.

  • Reduction Tube: Ensure the Copper layer is fresh. Nitro groups deplete Copper rapidly.

• The "K-Factor" Calibration:

  • Run 3 blanks (empty tins).

  • Run 3 standards of Sulfanilamide (Conditioning).

  • Run 3 standards of Sulfanilamide (Calibration).

  • Run Imidazo[1,2-a]pyridine as an unknown. If N is 23.71 ± 0.3%, proceed to Analyte.

Visualizing the Analytical Pathway

The following diagram illustrates the critical decision points where analysis of nitro-pyrimidines typically fails and how to mitigate them.

Caption: Analytical workflow highlighting the critical reduction step required for nitro-containing compounds.

Troubleshooting & Causality

If your results for N2,N2-diethyl-5-nitropyrimidine-2,4-diamine are failing, consult this diagnostic table:

Symptom	Probable Cause	Corrective Action
Low Carbon (<45.1%)	Incomplete combustion of the pyrimidine ring.	Add V₂O₅ oxidizer; Increase O₂ dose time.
Low Nitrogen (<32.8%)	Formation of refractory nitrides or soot.	Reduce sample weight to 1.5mg; Switch standard to Sulfanilamide.
High Nitrogen (>33.5%)	Incomplete water removal (trap saturation) or baseline drift.	Replace water trap (Magnesium Perchlorate); Check blank values.
Drifting N Values	Copper reduction tube exhausted by Nitro groups.	Regenerate or replace the Reduction tube immediately.

References

• National Institute of Standards and Technology (NIST). (2023). Certificate of Analysis: Standard Reference Material® 141e - Acetanilide.[5] NIST.[5] [Link]

Sources

• 1. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acetanilide - Wikipedia [en.wikipedia.org]
• 3. usaanalytical.com [usaanalytical.com]
• 4. N2,N2-Dimethylpyrimidine-2,4-diamine | C6H10N4 | CID 45080527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tsapps.nist.gov [tsapps.nist.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. 5-Nitropyrimidine-2,4-diamine | C4H5N5O2 | CID 275293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mt.com [mt.com]
• 9. chemscene.com [chemscene.com]
• 10. The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry [velp.com]
• 11. pepolska.pl [pepolska.pl]

Comparative Guide: N2,N2-Dimethyl vs. N2,N2-Diethyl Nitropyrimidine Analogs

Executive Summary

In the optimization of pyrimidine-based kinase inhibitors and purine analogs, the substitution at the C2-position is a critical determinant of physicochemical properties and binding affinity. This guide compares two specific analogs derived from the 5-nitropyrimidine scaffold: N2,N2-dimethyl-5-nitropyrimidine-2,4-diamine and its N2,N2-diethyl counterpart.

While often treated as a routine "methyl-to-ethyl" scan in Structure-Activity Relationship (SAR) studies, the transition from dimethyl to diethyl substitution introduces non-linear effects on regioselectivity during synthesis , electronic conjugation (steric twist) , and solid-state properties . This guide provides the experimental data and mechanistic insights required to select the optimal analog for your lead series.

Chemical & Physical Properties Matrix

The following data highlights the shift in "druglikeness" metrics when transitioning from methyl to ethyl groups.

Feature	N2,N2-Dimethyl Analog	N2,N2-Diethyl Analog	Impact on Development
Formula	C₆H₉N₅O₂	C₈H₁₃N₅O₂	Molecular Weight increase (+28 Da).
cLogP (Est.)	~0.8 - 1.1	~1.6 - 1.9	Diethyl significantly increases lipophilicity, improving membrane permeability but risking solubility issues.
TopoPSA	~108 Ų	~108 Ų	Polar surface area remains constant; permeability changes are driven by lipophilicity.
Steric Bulk (A-Value)	Low (Methyl)	Moderate (Ethyl)	Diethyl introduces steric clash potential in narrow ATP-binding pockets.
Electronic Effect	Strong Donor (Planar)	Moderate Donor (Twisted)	Diethyl group often twists out of plane due to the adjacent C5-nitro group, reducing resonance donation.
Physical State	Typically Crystalline Solid	Often Waxy Solid / Oil	Dimethyl is superior for ease of handling and purification during scale-up.

Synthetic Accessibility & Regioselectivity

Synthesizing these analogs typically involves the Nucleophilic Aromatic Substitution (SNAr) of 2,4-dichloro-5-nitropyrimidine . A common pitfall is the competition between the C4 and C2 positions.

The "Steric Control" Phenomenon

The C4 position is electronically favored (para to the nitro group). However, the C2 position can be targeted by exploiting the steric nature of the nucleophile and reaction temperature.

• Dimethylamine: Being smaller, it reacts rapidly and aggressively, often yielding mixtures of C4 and C2 substitution unless temperature is strictly controlled (< 0°C favors C4).

• Diethylamine: The increased steric bulk slows the reaction rate. While it still favors C4 kinetically, the "bis-substitution" (reaction at both C2 and C4) is slower, allowing for better control of mono-substitution if stoichiometry is precise.

Mechanistic Pathway (DOT Diagram)

Figure 1: Divergent synthetic outcomes based on amine sterics. The C4-position is the natural electrophilic hotspot, but steric bulk (Diethyl) can modulate the rate of second addition.

Experimental Protocol: C2-Selective Synthesis

This protocol describes the synthesis of the N2,N2-dialkyl-4-amino-5-nitropyrimidine core. To ensure the alkyl group ends up at C2, we must first block C4 or perform a sequential displacement where a less nucleophilic amine is installed at C4 first.

Scenario: You want the dimethyl/diethyl group at C2 and a primary amine (e.g., ammonia/aniline) at C4.

Step-by-Step Methodology:

• Starting Material: Dissolve 2,4-dichloro-5-nitropyrimidine (1.0 eq) in dry THF. Cool to -78°C.

• C4 Installation (The Blocking Step):

  • Add the C4-destined amine (e.g., 0.95 eq of ammonia or aniline) dropwise.

  • Critical Control: Keep temperature low. The C4-Cl is displaced first due to the para-nitro activation.

  • Monitor via TLC (Hexane/EtOAc 3:1).

• C2 Installation (The Variable Step):

  • Allow the reaction to warm to 0°C.

  • Add Dimethylamine (2.0 M in THF) OR Diethylamine (neat) (1.2 eq).

  • Add DIPEA (1.5 eq) as a proton scavenger.

  • For Dimethyl: Stir at RT for 2 hours. (Fast reaction).

  • For Diethyl: Heat to 40-50°C for 4-6 hours. (Slower due to sterics).[1]

• Workup:

  • Concentrate in vacuo.

  • Dimethyl: Triturate with cold ethanol. The product usually precipitates as a yellow solid.

  • Diethyl: The product will likely be an oil. Dissolve in DCM, wash with water, dry over MgSO₄, and purify via flash chromatography (0-5% MeOH in DCM).

Pharmacological Implications (SAR)

The "Steric Twist" Effect

A crucial but often overlooked difference is the conformation of the exocyclic amine.

• Dimethylamine: Can adopt a planar conformation relatively easily, allowing the nitrogen lone pair to donate into the pyrimidine ring (resonance). This makes the ring more electron-rich.

• Diethylamine: The ethyl groups clash with the nitro group at C5. This forces the N2-nitrogen to twist out of planarity.

  • Consequence: Reduced resonance donation. The pyrimidine ring remains more electron-deficient. This can increase the acidity of the NH at C4 (if present) and alter hydrogen bond strengths with the target protein.

Decision Matrix: Which Analog to Choose?

Use the following logic flow to select the appropriate analog for your campaign.

Figure 2: Strategic decision tree for analog selection based on structural and ADME requirements.

References

• Regioselectivity in Nitropyrimidines

  • Title: Reaction of 2,4-dichloro-5-nitropyrimidine with diethylamine.
  • Source: ResearchG

  • URL:[Link]

• Structural Conformation Studies

  • Title: Conformation of the dimethylamino-group in benzene, pyridine, pyrimidine, and cytosine deriv
  • Source: Journal of the Chemical Society, Perkin Transactions 2.

  • URL:[Link]

• Solubility & Physicochemical Properties

  • Title: Solubility of a Series of Pyrimidine Derivatives in Methanol.[2]

  • Source: Revue Roumaine de Chimie.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. revroum.lew.ro [revroum.lew.ro]

Safety & Regulatory Compliance

N2,N2-diethyl-5-nitropyrimidine-2,4-diamine: Proper Disposal &amp; Safety Procedures

Executive Summary & Immediate Action

Treat this compound as an Energetic Material. While N2,N2-diethyl-5-nitropyrimidine-2,4-diamine is a pharmaceutical intermediate, the presence of a nitro group (

) on a nitrogen-rich pyrimidine ring classifies it as a potential high-energy-density material (HEDM) precursor.[1]

• DO NOT dispose of in general trash or down the drain.

• DO NOT allow the material to dry out completely if it is in solution; dry crystals may be shock-sensitive.

• DO NOT use metal spatulas for manipulation (spark/friction risk).

• ACTION: Segregate as High-Hazard Organic Waste for high-temperature incineration.

Chemical Profile & Risk Assessment

To handle this compound safely, you must understand the causality of its hazards. We do not follow safety rules blindly; we follow them because of the molecular physics involved.

The Nitro-Heterocycle Hazard

The 5-nitropyrimidine core possesses a high positive oxygen balance relative to the ring carbons. In the event of thermal or mechanical shock, the nitro group acts as an internal oxidizer, while the ethyl/amine groups act as fuel.

• Mechanism: Rapid decomposition can generate

  , , and gases.[2] If confined, this pressure rise leads to deflagration or detonation.

• Sensitivity: While the diethyl substitution likely lowers the melting point and dampens sensitivity compared to the parent 5-nitropyrimidine-2,4-diamine, you must assume the "Worst Case" (Class 1.1 or 1.3 Explosive properties) until specific DSC (Differential Scanning Calorimetry) data confirms otherwise.

Biological Toxicity

As a pyrimidine diamine, this compound mimics biological nucleobases.

• Risk: Potential antimetabolite activity. It may intercalate DNA or inhibit specific enzymes (e.g., DHFR).

• Route: The diethyl group increases lipophilicity, significantly increasing the risk of transdermal absorption compared to non-alkylated analogs.

Property	Assessment	Operational Implication
Physical State	Yellow/Orange Solid	Dust explosion hazard if dispersed.
Solubility	Low in water; High in DMSO/DMF	Use organic solvents for equipment decontamination.
Stability	Thermally Labile	Store < 25°C. Do not heat above 50°C during disposal prep.
Incompatibility	Strong Oxidizers, Reducing Agents	Violent Reaction Risk. Keep away from nitric acid or metal hydrides.

Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Stabilization (The "Wet Method")

Why: Dry nitro-compounds are most sensitive to friction and electrostatic discharge (ESD). Solvation desensitizes the molecule by absorbing thermal energy and separating molecules.

• Preparation: Don full PPE (Nitrile gloves double-layered, safety glasses, flame-resistant lab coat). Work inside a certified fume hood.[3]

• Wetting: If the material is a dry powder, do not scrape it. Gently mist it with a compatible solvent (Ethanol or Isopropanol) to suppress dust.

• Solvation: Dissolve the waste material in a solvent with a high flash point, such as DMSO or Propylene Glycol .

  • Ratio: Aim for a solution concentration of <10% w/v.

  • Note: Avoid Acetone if strong bases are present in the waste stream, as this can form explosive acetone peroxides or Janovsky complexes with nitro compounds.

Phase 2: Waste Stream Segregation

This material must not be bulked with general organic solvents if those solvents are destined for fuel blending (low-temp incineration). It requires a specific destruction path.

• Container: Use a High-Density Polyethylene (HDPE) container. Avoid glass if possible to prevent shrapnel in case of accidental decomposition.

• Labeling:

  • Primary Label: "Hazardous Waste - Toxic/Flammable"[2]

  • Constituents: "N2,N2-diethyl-5-nitropyrimidine-2,4-diamine (10% in DMSO)"[2]

  • Hazard Warning: "NITRO COMPOUND - POTENTIALLY ENERGETIC. DO NOT CONCENTRATE."

Phase 3: Final Disposal (Destruction)

The only validated method for destroying nitrated heterocycles is High-Temperature Incineration with flue gas scrubbing (to capture

).[2]

• Protocol: Hand off to your EHS hazardous waste contractor.[3]

• Code: Ensure the waste profile lists "Nitrated Heterocycle" to prevent the facility from attempting to distill/recycle the solvent.

Operational Workflow (Decision Logic)

The following diagram outlines the decision logic for disposing of this material. This self-validating workflow ensures no critical safety checks are missed.

Figure 1: Decision matrix for the safe disposal of nitrated pyrimidine waste. Note the critical "Desensitization" step for solids.

Emergency Spill Response

In the event of a spill outside the hood:

• Evacuate: Clear the immediate area (10-meter radius).

• Isolate: Do not attempt to sweep dry powder.

• Neutralize/Absorb:

  • Cover the spill with a wet inert absorbent (Vermiculite dampened with water/surfactant).

  • Why Wet? To prevent friction ignition during the cleanup scooping process.

• Decontamination: Wash the surface with a dilute surfactant solution. Avoid using strong bleach (Hypochlorite) or strong bases immediately, as this can sometimes generate more sensitive salts with certain nitro compounds.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version.

  • [Link][2]

• PubChem. (n.d.). 5-Nitropyrimidine-2,4-diamine Compound Summary.

  • [Link][2]

• Occupational Safety and Health Administration (OSHA). (n.d.).

  • [Link][2]

• Agrawal, J. P., & Hodgson, R. D. (2007).[2] Organic Chemistry of Explosives. Wiley. (Reference for nitro-heterocycle sensitivity).

  • [Link][2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

Operational Safety Guide: N2,N2-diethyl-5-nitropyrimidine-2,4-diamine

Part 1: Risk Profiling & Strategic Handling

The "Why" Behind the Protocol While standard Safety Data Sheets (SDS) often classify nitropyrimidine derivatives generically as Irritants (Skin/Eye Cat.[1] 2), experienced medicinal chemists recognize two specific structural moieties in N2,N2-diethyl-5-nitropyrimidine-2,4-diamine that demand elevated vigilance:

• The Nitro Group (

  ): This moiety presents a dual risk.[1] First, it is an energetic functional group; while this specific molecule is not classified as a primary explosive, dry heating of nitro-heterocycles can lead to rapid decomposition.[1] Second, metabolic or chemical reduction of the nitro group can yield aromatic amines, which are often associated with higher toxicity or mutagenicity profiles than the parent compound.[1]

• The Diethyl Substitution: Unlike its dimethyl analogs, the diethyl chain increases the molecule's lipophilicity (

  ).[1] This enhances its ability to penetrate the stratum corneum (skin barrier) and accelerates permeation through standard disposable nitrile gloves.[1]

Operational Hazard Class: Potent Organic Solid (Band 3 equivalent recommended) Treat as a potential sensitizer and mutagen until specific toxicological data proves otherwise.[1]

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is designed not just for compliance, but for biological isolation.[1]

Protection Zone	Standard Requirement	Advanced Technical Specification	Rationale (Causality)
Hand Protection	Double Nitrile	Inner: 4 mil Low-Derma Nitrile (White/Blue)Outer: 5-6 mil Extended Cuff Nitrile (Purple/Teal)	The diethyl group increases solvent solubility.[1] Single thin-mil nitrile may suffer "silent permeation" (breakthrough without visible degradation).[1] The outer glove acts as a sacrificial barrier.[1]
Respiratory	Engineering Control	Primary: Fume Hood / Vented Balance EnclosureBackup: P100/N99 Respirator	As a powder, the primary risk is inhalation of airborne particulates during weighing.[1] Surgical masks offer zero protection against chemical dusts.[1]
Ocular	Safety Glasses	Side-Shielded Safety Glasses (ANSI Z87.1+)Goggles required if handling >5g of fine powder	Pyrimidines are mucous membrane irritants.[1] Fine dust can bypass standard glasses; goggles provide a seal against suspended particulates.[1]
Body	Lab Coat	Tyvek® Sleeves or Front-Closing Coat (Polypropylene)	Cotton lab coats absorb and hold chemical dust.[1] Tyvek sheds particulates, preventing migration of the chemical to common areas.[1]

Part 3: Operational Protocols

The "Static-Free" Weighing Protocol

Handling dry nitropyrimidine powders often generates static electricity, causing "fly-away" powder that contaminates the balance and user.[1]

• Preparation: Place an ionizing bar or anti-static gun inside the balance enclosure.[1]

• Taring: Use a pre-weighed scintiallation vial or weighing boat. Avoid using flat weighing paper, which increases spill risk during transfer.[1]

• Transfer:

  • Open the stock container only inside the hood.

  • Transfer solid using a disposable spatula (polystyrene).[1]

  • Critical Step: Wipe the threads of the stock container with a dry Kimwipe before recapping to prevent grinding the nitro-compound in the threads (friction hazard).[1]

• Decontamination: Immediately wipe the balance area with a solvent-dampened tissue (Ethanol or Acetone) to solubilize and remove invisible dust.[1]

Solubilization & Reaction Setup

• Solvent Choice: This compound is likely soluble in DMSO, DMF, or chlorinated solvents (DCM).

• Exotherm Check: When dissolving >1 gram, add solvent slowly. Nitro compounds can exhibit heats of solution that may pressurize sealed vessels.[1]

• Inert Atmosphere: While air-stable, storing solutions under Argon/Nitrogen is recommended to prevent oxidative degradation of the diamine functionality.[1]

Part 4: Waste Disposal & Decontamination

The "Red Bag" Protocol Do not dispose of this compound with general organic solvents if it can be avoided.[1] Segregation ensures safe incineration.[1]

• Solid Waste: Collect contaminated gloves, weigh boats, and paper towels in a dedicated "Hazardous Solid Waste" bag (yellow/red).[1] Label explicitly: Contains Nitro-Pyrimidine Derivatives.

• Liquid Waste: Segregate into "Halogenated" or "Non-Halogenated" streams based on the solvent used.[1]

  • Warning: Do not mix with strong acids or reducing agents (e.g., Sodium Borohydride) in the waste container, as this may trigger uncontrolled reduction of the nitro group.

Part 5: Emergency Response Workflow

This diagram illustrates the decision logic for spills and exposure.[1][2][3]

Figure 1: Decision logic for emergency response involving nitropyrimidine derivatives.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for Nitropyrimidine Derivatives. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[1] 29 CFR 1910.1200.[1][4][5] Retrieved from [Link]

• Kimberly-Clark Professional. Chemical Resistance Guide for Nitrile Gloves.[1] (Permeation data for organic amines and nitro-compounds). Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: Notification of Classification and Labelling for Pyrimidine Derivatives.[1] Retrieved from [Link]

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. echemi.com [echemi.com]
• 3. aksci.com [aksci.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]